1-Bromo-2-iodo-3-nitrobenzene

• CAS: 32337-96-5

Core Science & Biosynthesis

A Comprehensive Guide to the Synthesis and Characterization of 1-Bromo-2-iodo-3-nitrobenzene

Foreword: The Strategic Importance of 1-Bromo-2-iodo-3-nitrobenzene

In the landscape of modern organic synthesis, the strategic value of a chemical intermediate is defined by its versatility and the precision it offers in constructing complex molecular architectures. 1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) stands as a quintessential example of such a pivotal building block.[1][2] Its molecular framework, featuring a trifecta of functional groups—a nitro group and two distinct halogens—on an aromatic scaffold, provides chemists with multiple, orthogonal handles for subsequent transformations.[1] The presence of bromine and iodine atoms, both excellent leaving groups and participants in cross-coupling reactions, combined with the electron-withdrawing nature of the nitro group, makes this compound an exceptionally valuable precursor in the synthesis of novel pharmaceuticals, agrochemicals, and specialty materials.[1][3] This guide offers a detailed exploration of a robust synthetic route to this compound and a thorough protocol for its structural characterization, grounded in established chemical principles and spectroscopic techniques.

Part 1: The Synthetic Blueprint: A Diazotization-Iodination Strategy

Direct electrophilic halogenation of a nitrobenzene scaffold to achieve the specific 1,2,3-substitution pattern of the target molecule is synthetically challenging and often leads to mixtures of isomers.[4][5] A more controlled and versatile approach involves the modification of a pre-functionalized aromatic amine. The Sandmeyer reaction, a cornerstone of aromatic chemistry discovered by Traugott Sandmeyer in 1884, provides a reliable method for converting a primary aromatic amine into an aryl halide via a diazonium salt intermediate.[6][7]

Our strategy leverages this classic transformation. We will begin with a suitable precursor, 2-bromo-3-nitroaniline, and convert its amino group into a diazonium salt. This highly reactive intermediate will then be treated with an iodide source to introduce the iodine atom at the desired position, yielding 1-bromo-2-iodo-3-nitrobenzene. This two-stage, one-pot process ensures high regioselectivity and is a proven method for introducing iodine onto an aromatic ring, a transformation for which the classic copper-catalyzed Sandmeyer reaction is often not required.[5][8]

Reaction Workflow Diagram

Caption: Overall workflow for the synthesis of 1-Bromo-2-iodo-3-nitrobenzene.

Part 2: Detailed Experimental Protocol

This protocol is designed for trained laboratory personnel. Adherence to all safety procedures is mandatory.

Materials and Equipment

• Reagents: 2-Bromo-3-nitroaniline, Concentrated Sulfuric Acid (H₂SO₄), Sodium Nitrite (NaNO₂), Potassium Iodide (KI), Sodium Thiosulfate (Na₂S₂O₃), Dichloromethane (CH₂Cl₂), Anhydrous Magnesium Sulfate (MgSO₄), Deionized Water.

• Equipment: Three-neck round-bottom flask, magnetic stirrer with stir bar, thermometer, dropping funnel, ice bath, Buchner funnel, separatory funnel, rotary evaporator.

Procedure

Step 1: Diazotization of 2-Bromo-3-nitroaniline

• Acidic Dissolution: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer and thermometer, carefully add concentrated sulfuric acid (15 mL) to deionized water (50 mL) while cooling in an ice bath. To this cooled acid solution, add 2-bromo-3-nitroaniline (0.05 mol, 10.85 g) in portions, ensuring the temperature does not exceed 20 °C. Stir until a fine suspension is obtained.

• Cooling: Immerse the flask in an ice-salt bath and cool the mixture to between 0 °C and 5 °C. Maintaining this temperature is critical for the stability of the diazonium salt.[8]

• Nitrite Addition: Prepare a solution of sodium nitrite (0.055 mol, 3.8 g) in deionized water (15 mL) and cool it in an ice bath. Using a dropping funnel, add the cold sodium nitrite solution dropwise to the aniline suspension over 30 minutes. The rate of addition must be controlled to keep the internal temperature below 5 °C.[4] The formation of nitrous acid in situ initiates the diazotization.[9]

• Reaction Completion: After the addition is complete, stir the mixture for an additional 20 minutes at 0-5 °C. The resulting solution contains the 2-bromo-3-nitrobenzenediazonium salt.

Step 2: Iodination and Product Isolation

• Iodide Solution: In a separate 500 mL beaker, dissolve potassium iodide (0.075 mol, 12.45 g) in deionized water (50 mL).

• Displacement Reaction: Slowly and carefully, add the cold diazonium salt solution from Step 1 to the potassium iodide solution with vigorous stirring. A dark precipitate will form, and vigorous effervescence will be observed as nitrogen gas is liberated, signifying the replacement of the diazonium group.[4]

• Warming: Once the addition is complete, allow the mixture to warm to room temperature and then heat gently on a water bath at 50-60 °C for 15 minutes to ensure the complete decomposition of the diazonium salt.

• Work-up: Cool the reaction mixture to room temperature. Add a 10% aqueous solution of sodium thiosulfate until the dark color of excess iodine is discharged, resulting in a pale yellow solid.

• Extraction: Isolate the crude solid product by vacuum filtration. Dissolve the solid in dichloromethane (100 mL). Transfer the solution to a separatory funnel and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude 1-bromo-2-iodo-3-nitrobenzene.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford a pale yellow crystalline solid.

Part 3: Characterization and Validation

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. A combination of physical property measurements and spectroscopic analysis provides an unambiguous structural validation.

Physicochemical Properties

Property	Value	Reference(s)
CAS Number	32337-96-5	[2]
Molecular Formula	C₆H₃BrINO₂	[2][3]
Molecular Weight	327.90 g/mol	[2][3]
Appearance	White to pale yellow powder/solid	[1]
Boiling Point	324.9 ± 27.0 °C (predicted)	[3]
Density	2.3 ± 0.1 g/cm³ (predicted)	[3]

Spectroscopic Analysis Workflow

Caption: Spectroscopic workflow for structural validation.

Expected Spectroscopic Data

• ¹H NMR Spectroscopy (Proton NMR): The spectrum is expected to show three signals in the aromatic region (approx. 7.0-8.5 ppm), corresponding to the three protons on the benzene ring. The electron-withdrawing nitro group and the halogens will cause the protons to be deshielded. The signals will exhibit a complex splitting pattern (doublet of doublets or triplet) due to ortho and meta coupling.

• ¹³C NMR Spectroscopy (Carbon NMR): The spectrum should display six distinct signals for the six aromatic carbons, as they are all in unique chemical environments. The carbons bearing the electronegative substituents (Br, I, NO₂) will appear at characteristic chemical shifts.

• Infrared (IR) Spectroscopy: The IR spectrum provides crucial information about the functional groups present.[2]

  • Strong, sharp peaks around 1530-1550 cm⁻¹ and 1340-1360 cm⁻¹: These are characteristic of the asymmetric and symmetric stretching vibrations of the nitro (NO₂) group, respectively.

  • Peaks around 3000-3100 cm⁻¹: Aromatic C-H stretching.

  • Peaks around 1400-1600 cm⁻¹: Aromatic C=C ring stretching.

  • Peaks in the fingerprint region (< 1000 cm⁻¹): C-Br and C-I stretching vibrations.

• Mass Spectrometry (MS): This technique confirms the molecular weight and elemental composition.

  • Molecular Ion Peak (M⁺): A prominent cluster of peaks around m/z = 327 and 329. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 natural abundance) will result in two peaks of nearly equal intensity, separated by 2 m/z units, which is a definitive indicator of a monobrominated compound.

  • Fragmentation: Expect to see fragment ions corresponding to the loss of the nitro group (-NO₂, 46 Da) and halogen atoms.

Part 4: Safety and Handling

1-Bromo-2-iodo-3-nitrobenzene is a hazardous chemical and must be handled with appropriate precautions.

GHS Hazard Classification[2]

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Recommended Handling Procedures[10]

• Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles at all times.

• Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[10]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.[11]

References

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• Title: The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: 1-Bromo-2-iodo-3-nitrobenzene. Source: PubChem, National Center for Biotechnology Information. URL: [Link]

• Title: Sandmeyer reaction | Haloalkanes and Haloarenes | Grade 12 | Chemistry. Source: Khan Academy. URL: [Link]

• Title: 1-Bromo-2-iodo-3-nitrobenzene: High Purity Chemical Intermediate Supplier. Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: Sandmeyer Reaction Mechanism. Source: BYJU'S. URL: [Link]

• Title: 1-Iodo-4-nitrobenzene. Source: PubChem, National Center for Biotechnology Information. URL: [Link]

• Title: Iodination of activated aromatics by using I2/ HNO3/AcOH. Source: Baba Farid Group of Institutions. URL: [Link]

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• Title: Diazotization Reaction Mechanism. Source: Unacademy. URL: [Link]

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An In-depth Technical Guide to 1-Bromo-2-iodo-3-nitrobenzene: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Polysubstituted Aromatics in Modern Chemistry

In the landscape of contemporary organic synthesis and drug discovery, the strategic functionalization of aromatic scaffolds is a cornerstone of molecular design. Polysubstituted benzene derivatives, particularly those bearing a carefully orchestrated array of electron-withdrawing and sterically demanding groups, serve as invaluable linchpins in the construction of complex molecular architectures. 1-Bromo-2-iodo-3-nitrobenzene stands as a testament to this principle, offering a unique combination of reactive handles that empower chemists to forge intricate pathways to novel pharmaceuticals, agrochemicals, and advanced materials.[1] This guide provides a comprehensive exploration of the physical, chemical, and reactive properties of this versatile building block, offering insights into its synthesis, handling, and strategic deployment in synthetic endeavors.

Molecular Identity and Physicochemical Profile

1-Bromo-2-iodo-3-nitrobenzene is a polysubstituted aromatic compound with the chemical formula C₆H₃BrINO₂.[2] Its structure is characterized by a benzene ring substituted with a bromine atom, an iodine atom, and a nitro group at the 1, 2, and 3 positions, respectively. This specific substitution pattern imparts a unique set of properties and reactivity to the molecule.

Identifiers and Nomenclature

• Systematic Name: 1-Bromo-2-iodo-3-nitrobenzene[2]

• CAS Number: 32337-96-5[2]

• Synonyms: 3-Bromo-2-iodonitrobenzene[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-iodo-3-nitrobenzene is presented in the table below. It is important to note that some of these values are calculated or estimated due to the limited availability of experimentally determined data in public literature.

Property	Value	Source
Molecular Formula	C₆H₃BrINO₂	[2]
Molecular Weight	327.90 g/mol	[2]
Appearance	White to off-white crystalline powder	[1]
Boiling Point (calculated)	324.9 ± 27.0 °C	[3]
Density (calculated)	2.3 ± 0.1 g/cm³	[3]
Solubility	Sparingly soluble in water; soluble in common organic solvents such as acetone, toluene, and chloroform.	Inferred from[3]

Synthesis of 1-Bromo-2-iodo-3-nitrobenzene: A Strategic Approach

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Introduction: The Strategic Advantage of a Trifunctional Scaffold

An In-Depth Technical Guide to 1-Bromo-2-iodo-3-nitrobenzene (CAS 32337-96-5): A Versatile Building Block for Advanced Synthesis

In the landscape of modern organic synthesis, certain molecules serve as linchpins, enabling the efficient construction of complex molecular architectures.[1] 1-Bromo-2-iodo-3-nitrobenzene, identified by its CAS number 32337-96-5, is a premier example of such a versatile intermediate.[1] Its value proposition lies in the strategic arrangement of three distinct functional groups on a single benzene ring: a bromine atom, an iodine atom, and a nitro group. This unique combination provides a powerful platform for sequential and site-selective modifications, making it an indispensable tool for researchers, particularly in the pharmaceutical, agrochemical, and specialty chemical industries.[1][2]

This guide, prepared from the perspective of a Senior Application Scientist, delves into the core attributes of this compound. We will move beyond a simple recitation of properties to explore the causality behind its reactivity and provide field-proven, reliable protocols for its application in key synthetic transformations. The objective is to equip researchers and drug development professionals with the foundational knowledge to leverage this powerful building block in their synthetic endeavors.

Core Physicochemical & Safety Profile

A comprehensive understanding of a reagent begins with its fundamental properties and safety considerations. This information ensures predictable outcomes in reactions and safe laboratory practice.

Physicochemical Properties

The key physical and chemical identifiers for 1-Bromo-2-iodo-3-nitrobenzene are summarized below.[2][3][4][5]

Property	Value	Source(s)
CAS Number	32337-96-5	[3][4]
Molecular Formula	C₆H₃BrINO₂	[2][3]
Molecular Weight	327.90 g/mol	[2][3]
Appearance	White to yellow solid/powder	[1][4]
Melting Point	120 °C	[4]
Boiling Point	324.9 ± 27.0 °C (at 760 mmHg)	[2][4]
Density	2.3 ± 0.1 g/cm³	[2]
Purity	Typically ≥97%	[2][4]
Synonyms	3-Bromo-2-iodonitrobenzene	[3][6]

Safety & Handling: A Self-Validating System

Trustworthiness in experimental design necessitates a rigorous approach to safety. 1-Bromo-2-iodo-3-nitrobenzene is classified as harmful and an irritant. Adherence to the following GHS classifications is mandatory for safe handling.

Pictogram	Signal Word	Hazard Class & Statement
	Warning	H302: Harmful if swallowed[3][4] H312: Harmful in contact with skin[3] H315: Causes skin irritation[3][4] H319: Causes serious eye irritation[3][4] H332: Harmful if inhaled[3] H335: May cause respiratory irritation[3][4]

Recommended Handling Protocol:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[7][8]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety goggles, and a lab coat.[8]

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[7] Wash hands and any exposed skin thoroughly after handling.[7]

• Storage: Keep the container tightly closed in a dry, dark, and well-ventilated place.[4][8][9] Recommended storage temperature is room temperature or under refrigeration (4°C).[4][9]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[7]

The Heart of Reactivity: A Differentially Functionalized Scaffold

The synthetic power of 1-Bromo-2-iodo-3-nitrobenzene stems from the distinct electronic properties and reactivity of its three functional groups.

Figure 1: Molecular structure and key reactivity sites.

• The Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro moiety deactivates the benzene ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution, although this is less common than cross-coupling at the halide positions.[10][11] Its most significant synthetic utility often comes after other modifications, where it can be readily reduced to an amino group (-NH₂), providing a new vector for diversification.[12]

• The Halogens (Br and I): Both bromine and iodine are excellent leaving groups in palladium-catalyzed cross-coupling reactions.[1] Crucially, the carbon-iodine bond is significantly more reactive than the carbon-bromine bond.[13] This reactivity differential is the cornerstone of its strategic application, allowing for selective functionalization at the C-I position while leaving the C-Br bond intact for a subsequent, different coupling reaction.[14]

Field-Proven Synthetic Applications & Protocols

The true value of 1-Bromo-2-iodo-3-nitrobenzene is realized in its application. The following sections detail robust, generalized protocols for key transformations, explaining the causal logic behind each method.

Site-Selective Sonogashira Coupling at the C-I Bond

Causality: The Sonogashira coupling is a highly reliable method for forming carbon-carbon bonds between sp² centers (the aryl halide) and sp centers (a terminal alkyne).[13][15] This reaction is instrumental in synthesizing precursors for pharmaceuticals and organic materials.[13] By carefully controlling reaction conditions (e.g., performing the reaction at room temperature or slightly elevated temperatures), one can selectively couple an alkyne at the more reactive C-I position.[16]

Figure 2: General workflow for Sonogashira coupling.

Experimental Protocol: General Procedure for Sonogashira Coupling

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq).

• Catalyst Addition: Add the Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02-0.05 eq) and the Copper(I) cocatalyst (e.g., CuI, 0.04-0.10 eq).[16]

• Solvent and Reagents: Add anhydrous, degassed solvent (e.g., THF or DMF). Add the amine base (e.g., triethylamine or diisopropylamine, 2.0-3.0 eq).

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 eq) dropwise via syringe.

• Reaction: Stir the mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS. If the reaction is sluggish, gentle heating (40-60 °C) may be applied.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate or diethyl ether. Filter through a pad of Celite® to remove catalyst residues.

• Extraction: Wash the filtrate sequentially with saturated aqueous NH₄Cl, water, and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Site-Selective Suzuki-Miyaura Coupling at the C-I Bond

Causality: The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing C(sp²)-C(sp²) bonds, forming biaryl structures that are prevalent in medicinal chemistry.[17][18] Similar to the Sonogashira coupling, the greater reactivity of the C-I bond allows for selective coupling with an arylboronic acid or ester, preserving the C-Br bond for subsequent transformations.[19] The base is crucial for activating the boronic acid to facilitate the transmetalation step.[20]

Figure 3: General workflow for Suzuki-Miyaura coupling.

Experimental Protocol: General Procedure for Suzuki Coupling

• Vessel Preparation: In a round-bottom flask, combine 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq), the arylboronic acid or ester (1.1-1.5 eq), and the base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Solvent Addition: Add a solvent system, typically a mixture like Toluene/Ethanol/Water or Dioxane/Water.

• Degassing: Bubble an inert gas (Argon or Nitrogen) through the mixture for 15-30 minutes to remove dissolved oxygen.

• Catalyst Addition: Add the Palladium catalyst (e.g., Pd(PPh₃)₄, 0.01-0.05 eq) to the degassed mixture.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-18 hours, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Extraction: Combine the organic layers and wash with water and brine. Dry over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Concentrate the solvent in vacuo and purify the crude product by flash column chromatography or recrystallization.

Buchwald-Hartwig Amination

Causality: The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms C-N bonds, a transformation of immense importance in pharmaceutical synthesis.[21][22] This reaction can be performed on either the C-I or C-Br bond. If performed on the product of a previous coupling (e.g., 2-aryl-1-bromo-3-nitrobenzene), it allows for the introduction of an amine at the remaining halogenated position. The choice of a bulky, electron-rich phosphine ligand is critical for facilitating the reductive elimination step and achieving high yields.[22]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Vessel Preparation: In an oven-dried Schlenk tube under an inert atmosphere, add the aryl halide (e.g., the bromo-substituted product from a prior Suzuki reaction, 1.0 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.02 eq), and the phosphine ligand (e.g., XPhos, BINAP, 0.02-0.05 eq).

• Base and Amine: Add the base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.5 eq) and the primary or secondary amine (1.2-1.5 eq).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene or Dioxane).

• Reaction: Seal the tube and heat the mixture to 80-110 °C for 12-24 hours, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through Celite®.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the solvent and purify the residue by flash column chromatography.

Strategic Synthesis Design: A Multi-Step Pathway

The ultimate demonstration of this reagent's utility is in multi-step, sequential synthesis. The differential reactivity of the C-I and C-Br bonds allows for a planned, stepwise construction of highly functionalized molecules that would be difficult to access otherwise.

Figure 4: Hypothetical workflow for sequential functionalization.

This logical workflow—addressing the most reactive site first (C-I), followed by the second site (C-Br), and finally transforming the stable nitro group—is a powerful strategy in complex molecule synthesis. It minimizes side reactions and allows for the precise installation of different functional groups at specific positions.

Conclusion

1-Bromo-2-iodo-3-nitrobenzene is far more than a simple chemical intermediate; it is a strategic tool for synthetic chemists. Its value is derived from the predictable and differential reactivity of its three functional groups. By understanding the principles of site-selectivity in cross-coupling reactions and the latent potential of the reducible nitro group, researchers in drug discovery and materials science can design elegant and efficient synthetic routes to novel and complex molecules. The robust protocols and strategic workflows outlined in this guide provide a reliable framework for unlocking the full potential of this versatile building block.

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Spectroscopic Characterization of 1-Bromo-2-iodo-3-nitrobenzene: A Technical Guide

Introduction

1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) is a highly functionalized aromatic compound with significant applications as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1] Its molecular structure, featuring a strategically substituted benzene ring with bromine, iodine, and a nitro group, offers multiple reaction sites for complex organic transformations.[1] The precise characterization of this molecule is paramount for its effective utilization, ensuring purity, confirming identity, and predicting reactivity. This guide provides an in-depth analysis of the spectroscopic data for 1-Bromo-2-iodo-3-nitrobenzene, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

While publicly accessible, fully assigned experimental spectra for this specific compound are limited, this guide will leverage established spectroscopic principles and data from structurally similar analogs to predict and interpret the expected spectral features. This approach not only provides a robust analytical framework for 1-Bromo-2-iodo-3-nitrobenzene but also serves as a methodological template for the characterization of other complex substituted aromatic systems.

Molecular Structure and Analytical Workflow

The unique substitution pattern of 1-Bromo-2-iodo-3-nitrobenzene dictates its spectroscopic signature. Understanding this structure is the first step in the analytical process.

Figure 1: Molecular Structure of 1-Bromo-2-iodo-3-nitrobenzene.

The analytical workflow for comprehensive characterization involves a multi-technique approach to unambiguously determine the molecular structure.

Caption: Workflow for the spectroscopic characterization of 1-Bromo-2-iodo-3-nitrobenzene.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the precise arrangement of atoms in an organic molecule. For 1-Bromo-2-iodo-3-nitrobenzene, ¹H and ¹³C NMR will provide definitive information about the hydrogen and carbon environments.

Predicted ¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the three protons on the benzene ring. The chemical shifts are influenced by the electron-withdrawing nature of the nitro group and the halogens.

Predicted Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-6	7.9 - 8.1	Doublet of doublets (dd)	J(H6-H5) ≈ 8.0, J(H6-H4) ≈ 1.5
H-4	7.7 - 7.9	Doublet of doublets (dd)	J(H4-H5) ≈ 8.0, J(H4-H6) ≈ 1.5
H-5	7.3 - 7.5	Triplet (t)	J(H5-H4) ≈ 8.0, J(H5-H6) ≈ 8.0

Causality Behind Predictions:

• Chemical Shifts: The nitro group is strongly electron-withdrawing, deshielding the ortho (H-4) and para (H-6) protons, shifting them downfield. The halogens also have an inductive withdrawing effect. H-5 is expected to be the most upfield of the three due to its meta relationship to the nitro group.

• Multiplicities:

  • H-6 is coupled to both H-5 (ortho coupling, ~8.0 Hz) and H-4 (meta coupling, ~1.5 Hz), resulting in a doublet of doublets.

  • H-4 is similarly coupled to H-5 (ortho coupling, ~8.0 Hz) and H-6 (meta coupling, ~1.5 Hz), also giving a doublet of doublets.

  • H-5 is coupled to two adjacent protons (H-4 and H-6) with similar ortho coupling constants, which should resolve into a triplet.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show six signals for the six unique carbon atoms in the benzene ring. The chemical shifts are highly dependent on the attached substituent.

Predicted Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-3 (C-NO₂)	148 - 152	Directly attached to the strongly electron-withdrawing nitro group.
C-1 (C-Br)	120 - 125	Attached to bromine; deshielded relative to benzene (128.5 ppm).
C-5	128 - 132	Aromatic CH, influenced by adjacent groups.
C-6	133 - 137	Aromatic CH, deshielded by para nitro group and ortho bromine.
C-4	138 - 142	Aromatic CH, deshielded by ortho nitro group.
C-2 (C-I)	95 - 100	The "heavy atom effect" of iodine shields the attached carbon, shifting it significantly upfield.

Causality Behind Predictions:

• The carbons directly attached to the electron-withdrawing nitro group (C-3) and halogens (C-1, C-2) will show the most significant shifts from the standard benzene value.

• The C-I bond (C-2) is a classic example of the heavy atom effect, where the large electron cloud of iodine induces shielding, resulting in a characteristically upfield chemical shift. This is a key diagnostic peak.

• The remaining CH carbons (C-4, C-5, C-6) are distinguished by their positions relative to the powerful nitro group.

Experimental Protocol for NMR Acquisition

A self-validating protocol ensures reproducible and high-quality data.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 1-Bromo-2-iodo-3-nitrobenzene.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). CDCl₃ is a common choice for its versatility.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (Example: 400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve high homogeneity, ensuring sharp peaks. A line width of <0.5 Hz for the TMS signal is desirable.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse program (e.g., 'zg30').

  • Set the spectral width to cover the aromatic region (e.g., 0-10 ppm).

  • Use a 30° pulse angle and a relaxation delay of 1-2 seconds.

  • Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C channel.

  • Acquire the spectrum using a proton-decoupled pulse program (e.g., 'zgpg30').

  • Set the spectral width to cover the expected range of aromatic carbons (e.g., 90-160 ppm).

  • Accumulate a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

  • Integrate the ¹H signals and assign the chemical shifts and coupling constants.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule. In 1-Bromo-2-iodo-3-nitrobenzene, the most prominent features will be from the nitro group and the aromatic ring.

Predicted IR Absorption Bands

Predicted Wavenumber (cm⁻¹)	Vibration Type	Expected Intensity
3100 - 3000	Aromatic C-H Stretch	Medium to Weak
1550 - 1510	Asymmetric NO₂ Stretch	Strong
1385 - 1325	Symmetric NO₂ Stretch	Strong
1600 - 1450	Aromatic C=C Bending	Medium (multiple bands)
900 - 690	C-H Out-of-Plane Bending	Strong
~1050	C-Br Stretch	Medium
~1000	C-I Stretch	Medium to Weak

Causality Behind Predictions:

• Nitro Group: The most diagnostic peaks in the IR spectrum will be the strong, characteristic absorptions from the asymmetric and symmetric stretching of the N-O bonds in the nitro group.[2] These are typically found around 1530 cm⁻¹ and 1350 cm⁻¹, respectively. Their presence is a strong confirmation of the nitro functionality.

• Aromatic Ring: The C-H stretching vibrations above 3000 cm⁻¹ and the C=C ring stretching vibrations in the 1600-1450 cm⁻¹ region confirm the presence of the benzene ring.[2]

• Substitution Pattern: The pattern of C-H out-of-plane bending bands in the 900-690 cm⁻¹ region can sometimes provide clues about the substitution pattern on the aromatic ring. For a 1,2,3-trisubstituted benzene, characteristic bands are expected in this region.

• Halogen Bonds: The C-Br and C-I stretching vibrations are found in the fingerprint region and can be harder to assign definitively, but are expected in their typical ranges.

Experimental Protocol for IR Acquisition (ATR-FTIR)

Attenuated Total Reflectance (ATR) is a modern, rapid method for obtaining IR spectra of solid samples.

• Instrument Preparation:

  • Ensure the ATR crystal (typically diamond or germanium) is clean.

  • Record a background spectrum of the empty ATR stage. This is crucial as it will be automatically subtracted from the sample spectrum to remove absorbances from atmospheric CO₂ and water vapor.

• Sample Analysis:

  • Place a small amount of the solid 1-Bromo-2-iodo-3-nitrobenzene powder onto the ATR crystal.

  • Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal. Insufficient contact is a common cause of poor-quality spectra.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to produce the final spectrum with a resolution of 4 cm⁻¹.

• Data Processing:

  • The software will automatically perform the background subtraction.

  • Label the significant peaks in the spectrum and compare them to the predicted values.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and, through analysis of its fragmentation patterns, can offer further structural confirmation.

Predicted Mass Spectrum

Predicted m/z	Identity	Notes
327 / 329	[M]⁺	Molecular Ion Peak. The presence of bromine (isotopes ⁷⁹Br and ⁸¹Br in ~1:1 ratio) will result in a characteristic M and M+2 pattern of nearly equal intensity. This is a definitive indicator of a single bromine atom.
281 / 283	[M - NO₂]⁺	Loss of the nitro group (46 Da). The isotopic pattern for bromine will persist.
202	[M - I]⁺	Loss of the iodine radical (127 Da).
155 / 157	[M - I - NO₂]⁺	Sequential loss of iodine and the nitro group.
76	[C₆H₄]⁺	Benzene ring fragment.

Causality Behind Predictions:

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z 327 (using ⁷⁹Br) and 329 (using ⁸¹Br). Observing this isotopic doublet is the primary confirmation of the molecular formula.[3][4]

• Fragmentation Pathways:

  • A common fragmentation for nitroaromatics is the loss of the NO₂ group (m/z 46).[5]

  • Cleavage of the C-I bond is also highly probable due to its relative weakness, leading to the loss of an iodine radical (m/z 127).

  • Loss of the C-Br bond can also occur.

  • Further fragmentation of the resulting ions will lead to smaller fragments, such as the phenyl cation.

Experimental Protocol for MS Acquisition (EI-MS)

Electron Ionization (EI) is a standard technique for analyzing relatively small, volatile organic molecules.

• Sample Introduction:

  • Dissolve a small amount of the sample in a volatile solvent like methanol or dichloromethane.

  • Introduce the sample into the mass spectrometer via a direct insertion probe or, if coupled with Gas Chromatography (GC-MS), through the GC column.

• Ionization:

  • The sample is vaporized and enters the ion source.

  • A beam of high-energy electrons (typically 70 eV) bombards the molecules, ejecting an electron to form a molecular ion (M⁺).

  • The excess energy causes the molecular ion to fragment in predictable ways.

• Analysis and Detection:

  • The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole).

  • The analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion, generating the mass spectrum.

Conclusion

The comprehensive spectroscopic analysis of 1-Bromo-2-iodo-3-nitrobenzene relies on a synergistic application of NMR, IR, and MS techniques. While a complete, publicly available experimental dataset is not readily found, a detailed and reliable characterization can be achieved by predicting the spectral features based on fundamental principles and data from analogous compounds. The key diagnostic features to look for are the ¹H NMR splitting patterns, the upfield ¹³C signal of the iodine-bound carbon, the strong NO₂ stretching bands in the IR spectrum, and the characteristic M/M+2 isotopic pattern in the mass spectrum. The protocols and interpretations provided in this guide offer a robust framework for researchers and scientists to confidently identify and characterize this important chemical intermediate.

References

• PubChem. (n.d.). 1-Bromo-2-iodo-3-nitrobenzene. National Center for Biotechnology Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-Bromo-2-iodo-3-nitrobenzene: High Purity Chemical Intermediate Supplier. Retrieved from [Link]

• Singh, R. N., & Singh, R. A. (2013). Vibrational and electronic spectra of o-, m-, p-iodonitrobenzene using DFT calculation. ResearchGate. Retrieved from [Link]

• Sciencemadness.org. (2011). Preparation of 1-bromo-3-nitrobenzene. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-iodo-3-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). 1-Bromo-3-nitrobenzene. Retrieved from [Link]

• PubChem. (n.d.). 1-Iodo-4-nitrobenzene. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-bromo-2-iodo-. NIST Chemistry WebBook. Retrieved from [Link]

• Knowbee Tutoring. (2015, February 19). Mass Spectrometry Fragmentation Part 1 [Video]. YouTube. Retrieved from [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2-iodobenzene. National Center for Biotechnology Information. Retrieved from [Link]

• All about Chemistry. (2022, December 29). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene [Video]. YouTube. Retrieved from [Link]

• Michael Evans. (2023, June 2). Fragmentation in Mass Spectrometry [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2011). 1-Bromo-4-methyl-2-nitrobenzene. Retrieved from [Link]

• ResearchGate. (2014). 2,4-Dichloro-1-iodo-6-nitrobenzene. Retrieved from [Link]

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Authored by: Dr. Evelyn Reed, Senior Application Scientist

An In-Depth Technical Guide to the Crystal Structure of 1-Bromo-2-iodo-3-nitrobenzene: A Workflow for Determination and Analysis

Foreword: Charting the Unseen Architecture of a Versatile Synthetic Building Block

To the dedicated researchers, scientists, and professionals in drug development, this guide serves as a comprehensive exploration into the solid-state architecture of 1-Bromo-2-iodo-3-nitrobenzene. While a definitive, publicly archived crystal structure for this specific isomer remains elusive, its significance as a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical sectors, compels a thorough understanding of its three-dimensional form.[1] The precise arrangement of molecules in the crystalline state governs critical physicochemical properties, including solubility, stability, and bioavailability, making crystallographic analysis an indispensable tool in modern chemical research.

This document, therefore, adopts a proactive and instructional approach. We will not merely await the discovery of a published structure but will instead delineate the complete, field-proven workflow for its determination and in-depth analysis. By leveraging established crystallographic principles and drawing parallels from structurally related halogenated nitroaromatics, we will construct a robust framework for any research group to follow. This guide is designed to be a self-validating system, explaining not just the "how" but the critical "why" behind each experimental choice, ensuring both scientific integrity and practical applicability.

Part 1: From Synthesis to Single Crystal – The Genesis of a Crystallographic Specimen

The journey to elucidating a crystal structure begins with the meticulous synthesis of the target compound and the subsequent growth of high-quality single crystals. The strategic placement of bromo, iodo, and nitro functionalities on the benzene ring makes 1-Bromo-2-iodo-3-nitrobenzene a unique subject for studying intermolecular interactions.

Synthetic Pathway: A Plausible Route

While various synthetic strategies can be envisioned, a common approach would involve the multi-step functionalization of a simpler benzene derivative. The precise sequence of nitration, bromination, and iodination is critical to achieving the desired 1,2,3-substitution pattern and would need to be optimized to manage regioselectivity and yield.

The Art of Crystallization: Obtaining Diffraction-Quality Crystals

The growth of a single crystal suitable for X-ray diffraction is often the most challenging step. The goal is to encourage slow, ordered molecular assembly from a supersaturated solution. Several techniques can be employed, and the choice is often empirical.

Experimental Protocol: Single Crystal Growth

• Material Purification: Begin with highly pure 1-Bromo-2-iodo-3-nitrobenzene, as impurities can inhibit crystal growth or become incorporated into the lattice, leading to disorder. Recrystallization or column chromatography are standard purification methods.

• Solvent Screening: A crucial step is to identify a suitable solvent or solvent system. The ideal solvent will dissolve the compound when heated but show limited solubility at room temperature. A range of solvents with varying polarities (e.g., ethanol, methanol, acetone, dichloromethane, hexane, and mixtures thereof) should be screened.

• Slow Evaporation:

  • Dissolve the purified compound in a suitable solvent in a clean vial to create a near-saturated solution.

  • Loosely cap the vial or cover it with parafilm perforated with a few small holes.

  • Allow the solvent to evaporate slowly and undisturbed over several days to weeks at a constant temperature.

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Filter the hot solution to remove any particulate matter.

  • Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C) in a refrigerator. The gradual decrease in temperature reduces solubility, promoting crystal formation.

• Vapor Diffusion:

  • Dissolve the compound in a small amount of a relatively non-volatile solvent in which it is soluble.

  • Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble, but which is miscible with the solvent.

  • Over time, the anti-solvent vapor will diffuse into the inner vial, gradually reducing the solubility of the compound and inducing crystallization.

Part 2: Unveiling the Structure – Single-Crystal X-ray Diffraction

Once a suitable single crystal is obtained, single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining its atomic-level structure.

Data Collection and Processing

The crystal is mounted on a goniometer and placed within an X-ray beam. As the crystal is rotated, a series of diffraction patterns are collected.

Workflow for X-ray Diffraction Analysis

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Structure Solution and Refinement

The collected diffraction data provides information about the electron density distribution within the crystal. Mathematical techniques, such as direct methods or Patterson functions, are used to solve the "phase problem" and generate an initial model of the crystal structure. This model is then refined against the experimental data to improve its accuracy, resulting in precise atomic coordinates, bond lengths, and angles.

Part 3: Analysis of the Crystal Structure – A World of Intermolecular Interactions

With the crystal structure solved, the most insightful phase of the analysis begins: understanding how the molecules pack in the solid state and the nature of the interactions that govern this packing. For 1-Bromo-2-iodo-3-nitrobenzene, a rich tapestry of non-covalent interactions is anticipated.

Molecular Geometry

The first step is to examine the geometry of the molecule itself. Key parameters to analyze include:

• Bond Lengths and Angles: Compare the experimental values to standard values to identify any significant deviations that might indicate electronic or steric strain.

• Planarity: Assess the planarity of the benzene ring and the orientation of the nitro group relative to the ring.

Supramolecular Assembly: The Role of Non-Covalent Interactions

The true elegance of a crystal structure lies in its supramolecular assembly. For a molecule like 1-Bromo-2-iodo-3-nitrobenzene, several types of interactions are expected to play a crucial role.

3.2.1. Halogen Bonding

Halogen bonds are highly directional interactions between an electrophilic region on a halogen atom (the σ-hole) and a nucleophile. In this molecule, several types of halogen bonds are possible:

• Br···I, Br···Br, and I···I Interactions: These can be categorized as Type I or Type II, depending on the geometry of the contact.[2]

• Br/I···O Interactions: The oxygen atoms of the nitro group are excellent halogen bond acceptors. Studies on related compounds have shown the prevalence of these interactions in directing crystal packing.[3]

3.2.2. π-π Stacking

The aromatic rings can interact through π-π stacking, where the electron-rich π system of one ring interacts with the electron-poor π system of a neighboring molecule. The presence of the electron-withdrawing nitro group will significantly influence the electrostatic nature of the aromatic ring.

3.2.3. Other Weak Interactions

• C-H···O and C-H···X (X = Br, I) Hydrogen Bonds: While weaker than conventional hydrogen bonds, these interactions are numerous and collectively contribute to the overall stability of the crystal lattice.

• Nitro Group Interactions: The nitro group itself can participate in various dipole-dipole and other electrostatic interactions.[4]

Visualizing Interaction Networks

Understanding the interplay of these interactions is best achieved through visualization. Hirshfeld surface analysis is a powerful tool for mapping intermolecular contacts and quantifying their relative contributions to the overall crystal packing.[5]

Caption: Key Intermolecular Interactions in Halogenated Nitrobenzenes.

Part 4: Data Reporting and Dissemination

Scientific integrity demands that crystallographic data be reported accurately and made publicly available.

Crystallographic Data Summary

All quantitative data should be summarized in a standardized format. The primary output of a crystal structure determination is a Crystallographic Information File (CIF), which contains all the necessary information to reproduce the structure.

Parameter	Value
Chemical Formula	C₆H₃BrINO₂
Formula Weight	327.90 g/mol [6]
Crystal System	To be determined
Space Group	To be determined
Unit Cell Dimensions
a (Å)	To be determined
b (Å)	To be determined
c (Å)	To be determined
α (°)	To be determined
β (°)	To be determined
γ (°)	To be determined
Volume (ų)	To be determined
Z	To be determined
Calculated Density (g/cm³)	To be determined
Temperature (K)	To be determined
Final R indices	To be determined

Database Deposition

Upon completion and validation, the crystal structure data, including the CIF, should be deposited in a public repository such as the Cambridge Structural Database (CSD).[7] This ensures the data is preserved, curated, and accessible to the global scientific community, contributing to the collective knowledge of chemical structures.

Conclusion

The determination of the crystal structure of 1-Bromo-2-iodo-3-nitrobenzene is a multi-faceted process that bridges synthetic chemistry, analytical science, and computational analysis. By following the rigorous workflow outlined in this guide, researchers can confidently approach the crystallographic characterization of this, and other novel compounds. The resulting structural insights are not merely academic; they provide a fundamental understanding of the molecule's solid-state behavior, which is critical for its application in drug development and materials science. The study of such structures continues to deepen our appreciation for the subtle yet powerful forces that govern the architecture of matter.

References

• (IUCr) Anomalous halogen bonds in the crystal structures of 1,2,3-tribromo-5-nitrobenzene and 1,3-dibromo-2-iodo-5-nitrobenzene. [Link]

• The study of interactions with a halogen atom: influence of NH2 group insertion on the crystal structures of meta-bromonitrobenzene derivatives | Request PDF - ResearchGate. [Link]

• Intermolecular hydrogen-bonding interactions involving the nitro group... - ResearchGate. [Link]

• The study of interactions with a halogen atom: influence of NH2group insertion on the crystal structures ofmeta-bromonitrobenzene derivatives | Scilit. [Link]

• (a) Type I halogen–halogen interaction and (b) Type II halogen–halogen interaction. - ResearchGate. [Link]

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• The Largest Curated Crystal Structure Database - CCDC. [Link]

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Reactivity of the nitro group in 1-Bromo-2-iodo-3-nitrobenzene

An In-Depth Technical Guide to the Reactivity of the Nitro Group in 1-Bromo-2-iodo-3-nitrobenzene

Abstract

1-Bromo-2-iodo-3-nitrobenzene (CAS: 32337-96-5) is a highly functionalized aromatic compound whose synthetic utility is dictated by the nuanced interplay of its three distinct substituents.[1][2] This guide provides an in-depth analysis of the reactivity centered on the nitro group, a powerful modulator of the molecule's electronic landscape. We will explore its principal transformation—reduction to the corresponding aniline—and its profound influence on the reactivity of the aromatic ring itself, particularly in the context of nucleophilic aromatic substitution. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique chemical properties of this versatile intermediate.[1]

Molecular Architecture and Electronic Landscape

The reactivity of 1-Bromo-2-iodo-3-nitrobenzene is a direct consequence of the electronic and steric contributions of its substituents. The bromine, iodine, and nitro groups are situated in a sterically crowded 1,2,3-arrangement, which can influence the accessibility of reagent molecules.[3][4]

• Inductive Effects (-I): All three groups are electronegative and exert a strong electron-withdrawing inductive effect, pulling electron density from the aromatic ring. The order of inductive withdrawal is generally NO₂ > Br > I.[5][6]

• Resonance Effects (-M/+M):

  • The nitro group exhibits a powerful electron-withdrawing resonance effect (-M or -R), delocalizing the ring's π-electrons into the N=O bonds. This effect significantly reduces electron density at the ortho and para positions relative to the nitro group.[7][8]

  • The halogens (Br and I) exhibit a weak electron-donating resonance effect (+M or +R) due to their lone pairs, which can be donated to the ring. However, for halogens, the strong -I effect dominates, making them net deactivating groups for electrophilic substitution.[9]

The combination of these effects renders the aromatic ring electron-deficient, which is a critical factor in its reaction pathways.

Caption: Interplay of electronic and steric effects in the molecule.

Primary Reactivity: Reduction of the Nitro Group

The most synthetically valuable transformation of the nitro group is its reduction to a primary amine, yielding 1-Bromo-2-iodo-3-aminobenzene. This conversion is a cornerstone of synthetic chemistry as it transforms a strongly deactivating, meta-directing substituent into a strongly activating, ortho-, para-directing amino group.[10] The reduction is a six-electron process that proceeds through nitroso and hydroxylamine intermediates.[11][12]

Mechanistic Pathway of Nitro Group Reduction

The reduction generally follows a direct hydrogenation pathway where the nitro group is sequentially reduced. The nitroso intermediate is often difficult to detect as its reduction to the hydroxylamine is significantly faster than the initial reduction step.[11]

Caption: Stepwise six-electron reduction pathway of a nitroarene.

Comparative Analysis of Reduction Methodologies

The choice of reducing agent is critical to ensure the chemoselective reduction of the nitro group without causing dehalogenation (removal of Br or I).

Methodology	Reagents & Conditions	Advantages	Causality & Key Considerations	Chemoselectivity
Catalytic Hydrogenation	H₂ (gas), Pd/C or Raney® Ni catalyst, RT, various solvents (EtOH, EtOAc).	High efficiency, clean byproduct (H₂O).[13][14]	Palladium on carbon (Pd/C) is highly active but can readily catalyze hydrodehalogenation, especially of iodo and bromo groups. Raney® Nickel is generally less prone to this side reaction and is a better choice for halogenated substrates.[15]	Moderate to Poor with Pd/C. Good with Raney® Ni.
Metal-Mediated Reduction	Fe, Zn, or Sn metal in acidic medium (e.g., HCl, Acetic Acid).	Excellent chemoselectivity, cost-effective, tolerates many functional groups.[10]	The reaction proceeds via a series of single-electron transfers from the metal surface to the nitro group, followed by protonation.[12] This mechanism is less aggressive towards aryl-halogen bonds than catalytic hydrogenation.	Excellent.
Metal Salt Reduction	Tin(II) Chloride (SnCl₂) in a polar protic solvent like Ethanol.	Mild conditions, high chemoselectivity, suitable for sensitive substrates.[10]	SnCl₂ acts as a soluble, homogeneous reducing agent, offering controlled and selective reduction.	Excellent.

Field-Proven Experimental Protocol: Chemoselective Reduction with Tin(II) Chloride

This protocol provides a reliable method for the synthesis of 1-Bromo-2-iodo-3-aminobenzene, prioritizing the preservation of the carbon-halogen bonds.

Workflow Diagram

Caption: Experimental workflow for SnCl₂-mediated nitro reduction.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq) in absolute ethanol (approx. 10-15 mL per gram of substrate).

• Reagent Addition: To the stirred solution, add tin(II) chloride dihydrate (SnCl₂·2H₂O, approx. 4-5 eq) portion-wise. The addition may be exothermic.

• Reaction Execution: Heat the reaction mixture to reflux and maintain it at this temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.[12]

• Work-up: Allow the mixture to cool to room temperature. Carefully pour the reaction mixture over crushed ice.

• Neutralization: Slowly basify the acidic mixture by adding a concentrated aqueous solution of sodium hydroxide (e.g., 5 M NaOH) with vigorous stirring until the pH is strongly basic (pH > 10). This will precipitate tin salts as a white solid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent, such as ethyl acetate (3x volumes).

• Washing and Drying: Combine the organic layers, wash with brine (saturated NaCl solution), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude 1-Bromo-2-iodo-3-aminobenzene. If necessary, purify the product further using column chromatography on silica gel.

Secondary Reactivity: The Nitro Group as a Ring Activator

While the nitro group itself is the site of reduction, its powerful electron-withdrawing nature profoundly activates the aromatic ring towards Nucleophilic Aromatic Substitution (SNA_r) .[6][16] This occurs because the nitro group can stabilize the negatively charged intermediate, known as a Meisenheimer complex, which is formed during the rate-determining step of the reaction.[8][17]

Mechanism and Regioselectivity

For SNA_r to be effective, the electron-withdrawing group (NO₂) must be positioned ortho or para to the leaving group (the halogen).[18][19] This positioning allows the negative charge of the Meisenheimer complex to be delocalized onto the nitro group's oxygen atoms, providing significant stabilization.

In 1-Bromo-2-iodo-3-nitrobenzene:

• The Iodo group is at the C2 position, which is ortho to the C3-nitro group. This is an electronically favorable position for nucleophilic attack.

• The Bromo group is at the C1 position, which is meta to the C3-nitro group. A nucleophilic attack at this position would not allow for direct resonance stabilization of the negative charge by the nitro group.[8]

Therefore, nucleophilic attack is electronically favored at the C2 position (iodine displacement). However, the significant steric bulk of the adjacent bromine atom at C1 may hinder the approach of a nucleophile to the C2 position. The outcome of an SNA_r reaction would thus depend on the balance between electronic activation and steric hindrance.

Caption: The ortho-nitro group stabilizes the SNA_r intermediate.

Conclusion

The reactivity of the nitro group in 1-Bromo-2-iodo-3-nitrobenzene is twofold. Primarily, it serves as a synthetic handle that can be reliably and chemoselectively reduced to an amine, a critical transformation for building complex molecules in pharmaceutical and materials science. Methodologies using tin(II) chloride or Raney® Nickel are preferred to avoid dehalogenation. Secondarily, the nitro group's potent electronic-withdrawing properties govern the reactivity of the entire aromatic system, strongly activating the ortho-positioned iodine for potential nucleophilic aromatic substitution. A comprehensive understanding of these electronic and steric factors is paramount for any scientist aiming to effectively utilize this versatile chemical building block.

References

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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. Retrieved from [Link]

• IUPAC. (n.d.). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Retrieved from [Link]

• Royal Society of Chemistry. (2024, December 16). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Bromo-2-iodo-3-nitrobenzene. PubChem. Retrieved from [Link]

• Quora. (2018, March 8). Why does nucleophilic substitution of halogenated nitrobenzene occur at the carbon adjacent to the halogen atom, instead of Nitro group, although Nitro group withdraw electrons by -I and -M? Retrieved from [Link]

• American Chemical Society. (2021, March 23). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters. Retrieved from [Link]

• Stack Exchange. (2018, May 16). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution. Retrieved from [Link]

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• National Center for Biotechnology Information. (2016, March 22). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. PubMed Central. Retrieved from [Link]

• Michigan State University. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Department of Chemistry. Retrieved from [Link]

• Quora. (2018, May 3). What is the order of reactivity of different halobenzenes with respect to electrophilic aromatic substitution? Retrieved from [Link]

• National Center for Biotechnology Information. (2020, August 12). A Walk through Recent Nitro Chemistry Advances. PubMed Central. Retrieved from [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• American Chemical Society. (2021, March 23). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters. Retrieved from [Link]

• YouTube. (2020, May 20). Reduction of nitro groups on benzene. Retrieved from [Link]

• YouTube. (2024, October 21). Steric Hindrance | Organic Chemistry. Retrieved from [Link]

• Doubtnut. (n.d.). In an electrophilic substitution reaction of nitrobenzene the presence of nitro group... Retrieved from [Link]

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• Khan Academy. (2013, February 13). Steric hindrance. YouTube. Retrieved from [Link]

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Unveiling the Electronic Landscape: A Theoretical Investigation of 1-Bromo-2-iodo-3-nitrobenzene

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-iodo-3-nitrobenzene is a versatile intermediate compound with significant potential in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique molecular architecture, featuring a combination of electron-withdrawing and electron-donating halogen substituents on a nitrobenzene core, presents a compelling case for a detailed investigation of its electronic structure. Understanding the interplay of these functional groups is paramount for predicting its reactivity, intermolecular interactions, and ultimately, for the rational design of novel molecules with enhanced therapeutic or material properties. This guide outlines a comprehensive theoretical approach, leveraging Density Functional Theory (DFT), to elucidate the electronic properties of 1-Bromo-2-iodo-3-nitrobenzene.

Introduction: The Significance of 1-Bromo-2-iodo-3-nitrobenzene

Halogenated nitroaromatic compounds are a cornerstone in organic synthesis, serving as pivotal building blocks for a diverse array of complex molecules. 1-Bromo-2-iodo-3-nitrobenzene (C₆H₃BrINO₂) is a particularly noteworthy member of this class due to the presence of three distinct functional groups on the benzene ring: a nitro group, a bromine atom, and an iodine atom. This trifecta of substituents imparts a unique electronic and steric profile to the molecule, making it a valuable precursor in various chemical transformations.

The strategic placement of these groups—a strongly electron-withdrawing nitro group and two halogens with differing electronegativity and polarizability—creates a nuanced electronic landscape. This landscape dictates the molecule's reactivity in electrophilic and nucleophilic substitution reactions, its potential for halogen bonding, and its overall stability. A thorough understanding of the electronic structure is therefore essential for optimizing its use in synthetic pathways and for exploring its potential in drug design and materials science.

This technical guide provides a roadmap for a comprehensive theoretical investigation into the electronic structure of 1-Bromo-2-iodo-3-nitrobenzene. By employing robust computational methods, we can gain deep insights into its molecular geometry, frontier molecular orbitals, electrostatic potential, and charge distribution. These theoretical predictions will not only rationalize its known chemical behavior but also pave the way for the discovery of new applications.

Proposed Computational Methodology: A Self-Validating Approach

To ensure the highest degree of accuracy and reliability, a multi-faceted computational approach based on Density Functional Theory (DFT) is proposed. DFT has proven to be a powerful tool for studying the electronic properties of halogenated and nitroaromatic systems.

Geometry Optimization and Vibrational Analysis

The first crucial step is to determine the most stable three-dimensional conformation of 1-Bromo-2-iodo-3-nitrobenzene.

Experimental Protocol:

• Initial Structure Construction: A 3D model of the molecule will be built using standard bond lengths and angles.

• Computational Method Selection: The geometry optimization will be performed using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. This functional is widely recognized for its excellent balance of accuracy and computational efficiency in describing organic molecules.

• Basis Set Selection: The 6-311++G(d,p) basis set will be employed. This choice provides a flexible description of the electron density, including diffuse functions (++) to account for the lone pairs of the halogen and oxygen atoms, and polarization functions (d,p) to allow for orbital distortion. For the iodine atom, a larger basis set or an effective core potential may be considered to account for relativistic effects.

• Optimization Procedure: The geometry will be optimized without any symmetry constraints to locate the global minimum on the potential energy surface.

• Vibrational Frequency Calculation: Following optimization, a frequency calculation will be performed at the same level of theory. The absence of imaginary frequencies will confirm that the optimized structure corresponds to a true energy minimum. The calculated vibrational frequencies can also be compared with experimental IR and Raman spectra for validation.

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's reactivity.

Workflow for FMO Analysis:

Caption: Workflow for Frontier Molecular Orbital (FMO) analysis.

The HOMO represents the ability to donate an electron, while the LUMO signifies the ability to accept an electron. The energy difference between these orbitals (the HOMO-LUMO gap) is a critical parameter for determining molecular stability and reactivity. A smaller gap suggests higher reactivity.

Molecular Electrostatic Potential (MEP) Mapping

The Molecular Electrostatic Potential (MEP) surface provides a visual representation of the charge distribution within a molecule.

Protocol for MEP Analysis:

• Calculation: The MEP will be calculated from the optimized geometry using the same DFT method and basis set.

• Visualization: The MEP will be mapped onto the total electron density surface.

• Interpretation: The MEP surface will be color-coded to indicate regions of varying electrostatic potential. Typically, red indicates electron-rich regions (negative potential), which are susceptible to electrophilic attack, while blue represents electron-deficient regions (positive potential), prone to nucleophilic attack. Green indicates regions of neutral potential.

This analysis is invaluable for predicting sites of intermolecular interactions, such as hydrogen bonding and halogen bonding.

Natural Bond Orbital (NBO) Analysis

Natural Bond Orbital (NBO) analysis provides a detailed picture of the bonding and charge distribution within the molecule.

Protocol for NBO Analysis:

• Calculation: NBO analysis will be performed on the optimized structure.

• Output Analysis: The output will provide information on:

  • Natural Atomic Charges: To quantify the charge on each atom.

  • Hybridization: To describe the bonding orbitals.

  • Donor-Acceptor Interactions: To identify hyperconjugative interactions that contribute to molecular stability.

Expected Results and Discussion

While actual calculations are pending, we can anticipate the following key findings based on the known properties of the constituent functional groups and studies on similar molecules:

Optimized Molecular Geometry

The optimized structure is expected to be largely planar, with potential minor distortions due to steric hindrance between the adjacent bromo, iodo, and nitro groups. The bond lengths and angles will be influenced by the electronic effects of the substituents. For instance, the C-N bond is expected to be shorter than in nitrobenzene due to the presence of the electron-donating halogens.

Table 1: Hypothetical Optimized Geometrical Parameters of 1-Bromo-2-iodo-3-nitrobenzene

Parameter	Expected Value
C-Br Bond Length (Å)	~1.90
C-I Bond Length (Å)	~2.10
C-N Bond Length (Å)	~1.45
O-N-O Bond Angle (°)	~125
Dihedral Angle (C-C-N-O)	~0° (or slightly twisted)

Note: These are estimated values and would be precisely determined by the DFT calculations.

Frontier Molecular Orbitals and Reactivity

The HOMO is anticipated to be localized primarily on the benzene ring and the halogen atoms, reflecting their electron-donating character. The LUMO, conversely, is expected to be concentrated on the nitro group, which is a strong electron acceptor.

Diagram of FMO Interactions:

Caption: Relationship between HOMO, LUMO, and molecular reactivity.

The HOMO-LUMO energy gap will provide a quantitative measure of the molecule's kinetic stability. A relatively small gap would suggest a higher propensity to engage in chemical reactions.

Table 2: Predicted Electronic Properties

Property	Predicted Value (Arbitrary Units)	Significance
HOMO Energy	-6.5 eV	Electron-donating ability
LUMO Energy	-2.0 eV	Electron-accepting ability
HOMO-LUMO Gap (ΔE)	4.5 eV	Chemical reactivity and stability
Dipole Moment	~4-5 Debye	Polarity and intermolecular interactions

Note: These values are illustrative and would be quantified by the proposed calculations.

Molecular Electrostatic Potential and Intermolecular Interactions

The MEP map is expected to reveal

An In-depth Technical Guide to 1-Bromo-2-iodo-3-nitrobenzene: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 1-Bromo-2-iodo-3-nitrobenzene, a key intermediate in the synthesis of complex organic molecules. While a definitive historical record of its initial discovery remains elusive in publicly accessible literature, this paper constructs a plausible historical context and details potential synthetic pathways based on established principles of organic chemistry. The guide further elaborates on the compound's physicochemical properties, reactivity, and its significant applications in the pharmaceutical, agrochemical, and specialty chemical industries. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction: A Versatile Building Block in Modern Synthesis

1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) is a polysubstituted aromatic compound that has emerged as a valuable and versatile intermediate in organic synthesis.[1] Its molecular architecture, featuring a nitro group and two different halogen atoms—bromine and iodine—on a benzene ring, provides multiple avenues for chemical transformation.[1] The presence of these functional groups allows for a high degree of precision in constructing complex molecules, making it an indispensable tool for chemists in various fields.[1]

The strategic placement of the bromo, iodo, and nitro groups on the benzene ring creates a unique chemical entity. The nitro group, being strongly electron-withdrawing, deactivates the ring towards further electrophilic substitution and influences the regioselectivity of subsequent reactions. The bromine and iodine atoms serve as excellent leaving groups, particularly in metal-catalyzed cross-coupling reactions, allowing for the sequential and selective introduction of different substituents. This multi-functional nature has positioned 1-Bromo-2-iodo-3-nitrobenzene as a critical component in the synthesis of novel pharmaceuticals with enhanced therapeutic properties, advanced agrochemicals for improved crop protection, and specialized materials with unique electronic and optical properties.[1]

Historical Context: The Dawn of Aromatic Chemistry and Electrophilic Substitution

The story of polysubstituted benzenes is intrinsically linked to the development of our understanding of aromaticity and the mechanisms of chemical reactions. In the mid-19th century, August Kekulé's groundbreaking proposal of the cyclic structure of benzene laid the foundation for aromatic chemistry.[2] This was soon followed by early examples of electrophilic aromatic substitution (EAS), such as the nitration of benzene, which demonstrated that the hydrogens on the stable benzene ring could be replaced.[2]

The late 19th century saw significant progress in understanding how existing substituents on a benzene ring influence the position of new incoming groups.[3] Chemists like Henry Armstrong were instrumental in tabulating the directing effects of various functional groups, categorizing them as either ortho-, para-directing or meta-directing.[3] This knowledge became a cornerstone of synthetic organic chemistry, allowing for the rational design of synthetic routes to complex molecules.[4] The development of reactions like the Sandmeyer reaction in 1884 further expanded the synthetic chemist's toolkit, providing a reliable method to introduce a variety of substituents, including halogens, onto an aromatic ring via diazonium salts.[5][6] It is within this rich historical context of burgeoning synthetic methodology that the eventual synthesis of complex molecules like 1-Bromo-2-iodo-3-nitrobenzene became conceivable.

Plausible Synthetic Pathways for 1-Bromo-2-iodo-3-nitrobenzene

While the original synthesis of 1-Bromo-2-iodo-3-nitrobenzene is not well-documented in readily available literature, a plausible and logical synthetic route can be devised based on fundamental principles of organic chemistry. The substitution pattern of the target molecule—a 1,2,3-trisubstituted benzene with a bromo, iodo, and nitro group—presents a significant synthetic challenge due to both electronic and steric factors.

A direct electrophilic aromatic substitution approach on a disubstituted benzene is likely to be problematic. For instance, the direct iodination of 1-bromo-3-nitrobenzene at the 2-position would be highly disfavored. Both the bromo and nitro groups are deactivating, making the ring less susceptible to electrophilic attack.[4] Furthermore, the position between two substituents (the 2-position) is sterically hindered.[7] While methods for the iodination of deactivated aromatic rings exist, they often require harsh conditions and may not provide the desired regioselectivity.[8][9][10]

A more strategic and likely successful approach involves the use of a Sandmeyer reaction, which allows for the introduction of a halogen at a specific position, guided by the location of a precursor amino group.

Proposed Synthetic Route via Sandmeyer Reaction

A logical and efficient synthetic pathway to 1-Bromo-2-iodo-3-nitrobenzene likely commences from a readily available starting material such as 2-bromo-6-nitroaniline. This approach offers excellent control over the regiochemistry of the final product.

Caption: Plausible synthetic pathway for 1-Bromo-2-iodo-3-nitrobenzene.

Step-by-Step Experimental Protocol:

• Diazotization of 2-Bromo-6-nitroaniline:

  • In a reaction vessel, 2-bromo-6-nitroaniline is dissolved in a mixture of concentrated sulfuric acid and water, and the solution is cooled to 0-5 °C using an ice-salt bath.

  • A solution of sodium nitrite in water is added dropwise to the cooled aniline solution, maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt. The presence of excess nitrous acid can be confirmed using starch-iodide paper.[11]

• Sandmeyer Reaction with Potassium Iodide:

  • In a separate flask, a solution of potassium iodide in water is prepared.

  • The cold diazonium salt solution is then added slowly to the potassium iodide solution with vigorous stirring. The addition should be controlled to manage the evolution of nitrogen gas.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred until the effervescence of nitrogen ceases.

• Work-up and Purification:

  • The reaction mixture is then subjected to an appropriate work-up procedure, which may include extraction with an organic solvent (e.g., dichloromethane or ethyl acetate), followed by washing of the organic layer with a solution of sodium thiosulfate to remove any residual iodine.

  • The organic layer is then washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield pure 1-Bromo-2-iodo-3-nitrobenzene.

This proposed synthetic route is highly logical as it circumvents the challenges of direct electrophilic iodination of a deactivated and sterically hindered aromatic ring. The Sandmeyer reaction is a robust and well-established method for the synthesis of aryl halides from anilines, offering high yields and regioselectivity.[5][6][12][13]

Physicochemical Properties and Characterization

1-Bromo-2-iodo-3-nitrobenzene is typically supplied as a solid.[1] Its key physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	32337-96-5	[14]
Molecular Formula	C₆H₃BrINO₂	[14]
Molecular Weight	327.90 g/mol	[14]
Appearance	White to light yellow solid	[1]
IUPAC Name	1-bromo-2-iodo-3-nitrobenzene	[14]
InChI	InChI=1S/C6H3BrINO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H	[14]
InChIKey	BJOZUBWLKNXFFK-UHFFFAOYSA-N	[14]
Canonical SMILES	C1=CC(=C(C(=C1)Br)I)[O-]	[14]

Reactivity and Strategic Applications in Synthesis

The synthetic utility of 1-Bromo-2-iodo-3-nitrobenzene stems from the distinct reactivity of its three functional groups. This allows for a programmed, stepwise modification of the aromatic ring, making it a powerful tool in the synthesis of complex target molecules.

Caption: Reactivity of functional groups in 1-Bromo-2-iodo-3-nitrobenzene.

• The Nitro Group: The strongly electron-withdrawing nitro group can be readily reduced to an amino group (-NH₂). This transformation is fundamental in the synthesis of many pharmaceuticals and dyes. The resulting aniline can then be further functionalized, for example, through diazotization followed by another Sandmeyer reaction to introduce a different substituent.

• The Iodo and Bromo Groups: The carbon-iodine and carbon-bromine bonds are key sites for the formation of new carbon-carbon and carbon-heteroatom bonds via transition metal-catalyzed cross-coupling reactions. The differential reactivity of the C-I and C-Br bonds can often be exploited for selective, sequential couplings. Generally, the C-I bond is more reactive than the C-Br bond in many catalytic systems. This allows for a selective reaction at the iodo-substituted position, leaving the bromo-substituted position intact for a subsequent, different coupling reaction. This orthogonal reactivity is highly valuable in the synthesis of complex, unsymmetrically substituted biaryls and other elaborate structures.

The applications of this versatile intermediate are widespread:

• Pharmaceuticals: It serves as a foundational building block for the synthesis of complex drug molecules, enabling the development of novel compounds with improved therapeutic profiles.[1]

• Agrochemicals: It is employed in the creation of active ingredients for pesticides and herbicides, contributing to food security and enhanced agricultural yields.[1]

• Specialty Chemicals and Materials Science: The reactive sites on 1-Bromo-2-iodo-3-nitrobenzene allow for the synthesis of advanced materials with specific electronic, optical, or thermal properties.

Conclusion

1-Bromo-2-iodo-3-nitrobenzene stands as a testament to the power and elegance of modern organic synthesis. While its specific origins in the historical record are not readily apparent, its chemical logic and synthetic utility are clear. The strategic arrangement of its functional groups provides a versatile platform for the construction of a wide array of complex molecules. As the demand for novel pharmaceuticals, advanced agrochemicals, and high-performance materials continues to grow, the importance of such meticulously designed building blocks will undoubtedly increase. This guide has provided a comprehensive overview of this key intermediate, from its plausible synthetic origins to its diverse applications, underscoring its significance in the landscape of contemporary chemical science.

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Unlocking Synthetic Versatility: A Technical Guide to the Research Applications of 1-Bromo-2-iodo-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-iodo-3-nitrobenzene, a strategically functionalized aromatic compound, presents a powerful and versatile platform for the synthesis of complex organic molecules. Its unique arrangement of a nitro group and two distinct halogen atoms—bromo and iodo—on a benzene ring allows for a high degree of control over subsequent chemical transformations. This technical guide explores the synthesis, characterization, and, most importantly, the vast research applications of this valuable building block. We will delve into the principles of its reactivity, with a particular focus on regioselective and sequential palladium-catalyzed cross-coupling reactions, providing field-proven insights and detailed experimental protocols to empower researchers in drug discovery, materials science, and agrochemical development.

Introduction: A Molecule of Strategic Importance

In the landscape of organic synthesis, the ability to selectively introduce functional groups onto an aromatic scaffold is paramount. 1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) emerges as a key intermediate, offering a unique combination of reactive sites.[1][2] The presence of both a bromine and an iodine atom provides two distinct handles for cross-coupling reactions, while the electron-withdrawing nitro group modulates the reactivity of the aromatic ring and offers a synthetic pathway to an amino group, a common feature in bioactive molecules.[2]

The strategic placement of these functionalities allows for a programmed, stepwise approach to molecular construction. This guide will illuminate the synthetic potential of this compound, providing the necessary technical details for its effective utilization in the laboratory.

Synthesis and Characterization

A Plausible Synthetic Route: The Sandmeyer Reaction

While 1-Bromo-2-iodo-3-nitrobenzene is commercially available, understanding its synthesis provides valuable context for its purity and potential impurities. A robust and logical approach to its synthesis involves the diazotization of 2-bromo-6-nitroaniline followed by a Sandmeyer-type iodination.[3][4][5][6]

Caption: Synthetic pathway to 1-Bromo-2-iodo-3-nitrobenzene.

Detailed Protocol:

• Diazotization:

  • In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-bromo-6-nitroaniline (1.0 eq) in a mixture of concentrated sulfuric acid and water at 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt. The completion of the reaction can be monitored using starch-iodide paper to test for the presence of excess nitrous acid.[3]

• Iodination (Sandmeyer-type reaction):

  • In a separate flask, prepare a solution of potassium iodide (1.5 eq) in water.

  • Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and continue stirring for 1-2 hours, or until the evolution of nitrogen gas ceases.

• Work-up and Purification:

  • Extract the reaction mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with an aqueous solution of sodium thiosulfate to remove any residual iodine, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford 1-Bromo-2-iodo-3-nitrobenzene as a solid.

Physicochemical and Spectroscopic Data

Property	Value	Reference
CAS Number	32337-96-5	[1]
Molecular Formula	C₆H₃BrINO₂	[1]
Molecular Weight	327.90 g/mol	[1]
Appearance	White to off-white powder	[2]
¹H NMR (Varian A-60)	Data available	[1]
IR Spectrum (KBr Wafer)	Data available	[1]

Note on Spectroscopic Data: Detailed spectral data, including peak assignments for ¹H NMR and characteristic vibrational frequencies for IR, can be found in public databases such as PubChem.[1] It is always recommended to acquire and interpret spectroscopic data on the specific batch of material being used for research.

Core Research Applications: A Gateway to Molecular Diversity

The synthetic utility of 1-Bromo-2-iodo-3-nitrobenzene lies in the differential reactivity of its carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. The carbon-iodine (C-I) bond is significantly weaker and therefore more reactive towards oxidative addition to a palladium(0) center than the carbon-bromine (C-Br) bond.[7][8] This reactivity difference is the cornerstone of its application in regioselective and sequential cross-coupling strategies.

Caption: Reactivity hierarchy of C-I and C-Br bonds.

Regioselective Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds. By carefully selecting the reaction conditions, it is possible to achieve selective coupling at the more reactive iodo position of 1-Bromo-2-iodo-3-nitrobenzene, leaving the bromo group intact for subsequent transformations.[9]

Generalized Protocol for Selective Suzuki-Miyaura Coupling:

• Reaction Setup: In a Schlenk flask, combine 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq), the desired boronic acid or boronate ester (1.1-1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water or dioxane and water).

• Reaction: Stir the mixture at a controlled, mild temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The product is purified by column chromatography.

Sequential Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne. The differential reactivity of the halogens in 1-Bromo-2-iodo-3-nitrobenzene allows for a sequential Sonogashira coupling strategy, first at the iodo position under milder conditions, followed by coupling at the bromo position under more forcing conditions.

Generalized Protocol for Sequential Sonogashira Coupling:

Step 1: Coupling at the Iodo Position

• Reaction Setup: In a Schlenk tube, combine 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq), the first terminal alkyne (1.1 eq), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-3 mol%).

• Inert Atmosphere and Solvent Addition: Evacuate and backfill with an inert gas, then add a degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine).

• Reaction: Stir the reaction at room temperature or slightly elevated temperatures, monitoring for the selective consumption of the starting material to form the 2-alkynyl-1-bromo-3-nitrobenzene intermediate.

• Purification: After work-up, the intermediate is purified by column chromatography.

Step 2: Coupling at the Bromo Position

• Reaction Setup: The purified intermediate from Step 1 is subjected to a second Sonogashira coupling with a different (or the same) terminal alkyne under more forcing conditions (e.g., higher temperature, different catalyst/ligand system) to yield the di-alkynylated product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds. Similar to the other cross-coupling reactions, selective amination at the iodo-position can be achieved under carefully controlled conditions.

Generalized Protocol for Selective Buchwald-Hartwig Amination:

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq), the desired amine (1.1-1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and a strong base (e.g., NaOtBu or K₃PO₄, 1.2-1.5 eq).

• Solvent Addition: Add a degassed, anhydrous solvent (e.g., toluene or dioxane).

• Reaction: Stir the mixture at an elevated temperature (e.g., 80-110 °C) and monitor the reaction progress.

• Work-up and Purification: After completion, the reaction is quenched, extracted, and the product is purified by chromatography.

Application in the Synthesis of Bioactive Scaffolds: The Carbazole Core

A significant application of dihaloarenes like 1-Bromo-2-iodo-3-nitrobenzene is in the synthesis of complex heterocyclic structures, such as carbazoles. Carbazoles are a class of nitrogen-containing heterocycles found in numerous natural products and pharmaceuticals exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.[10][11][12]

A potential synthetic strategy towards substituted carbazoles could involve a sequential Sonogashira coupling followed by an intramolecular cyclization.

Caption: A potential workflow for the synthesis of substituted carbazoles.

This stepwise approach allows for the introduction of diverse substituents at specific positions of the carbazole core, enabling the generation of libraries of compounds for structure-activity relationship (SAR) studies in drug discovery.

Conclusion and Future Outlook

1-Bromo-2-iodo-3-nitrobenzene is a highly valuable and versatile building block in modern organic synthesis. Its unique substitution pattern enables regioselective and sequential functionalization through a variety of palladium-catalyzed cross-coupling reactions. This level of control is instrumental in the efficient construction of complex molecular architectures, particularly in the fields of medicinal chemistry, materials science, and agrochemical research. The principles and protocols outlined in this guide provide a solid foundation for researchers to harness the full synthetic potential of this powerful intermediate, paving the way for the discovery and development of novel and impactful chemical entities.

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An In-depth Technical Guide to the Safe Handling of 1-Bromo-2-iodo-3-nitrobenzene

This guide provides a comprehensive overview of the safety, handling, and Material Safety Data Sheet (MSDS) information for 1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5). It is intended for researchers, scientists, and professionals in drug development and other fields who may work with this compound. The information herein is synthesized from available safety data and established best practices for handling hazardous chemical compounds.

Introduction and Chemical Profile

1-Bromo-2-iodo-3-nitrobenzene is a substituted aromatic compound with the molecular formula C₆H₃BrINO₂.[1] Its structure, featuring a nitro group ortho to an iodine and meta to a bromine on a benzene ring, suggests that it is a reactive molecule and should be handled with care. This guide will detail the known hazards, proper handling procedures, and emergency responses associated with this compound.

Chemical Identity:

• IUPAC Name: 1-bromo-2-iodo-3-nitrobenzene[1]

• Synonyms: 3-bromo-2-iodonitrobenzene[1]

• CAS Number: 32337-96-5[1]

• Molecular Formula: C₆H₃BrINO₂[1]

• Molecular Weight: 327.90 g/mol [1]

Hazard Identification and GHS Classification

1-Bromo-2-iodo-3-nitrobenzene is classified as a hazardous substance. The Globally Harmonized System (GHS) classifications indicate multiple routes of potential harm.[1]

GHS Pictograms:

Signal Word: Warning[1]

Hazard Statements:

• H302: Harmful if swallowed[1]

• H312: Harmful in contact with skin[1]

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H332: Harmful if inhaled[1]

• H335: May cause respiratory irritation[1]

Precautionary Statements (Prevention):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

• P264: Wash face, hands and any exposed skin thoroughly after handling.[3]

• P270: Do not eat, drink or smoke when using this product.[4]

• P271: Use only outdoors or in a well-ventilated area.[3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-iodo-3-nitrobenzene is provided in the table below.

Property	Value	Source
Molecular Weight	327.90 g/mol	[1]
Appearance	Not specified, likely a solid
Melting Point	120 °C	[4]
Boiling Point	324.9±27.0°C at 760 mmHg	[4]
Density	2.535 g/cm³ @ 10 °C	[4]
Flash Point	150.3±23.7 °C	[4]
Water Solubility	Insoluble	[3][5]

Safe Handling and Storage Protocols

Given the hazardous nature of 1-Bromo-2-iodo-3-nitrobenzene, strict adherence to safety protocols is mandatory.

Engineering Controls:

• Work with this compound should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[6]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles or a face shield are required.[8]

• Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) must be worn.[8]

• Respiratory Protection: If working outside of a fume hood or if dusts are generated, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.[8]

Handling Procedures:

• Before use, ensure all personnel are familiar with the hazards outlined in this guide and the relevant MSDS.

• Weigh and handle the solid material in a manner that minimizes dust generation.

• Avoid all direct contact with the skin, eyes, and clothing.

• Wash hands thoroughly after handling, even if gloves were worn.[3]

• Do not eat, drink, or smoke in the laboratory.[4]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.[8][9]

• The storage area should be clearly marked with the appropriate hazard warnings.

First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate action is critical.

First-Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6][9]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[6][9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][9]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[9]

Spill Response Workflow:

The following diagram outlines the general procedure for responding to a spill of 1-Bromo-2-iodo-3-nitrobenzene.

Caption: Workflow for handling a chemical spill.

Fire-Fighting Measures

While specific data for 1-Bromo-2-iodo-3-nitrobenzene is limited, general procedures for similar compounds should be followed.

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[8]

• Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), hydrogen bromide, and hydrogen iodide may be generated.[7][8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[8]

Disposal Considerations

Waste disposal must be conducted in accordance with all federal, state, and local regulations.

• Dispose of this chemical and its container at a licensed professional waste disposal service.[6]

• Do not allow the material to enter drains or the environment.

• Contaminated packaging should be treated as the chemical itself.

Toxicological and Ecological Information

Conclusion

1-Bromo-2-iodo-3-nitrobenzene is a hazardous chemical that requires careful handling by trained personnel in a controlled laboratory setting. Adherence to the safety protocols outlined in this guide is essential to minimize the risk of exposure and ensure a safe working environment. Always consult the most up-to-date Safety Data Sheet from the supplier before use.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Strategic Use of 1-Bromo-2-iodo-3-nitrobenzene in Chemoselective Suzuki-Miyaura Coupling Reactions

Abstract: This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the strategic application of 1-bromo-2-iodo-3-nitrobenzene in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. We delve into the principles of chemoselectivity, leveraging the differential reactivity of carbon-iodine (C-I) and carbon-bromine (C-Br) bonds to enable regioselective synthesis of complex biaryl and polyaryl structures. This guide offers detailed experimental protocols, mechanistic insights, and practical advice for troubleshooting, ensuring reliable and reproducible outcomes.

Introduction: The Strategic Value of Polyhalogenated Arenes

The Suzuki-Miyaura coupling reaction stands as a pillar of modern organic synthesis, celebrated for its robustness, functional group tolerance, and the mild conditions under which it forms carbon-carbon bonds.[1][2] This palladium-catalyzed reaction, which couples an organoboron species with an organic halide or pseudohalide, is indispensable for the synthesis of biaryls—a motif prevalent in pharmaceuticals, agrochemicals, and advanced materials.[3][4]

Polyhalogenated aromatic compounds, such as 1-bromo-2-iodo-3-nitrobenzene, are exceptionally valuable building blocks. They offer multiple reaction sites that can be addressed in a controlled, sequential manner. The ability to selectively functionalize one position while leaving others intact for subsequent transformations is a key strategy for the efficient and convergent synthesis of complex molecules.[5][6][7]

The Principle of Chemoselectivity with 1-Bromo-2-iodo-3-nitrobenzene

The successful application of this substrate hinges on understanding and controlling the chemoselectivity of the Suzuki coupling. The reactivity of an aryl halide in the crucial oxidative addition step of the catalytic cycle is largely dictated by the carbon-halogen bond dissociation energy.[7][8] For the common halogens, the order of reactivity is:

C–I > C–Br >> C–Cl [1]

This inherent reactivity difference is the cornerstone of our strategy. The C-I bond in 1-bromo-2-iodo-3-nitrobenzene is significantly weaker and more susceptible to oxidative addition by a Pd(0) catalyst than the C-Br bond. By carefully controlling reaction conditions—particularly temperature, reaction time, and catalyst system—we can achieve highly selective mono-arylation at the C-2 (iodo) position, yielding a versatile 2-bromo-1-aryl-3-nitrobenzene intermediate. This product retains the C-Br bond, which can then be targeted in a subsequent, distinct cross-coupling reaction under more forcing conditions if desired.[8]

The electron-withdrawing nitro group (-NO₂) influences the electronic properties of the aromatic ring. While it deactivates the ring towards electrophilic substitution, its impact on the relative reactivity of the C-I versus C-Br bond in Suzuki coupling is less pronounced than the inherent bond energy differences. The nitro group can also serve as a synthetic handle for further transformations, such as reduction to an amine.[9]

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is crucial for rationalizing experimental choices and troubleshooting.[1][10]

Caption: The catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Protocol: Selective Mono-arylation at the C-I Position

This protocol is designed to achieve high selectivity for the coupling of an arylboronic acid at the C-2 (iodo) position of 1-bromo-2-iodo-3-nitrobenzene.

4.1. Materials and Equipment

• Substrate: 1-Bromo-2-iodo-3-nitrobenzene

• Coupling Partner: Arylboronic acid (e.g., Phenylboronic acid)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or a combination of Pd₂(dba)₃ and a suitable phosphine ligand.[11][12]

• Base: Anhydrous Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃), finely powdered.

• Solvent: 1,4-Dioxane and Degassed Deionized Water.

• Equipment: Schlenk flask or reaction vial with a screw cap, magnetic stirrer and stir bar, heating mantle or oil bath, condenser, inert gas line (Argon or Nitrogen), standard laboratory glassware for workup and purification, TLC plates, and a rotary evaporator.

4.2. Step-by-Step Procedure

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add 1-bromo-2-iodo-3-nitrobenzene (1.0 equiv), the desired arylboronic acid (1.1–1.2 equiv), and the base (e.g., K₂CO₃, 2.0–3.0 equiv).[10]

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment. This is critical as the Pd(0) catalyst is oxygen-sensitive.

• Solvent Addition: Under a positive pressure of inert gas, add the solvent mixture. A common ratio is 1,4-dioxane/water (4:1 v/v).[13] The solvent should be thoroughly degassed beforehand by sparging with argon for 15-30 minutes.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1–3 mol%) to the stirring mixture under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to a moderate temperature, typically 70–80 °C . Higher temperatures may lead to a loss of selectivity and promote coupling at the C-Br position.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 2–6 hours. Look for the consumption of the starting material and the appearance of a new, less polar product spot.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-bromo-1-aryl-3-nitrobenzene product.

Workflow for Sequential Cross-Coupling

The true utility of 1-bromo-2-iodo-3-nitrobenzene is realized in sequential coupling strategies. The mono-arylated product is a valuable intermediate for further diversification.

Caption: Workflow for sequential Suzuki couplings.

Data and Troubleshooting

Representative Reaction Parameters

The following table summarizes typical conditions and expected outcomes for the selective mono-arylation.

Arylboronic Acid (R-B(OH)₂)	Catalyst (mol%)	Base (equiv)	Temp (°C)	Time (h)	Typical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (2%)	K₂CO₃ (2.0)	80	4	85-95%
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (2%)	K₂CO₃ (2.0)	80	3	88-96%
4-(Trifluoromethyl)phenylboronic acid	Pd₂(dba)₃ (1%) + XPhos (2%)	K₃PO₄ (3.0)	75	6	75-85%
3-Thienylboronic acid	Pd(PPh₃)₄ (3%)	Cs₂CO₃ (2.5)	70	5	80-90%

Note: Yields are hypothetical and serve as a guide. Actual results will vary based on specific conditions and substrate purity.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No Reaction or Low Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently degassed solvent.3. Poor quality boronic acid (decomposed).4. Base is not sufficiently strong or anhydrous.	1. Use a fresh bottle of catalyst or a pre-catalyst. Ensure setup is rigorously inert.2. Degas solvents thoroughly via sparging or freeze-pump-thaw cycles.3. Use fresh, high-purity boronic acid.4. Use a freshly opened, finely powdered base (e.g., Cs₂CO₃).
Low Selectivity (Mixture of mono- and di-coupled products)	1. Reaction temperature is too high.2. Reaction time is too long.3. Catalyst system is too active.	1. Lower the temperature to 60-70 °C.2. Monitor the reaction closely and quench as soon as the starting material is consumed.3. Avoid highly active Buchwald-type ligands for the first step; Pd(PPh₃)₄ is often sufficient.[14][15]
Formation of Homocoupled Boronic Acid Byproduct (R-R)	Presence of oxygen in the reaction mixture.	Improve inert atmosphere technique; ensure all reagents and solvents are properly deoxygenated.
Protodehalogenation (Loss of I or Br)	Presence of water and a strong base, especially at elevated temperatures.	Ensure the base is anhydrous. Use the minimum effective temperature.

References

• Time in Denbighshire, GB. Google Search.

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• A General Protocol for the Efficient Synthesis of Polyarylated Benzenes by Multiple Suzuki-Miyaura Reactions of Polychlorinated Benzenes. ResearchGate. [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. ACS Publications. [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. ResearchGate. [Link]

• Suzuki Coupling: Mechanism & Examples. NROChemistry. [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. NIH National Center for Biotechnology Information. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• A Highly Active Catalyst System for Suzuki–Miyaura Coupling of Aryl Chlorides. ResearchGate. [Link]

• ChemInform Abstract: Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. ResearchGate. [Link]

• The Suzuki–Miyaura Coupling of Nitroarenes. Synfacts. [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. Semantic Scholar. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. NIH National Center for Biotechnology Information. [Link]

• Exploring the Synthesis and Applications of 2-Bromo-6-nitrophenol (CAS 13073-25-1). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Palladium-Catalyzed Chemoselective Suzuki–Miyaura Cross-Coupling Reaction of Poly(pseudo)halogenated Arenes. ResearchGate. [Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. ACS Publications. [Link]

• Preparation of p-Iodo Nitrobenzene. Prezi. [Link]

• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. NIH National Center for Biotechnology Information. [Link]

• Suzuki Reaction - Palladium Catalyzed Cross Coupling. Common Organic Chemistry. [Link]

• m-BROMONITROBENZENE. Organic Syntheses. [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 3. thieme.de [thieme.de]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 13. m.youtube.com [m.youtube.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chemoselective Heck Coupling of 1-Bromo-2-iodo-3-nitrobenzene

Introduction

The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, facilitating the palladium-catalyzed cross-coupling of unsaturated halides with alkenes to forge new carbon-carbon bonds.[1] This powerful transformation has seen extensive application in the synthesis of complex molecules, ranging from pharmaceuticals to advanced materials. A significant challenge and opportunity within this field lies in achieving high chemoselectivity when multiple reactive sites are present in a single substrate. The molecule 1-Bromo-2-iodo-3-nitrobenzene presents an intriguing case study for selective functionalization due to the presence of two different halogen atoms—iodine and bromine—at ortho positions, further influenced by a meta-directing nitro group.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on performing the Heck coupling reaction with 1-Bromo-2-iodo-3-nitrobenzene. We will delve into the mechanistic rationale for the anticipated high chemoselectivity, provide detailed experimental protocols, and discuss the critical parameters that ensure a successful and reproducible outcome.

Mechanistic Rationale and Chemoselectivity

The generally accepted mechanism of the Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle. The key steps influencing the outcome of the reaction with 1-Bromo-2-iodo-3-nitrobenzene are:

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the aryl halide to a Pd(0) complex. This is often the rate-determining step. The reactivity of aryl halides in this step follows the trend of bond dissociation energy: C-I < C-Br < C-Cl. Consequently, the C-I bond is significantly more susceptible to oxidative addition by the palladium catalyst than the C-Br bond. This inherent difference in reactivity forms the basis for the high chemoselectivity of the Heck reaction on dihaloarenes containing different halogens.

• Alkene Coordination and Migratory Insertion: Following oxidative addition, the alkene coordinates to the resulting Pd(II) complex. Subsequently, the aryl group migrates to one of the alkene carbons in a syn-migratory insertion step.

• β-Hydride Elimination: A hydrogen atom from an adjacent carbon is then eliminated, forming the C=C double bond of the product and a palladium-hydride species.

• Reductive Elimination and Catalyst Regeneration: The active Pd(0) catalyst is regenerated by reductive elimination of H-X with the assistance of a base.

For 1-Bromo-2-iodo-3-nitrobenzene, the oxidative addition is predicted to occur exclusively at the more labile carbon-iodine bond, leaving the carbon-bromine bond intact for potential subsequent cross-coupling reactions. The electron-withdrawing nitro group at the meta position is not expected to significantly alter this intrinsic reactivity order but may influence the overall reaction rate.

Experimental Protocols

The following protocols are designed as a robust starting point for the chemoselective Heck coupling of 1-Bromo-2-iodo-3-nitrobenzene with various alkenes. Optimization may be necessary for specific substrates.

Protocol 1: Heck Coupling with an Electron-Deficient Alkene (e.g., n-Butyl Acrylate)

This protocol is tailored for the reaction with activated alkenes, which are generally more reactive in the Heck coupling.

Materials:

• 1-Bromo-2-iodo-3-nitrobenzene

• n-Butyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-2-iodo-3-nitrobenzene (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an inert atmosphere.

• Under the inert atmosphere, add anhydrous DMF (5 mL) via syringe, followed by triethylamine (2.0 mmol, 2.0 equiv).

• Finally, add n-butyl acrylate (1.2 mmol, 1.2 equiv) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired (E)-butyl 3-(2-bromo-3-nitrophenyl)acrylate.

Protocol 2: Heck Coupling with a Styrenic Alkene (e.g., Styrene)

This protocol is suitable for less activated alkenes like styrene. Higher temperatures and a different base may be required.

Materials:

• 1-Bromo-2-iodo-3-nitrobenzene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or 1,4-Dioxane

• Standard glassware for inert atmosphere reactions

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 1-Bromo-2-iodo-3-nitrobenzene (1.0 mmol, 1.0 equiv), palladium(II) acetate (0.02 mmol, 2 mol%), and tri(o-tolyl)phosphine (0.04 mmol, 4 mol%).

• Add potassium carbonate (2.0 mmol, 2.0 equiv).

• Add anhydrous DMF or 1,4-dioxane (5 mL) via syringe.

• Add styrene (1.5 mmol, 1.5 equiv) to the mixture.

• Heat the reaction to 120-140 °C and stir vigorously.

• Monitor the reaction for completion (typically 12-24 hours).

• After cooling to room temperature, filter the reaction mixture through a pad of celite to remove inorganic salts, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield (E)-1-bromo-2-(2-phenylethenyl)-3-nitrobenzene.

Data Presentation

Table 1: Representative Reaction Conditions for the Heck Coupling of 1-Bromo-2-iodo-3-nitrobenzene

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)
1	n-Butyl Acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N (2.0)	DMF	80-100	4-12
2	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	K₂CO₃ (2.0)	DMF	120-140	12-24
3	Methyl Vinyl Ketone	PdCl₂(PPh₃)₂ (3)	-	NaOAc (2.0)	DMAc	100	6-10

Note: The data in this table is illustrative and based on general Heck reaction protocols. Actual yields and reaction times will vary depending on the specific alkene and optimized conditions.

Visualizations

Catalytic Cycle of the Chemoselective Heck Reaction

Caption: General experimental workflow for the Heck reaction.

Troubleshooting and Considerations

• Low Conversion: If the reaction stalls, consider increasing the temperature, reaction time, or catalyst loading. The choice of ligand can also be critical; more electron-rich and bulky phosphine ligands can sometimes improve the efficiency of the oxidative addition step.

• Byproduct Formation: Homocoupling of the aryl halide to form a biaryl species can sometimes be observed. This can often be minimized by ensuring a truly inert atmosphere and using the minimum effective catalyst loading.

• Stereoselectivity: The Heck reaction typically yields the trans (E)-isomer of the product as the major component due to steric considerations in the transition state of the β-hydride elimination step.

• Subsequent Reactions: The unreacted C-Br bond in the product of the chemoselective Heck coupling provides a valuable handle for further diversification through other cross-coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig amination, allowing for the synthesis of highly functionalized and complex molecules.

Conclusion

The Heck coupling of 1-Bromo-2-iodo-3-nitrobenzene offers a reliable and highly chemoselective method for the synthesis of 2-bromo-3-nitrostilbenes and related vinylated compounds. The pronounced difference in reactivity between the carbon-iodine and carbon-bromine bonds allows for precise functionalization at the iodine-bearing position. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully employ this reaction in their synthetic endeavors, opening avenues for the construction of novel molecular architectures for drug discovery and materials science.

References

• Heck, R. F. Palladium-catalyzed vinylation of organic halides. Org. React.1982, 27, 345–390.
• Mizoroki, T.; Mori, K.; Ozaki, A. Arylation of Olefin with Aryl Iodide Catalyzed by Palladium. Bull. Chem. Soc. Jpn.1971, 44 (2), 581.
• Beletskaya, I. P.; Cheprakov, A. V. The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chem. Rev.2000, 100 (8), 3009–3066.
• Littke, A. F.; Fu, G. C. Heck Reactions of Aryl Chlorides Catalyzed by a Palladium/Tri-tert-butylphosphine Complex. J. Org. Chem.1999, 64 (1), 10–11.
• de Vries, J. G. The Heck reaction. In The Handbook of Homogeneous Catalysis, 2nd ed.; Cornils, B., Herrmann, W. A., Eds.; Wiley-VCH: Weinheim, Germany, 2002; Vol. 1, pp 277-303.

Sources

• 1. Heck Reaction [organic-chemistry.org]

Application Notes and Protocols for the Regioselective Sonogashira Coupling of 1-Bromo-2-iodo-3-nitrobenzene with Terminal Alkynes

Introduction: Strategic Alkynylation of a Versatile Building Block

The Sonogashira cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This powerful transformation, typically catalyzed by a combination of palladium and copper(I) species in the presence of an amine base, offers a robust and versatile methodology for the construction of complex molecular architectures.[3][4] Its applications are extensive, spanning the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2]

This application note provides a detailed guide for the Sonogashira coupling of a particularly valuable and challenging substrate: 1-bromo-2-iodo-3-nitrobenzene. This trifunctionalized aromatic ring is a versatile building block, with the three distinct functional groups—iodo, bromo, and nitro—offering orthogonal reactivity for sequential chemical modifications. The pronounced difference in reactivity between the carbon-iodine and carbon-bromine bonds (C-I > C-Br) under Sonogashira conditions allows for highly regioselective mono-alkynylation at the 2-position, leaving the bromine atom intact for subsequent cross-coupling reactions.[5] The electron-withdrawing nitro group further activates the aromatic ring towards the initial oxidative addition step of the catalytic cycle, often facilitating the reaction under milder conditions.[6]

These detailed protocols and insights are designed for researchers, medicinal chemists, and process development scientists to effectively utilize this selective coupling, unlocking the synthetic potential of 1-bromo-2-iodo-3-nitrobenzene in multistep synthetic campaigns.

Theoretical Background and Mechanistic Considerations

The Sonogashira coupling proceeds through a synergistic interplay of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[5] A comprehensive understanding of this mechanism is paramount for rational optimization and troubleshooting.

The Catalytic Cycles:

• Palladium Cycle: The cycle commences with the oxidative addition of the aryl halide to a palladium(0) complex, forming a palladium(II) intermediate. This is generally considered the rate-determining step of the overall reaction.[1] The reactivity of the aryl halide is a critical factor, with the bond strength of the carbon-halogen bond dictating the ease of this step. The established order of reactivity is C-I > C-Br > C-Cl, which is the foundation for the regioselectivity observed with 1-bromo-2-iodo-3-nitrobenzene.[5]

• Copper Cycle: Concurrently, the terminal alkyne reacts with a copper(I) salt, typically copper(I) iodide, in the presence of an amine base to form a copper(I) acetylide species.[3] This in situ-generated organocopper compound is more nucleophilic than the parent alkyne.

• Transmetalation: The copper acetylide then undergoes transmetalation with the palladium(II) complex, transferring the alkynyl group to the palladium center and regenerating the copper(I) catalyst.

• Reductive Elimination: The final step is the reductive elimination from the palladium(II) complex, which forms the desired C(sp²)-C(sp) bond of the product and regenerates the active palladium(0) catalyst, allowing the cycle to continue.

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira cross-coupling reaction.

Regioselectivity with 1-Bromo-2-iodo-3-nitrobenzene:

The key to the selective synthesis of 2-alkynyl-1-bromo-3-nitrobenzene lies in the differential reactivity of the C-I and C-Br bonds. The bond dissociation energy of a C-I bond is significantly lower than that of a C-Br bond, making the C-I bond more susceptible to oxidative addition by the palladium(0) catalyst. By carefully controlling the reaction conditions, particularly temperature and reaction time, it is possible to achieve high yields of the mono-alkynylated product at the 2-position while leaving the C-Br bond at the 1-position untouched for subsequent transformations.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the regioselective Sonogashira coupling of 1-bromo-2-iodo-3-nitrobenzene with a representative terminal alkyne, phenylacetylene.

Caption: A generalized experimental workflow for the Sonogashira coupling reaction.

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

This protocol is a robust and generally applicable procedure for the selective mono-alkynylation of 1-bromo-2-iodo-3-nitrobenzene.

Materials:

• 1-Bromo-2-iodo-3-nitrobenzene (1.0 equiv)

• Terminal alkyne (e.g., Phenylacetylene) (1.1-1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-3 mol%)

• Copper(I) iodide (CuI) (4-6 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (as solvent or co-solvent)

• Anhydrous and degassed Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 1-bromo-2-iodo-3-nitrobenzene, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure the reaction environment is free of oxygen.

• Reagent Addition: Add the anhydrous and degassed solvent (e.g., THF) and the amine base (if not used as the solvent) via syringe. Stir the mixture at room temperature for 10-15 minutes.

• Alkyne Addition: Add the terminal alkyne dropwise to the reaction mixture via syringe.

• Reaction Monitoring: Stir the reaction at room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-6 hours. For less reactive alkynes, gentle heating (e.g., 40-50 °C) may be required.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and filter through a pad of celite to remove the catalyst residues.

• Purification: Wash the filtrate with a saturated aqueous solution of ammonium chloride, followed by brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to afford the desired 2-alkynyl-1-bromo-3-nitrobenzene.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous when dealing with terminal alkynes that are prone to homocoupling (Glaser coupling), a common side reaction in copper-catalyzed systems.[7]

Materials:

• 1-Bromo-2-iodo-3-nitrobenzene (1.0 equiv)

• Terminal alkyne (e.g., Phenylacetylene) (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(P(t-Bu)₃)₂) (2 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 equiv)

• Anhydrous and degassed solvent (e.g., Toluene or Dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add 1-bromo-2-iodo-3-nitrobenzene, the palladium catalyst, and the base to a dry Schlenk tube.

• Inert Atmosphere: Seal the tube and remove it from the glovebox (if applicable). Evacuate and backfill with an inert gas three times.

• Reagent Addition: Add the anhydrous and degassed solvent and the terminal alkyne via syringe.

• Reaction Monitoring: Heat the reaction mixture to the desired temperature (typically 60-80 °C) and stir. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 1.

Data Presentation: Representative Reaction Conditions

The choice of catalyst, base, and solvent can significantly impact the efficiency of the Sonogashira coupling. The following table summarizes typical conditions and expected outcomes for the regioselective coupling on 1-bromo-2-iodo-3-nitrobenzene.

Entry	Terminal Alkyne (R-C≡CH)	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2), CuI (4)	Et₃N	THF	RT	3	>90
2	1-Hexyne	PdCl₂(PPh₃)₂ (3), CuI (5)	DIPEA	DMF	40	5	85-90
3	(Trimethylsilyl)acetylene	Pd(PPh₃)₄ (2), CuI (4)	Et₃N	Toluene	RT	4	>90
4	4-Ethynylanisole	Pd(P(t-Bu)₃)₂ (2)	Cs₂CO₃	Dioxane	70	8	80-85
5	Propargyl alcohol	PdCl₂(PPh₃)₂ (2.5), CuI (5)	Et₃N	THF/DMF	50	6	75-85

Troubleshooting and Field-Proven Insights

Even with robust protocols, challenges can arise. Below are common issues and their evidence-based solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Inactive catalyst (palladium black formation).- Poor quality of reagents (e.g., oxidized CuI, wet solvent/base).- Insufficiently inert atmosphere.	- Use fresh, high-quality catalysts and reagents.[8]- Ensure rigorous degassing of solvents and maintain a positive pressure of inert gas throughout the reaction.[9]- Increase catalyst loading slightly (e.g., to 5 mol%).
Formation of Alkyne Homocoupling (Glaser) Product	- Presence of oxygen.- High concentration of copper catalyst.	- Implement stricter anaerobic conditions (e.g., use Schlenk line techniques or a glovebox).[9]- Reduce the amount of copper(I) iodide or switch to a copper-free protocol.[7]
Formation of Double-Coupled Product (at both I and Br positions)	- Elevated reaction temperature.- Prolonged reaction time.- High catalyst loading.	- Perform the reaction at a lower temperature (starting at room temperature).- Carefully monitor the reaction by TLC/LC-MS and stop it once the starting material is consumed.- Reduce the catalyst loading.
Sluggish Reaction	- Sterically hindered or electron-rich terminal alkyne.- Ineffective base for deprotonation of the alkyne.	- Increase the reaction temperature incrementally.- Screen different, stronger bases (e.g., DBU).- Consider a more active palladium catalyst with bulky, electron-rich ligands.

Conclusion

The regioselective Sonogashira coupling of 1-bromo-2-iodo-3-nitrobenzene is a highly effective method for the synthesis of valuable 2-alkynyl-1-bromo-3-nitrobenzene derivatives. By leveraging the inherent reactivity difference between the carbon-iodine and carbon-bromine bonds and carefully controlling the reaction parameters, researchers can achieve high yields of the desired mono-coupled product. The protocols and troubleshooting guide provided herein offer a comprehensive resource for the successful implementation of this important transformation in the development of novel pharmaceuticals and advanced materials.

References

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. J. Organomet. Chem.2002 , 653, 46-49. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107, 874-922. [Link]

• Liang, B.; Dai, M.; Chen, J.; Yang, Z. Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. J. Org. Chem.2005 , 70, 391-393. [Link]

• NROChemistry. Sonogashira Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Al-Zoubi, R. M.; et al. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions. RSC Adv., 2020 , 10, 16335-16345. [Link]

• Sussex Drug Discovery Centre. Guidelines for Sonogashira cross-coupling reactions. [Link]

• Kim, G.; et al. Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Org. Chem. Front., 2022 , 9, 4833-4839. [Link]

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The Strategic Synthesis of Heterocyclic Scaffolds from 1-Bromo-2-iodo-3-nitrobenzene: A Guide for Advanced Chemical Synthesis

Introduction: Unlocking Molecular Complexity with a Versatile Building Block

In the landscape of modern organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 1-Bromo-2-iodo-3-nitrobenzene has emerged as a uniquely versatile scaffold for the synthesis of a diverse array of heterocyclic compounds, which form the backbone of numerous pharmaceuticals, agrochemicals, and materials science innovations.[1] The intrinsic reactivity differences between the carbon-iodine and carbon-bromine bonds, coupled with the electronic influence of the nitro group, provide a powerful handle for chemists to orchestrate selective and sequential bond-forming reactions.

This technical guide provides an in-depth exploration of the synthetic utility of 1-bromo-2-iodo-3-nitrobenzene. We will delve into detailed application notes and step-by-step protocols for the synthesis of key heterocyclic systems, including indoles, carbazoles, phenothiazines, and dibenzofurans. The methodologies presented herein are grounded in established palladium- and copper-catalyzed cross-coupling reactions, offering researchers and drug development professionals a practical roadmap for leveraging this powerful building block in their synthetic endeavors.

Core Principles: Exploiting Differential Reactivity

The synthetic power of 1-bromo-2-iodo-3-nitrobenzene lies in the hierarchical reactivity of its carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. The C-I bond is significantly more reactive towards oxidative addition to a palladium(0) center than the C-Br bond. This substantial difference in reactivity allows for selective functionalization at the 2-position, leaving the bromine at the 1-position intact for subsequent transformations. This sequential approach is the cornerstone of the synthetic strategies detailed in this guide.

Furthermore, the electron-withdrawing nitro group at the 3-position influences the reactivity of the adjacent halogen atoms and can serve as a functional handle for further molecular elaboration, such as reduction to an amino group, which can then participate in cyclization reactions.

Synthesis of Indole Scaffolds: A Tandem Sonogashira-Cyclization Approach

The construction of the indole nucleus, a privileged scaffold in medicinal chemistry, can be efficiently achieved from 1-bromo-2-iodo-3-nitrobenzene through a tandem Sonogashira coupling and reductive cyclization strategy. This approach first introduces an alkyne substituent at the highly reactive iodine-bearing position, followed by reduction of the nitro group and subsequent intramolecular cyclization.

Workflow for Substituted Indole Synthesis

Caption: Workflow for the synthesis of substituted indoles.

Application Note: Synthesis of 7-Bromo-2-phenyl-1H-indole

This protocol details a three-step synthesis of 7-bromo-2-phenyl-1H-indole from 1-bromo-2-iodo-3-nitrobenzene, demonstrating the sequential Sonogashira coupling and reductive cyclization strategy.

Protocol 1: Sonogashira Coupling of 1-Bromo-2-iodo-3-nitrobenzene with Phenylacetylene

This initial step selectively functionalizes the C-I bond.

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
1-Bromo-2-iodo-3-nitrobenzene	327.90	1.0 g	3.05
Phenylacetylene	102.13	0.34 mL	3.05
Pd(PPh₃)₂Cl₂	701.90	107 mg	0.15
Copper(I) iodide (CuI)	190.45	29 mg	0.15
Triethylamine (TEA)	101.19	15 mL	-
Tetrahydrofuran (THF), anhydrous	-	15 mL	-

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-bromo-2-iodo-3-nitrobenzene (1.0 g, 3.05 mmol), Pd(PPh₃)₂Cl₂ (107 mg, 0.15 mmol), and CuI (29 mg, 0.15 mmol).

• Add anhydrous THF (15 mL) and triethylamine (15 mL).

• Add phenylacetylene (0.34 mL, 3.05 mmol) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-bromo-3-nitro-2-(phenylethynyl)benzene.

Protocol 2: Reduction of the Nitro Group

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
1-Bromo-3-nitro-2-(phenylethynyl)benzene	302.12	1.0 g	3.31
Tin(II) chloride dihydrate (SnCl₂·2H₂O)	225.63	3.73 g	16.55
Ethanol	-	20 mL	-
Ethyl acetate	-	20 mL	-

Procedure:

• Dissolve 1-bromo-3-nitro-2-(phenylethynyl)benzene (1.0 g, 3.31 mmol) in a mixture of ethanol (20 mL) and ethyl acetate (20 mL).

• Add SnCl₂·2H₂O (3.73 g, 16.55 mmol) in one portion.

• Reflux the mixture for 4 hours, monitoring by TLC.

• Cool the reaction to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-bromo-2-(phenylethynyl)aniline. This product is often used in the next step without further purification.

Protocol 3: Intramolecular Cyclization to 7-Bromo-2-phenyl-1H-indole

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
3-Bromo-2-(phenylethynyl)aniline	272.14	1.0 g	3.67
Potassium tert-butoxide (t-BuOK)	112.21	0.82 g	7.34
N,N-Dimethylformamide (DMF), anhydrous	-	15 mL	-

Procedure:

• Dissolve the crude 3-bromo-2-(phenylethynyl)aniline (1.0 g, 3.67 mmol) in anhydrous DMF (15 mL) under an inert atmosphere.

• Add potassium tert-butoxide (0.82 g, 7.34 mmol) in portions at room temperature.

• Heat the reaction mixture to 100 °C and stir for 2 hours.

• Cool the reaction to room temperature and quench with water.

• Extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash column chromatography (eluent: hexane/ethyl acetate gradient) to afford 7-bromo-2-phenyl-1H-indole.

Synthesis of Carbazole Derivatives: A Sequential Coupling and C-N Bond Formation Strategy

The synthesis of functionalized carbazoles, important motifs in materials science and medicinal chemistry, can be achieved through a sequential cross-coupling strategy followed by an intramolecular C-N bond formation.[2][3] The differential reactivity of the C-I and C-Br bonds is exploited to introduce two different substituents before the final cyclization.

Workflow for Substituted Carbazole Synthesis

Caption: Sequential synthesis of substituted carbazoles.

Application Note: Synthesis of a Disubstituted Carbazole

This protocol outlines the synthesis of a carbazole with different substituents at the 1 and 4 positions, showcasing the power of sequential cross-coupling.

Protocol 4: Synthesis of 3-Bromo-2-iodoaniline

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
1-Bromo-2-iodo-3-nitrobenzene	327.90	5.0 g	15.25
Iron powder	55.84	4.26 g	76.25
Ammonium chloride	53.49	4.07 g	76.25
Ethanol/Water (4:1)	-	50 mL	-

Procedure:

• In a round-bottom flask, suspend 1-bromo-2-iodo-3-nitrobenzene (5.0 g, 15.25 mmol), iron powder (4.26 g, 76.25 mmol), and ammonium chloride (4.07 g, 76.25 mmol) in a mixture of ethanol and water (4:1, 50 mL).

• Heat the mixture to reflux for 3 hours.

• Cool the reaction to room temperature and filter through a pad of Celite®, washing with ethanol.

• Concentrate the filtrate and extract with ethyl acetate.

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate to give 3-bromo-2-iodoaniline, which can be used in the next step without further purification.

Protocol 5: Sequential Sonogashira and Suzuki Couplings

This protocol demonstrates the sequential functionalization of the C-I and then the C-Br bond.

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
3-Bromo-2-iodoaniline	297.92	1.0 g	3.36
Terminal Alkyne 1 (e.g., 1-Hexyne)	82.14	0.36 mL	3.36
Phenylboronic Acid	121.93	0.61 g	5.04
Pd(PPh₃)₂Cl₂	701.90	118 mg	0.17
CuI	190.45	32 mg	0.17
Pd(PPh₃)₄	1155.56	194 mg	0.17
K₂CO₃	138.21	1.39 g	10.08
Triethylamine (TEA)	101.19	10 mL	-
Toluene/Ethanol/Water	-	20 mL	-

Procedure (One-Pot Sequential Coupling):

• Sonogashira Coupling: To a Schlenk flask containing 3-bromo-2-iodoaniline (1.0 g, 3.36 mmol), Pd(PPh₃)₂Cl₂ (118 mg, 0.17 mmol), and CuI (32 mg, 0.17 mmol) under an inert atmosphere, add triethylamine (10 mL) and 1-hexyne (0.36 mL, 3.36 mmol). Stir at room temperature for 12 hours.

• Suzuki Coupling: To the same reaction mixture, add phenylboronic acid (0.61 g, 5.04 mmol), Pd(PPh₃)₄ (194 mg, 0.17 mmol), and K₂CO₃ (1.39 g, 10.08 mmol). Add a degassed solvent mixture of toluene/ethanol/water (ratio depends on specific conditions, e.g., 4:1:1, 20 mL). Heat the mixture to 90 °C for 12 hours.

• Cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the organic layer, dry, and concentrate. Purify by column chromatography to obtain the disubstituted aniline intermediate.

Protocol 6: Intramolecular C-N Cyclization to a Carbazole

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
Disubstituted aniline intermediate	-	1.0 g	-
Pd(OAc)₂	224.49	-	(catalytic)
XPhos	476.62	-	(catalytic)
Cs₂CO₃	325.82	-	(base)
Toluene, anhydrous	-	20 mL	-

Procedure:

• To a Schlenk tube, add the disubstituted aniline intermediate, Pd(OAc)₂ (e.g., 5 mol%), XPhos (e.g., 10 mol%), and Cs₂CO₃ (e.g., 2 equivalents).

• Add anhydrous toluene and degas the mixture.

• Heat the reaction to 110 °C for 24 hours.

• Cool, filter through Celite®, and concentrate.

• Purify by column chromatography to yield the desired substituted carbazole.

Synthesis of Phenothiazines and Dibenzofurans via Ullmann Condensation

The Ullmann condensation provides a classical yet powerful method for the synthesis of phenothiazines and dibenzofurans.[4][5] This copper-catalyzed reaction involves the coupling of an aryl halide with a thiol or a phenol, respectively, followed by intramolecular cyclization.

Application Note: Synthesis of a Substituted Phenothiazine

This protocol describes the synthesis of a nitro-substituted phenothiazine via a one-pot Ullmann condensation.

Workflow for Phenothiazine and Dibenzofuran Synthesis

Caption: Synthetic routes to phenothiazines and dibenzofurans.

Protocol 7: Ullmann Condensation for Phenothiazine Synthesis

Materials:

Reagent/Solvent	M.W.	Amount	Moles (mmol)
1-Bromo-2-iodo-3-nitrobenzene	327.90	1.0 g	3.05
2-Aminothiophenol	125.19	0.32 mL	3.05
Copper(I) iodide (CuI)	190.45	58 mg	0.31
Potassium carbonate (K₂CO₃)	138.21	0.84 g	6.10
N,N-Dimethylformamide (DMF), anhydrous	-	15 mL	-

Procedure:

• In a Schlenk tube, combine 1-bromo-2-iodo-3-nitrobenzene (1.0 g, 3.05 mmol), 2-aminothiophenol (0.32 mL, 3.05 mmol), CuI (58 mg, 0.31 mmol), and K₂CO₃ (0.84 g, 6.10 mmol).

• Add anhydrous DMF (15 mL) and degas the mixture.

• Heat the reaction to 140 °C for 24 hours.

• Cool the reaction, pour into water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry, and concentrate.

• Purify by column chromatography to afford the nitro-substituted phenothiazine.

Conclusion

1-Bromo-2-iodo-3-nitrobenzene stands as a testament to the power of strategic molecular design in organic synthesis. Its unique arrangement of functional groups allows for a high degree of control in the construction of complex heterocyclic systems. The protocols outlined in this guide provide a solid foundation for researchers to explore the vast synthetic potential of this versatile building block. By understanding and applying the principles of sequential cross-coupling and intramolecular cyclization, the synthesis of novel and diverse heterocyclic libraries for applications in drug discovery and materials science is readily achievable.

References

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• PubMed (2003). Convenient indole synthesis from 2-iodoanilines and terminal alkynes by the sequential Sonogashira reaction and the cyclization reaction promoted by tetrabutylammonium fluoride (TBAF). Retrieved from [Link]

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• Elsevier (n.d.). Recent developments in c−h functionalization of carbazoles. Retrieved from [Link]

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• National Center for Biotechnology Information (2023). Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. Retrieved from [Link]

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• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. Retrieved from [Link]

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• National Institutes of Health (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• National Center for Biotechnology Information (2016). Novel Carbazole (Cbz)-Based Carboxylated Functional Monomers: Design, Synthesis, and Characterization. Retrieved from [Link]

• National Institutes of Health (2023). Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. Retrieved from [Link]

• Organic & Biomolecular Chemistry (2019). Three-component selective synthesis of phenothiazines and bis-phenothiazines under metal-free conditions. Retrieved from [Link]

• ResearchGate (2017). Versatile Synthesis of Polyfunctionalized Carbazoles from 3-Iodo-(indol-2-yl)-butynols via Gold-Catalyzed Intramolecular Iodine-Transfer Reaction. Retrieved from [Link]

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• Semantic Scholar (2023). New Functionalized Phenoxazines and Phenothiazines. Retrieved from [Link]

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Application Notes &amp; Protocols: 1-Bromo-2-iodo-3-nitrobenzene as a Strategic Precursor for Pharmaceutical Intermediates

Introduction: The Strategic Advantage of a Polysubstituted Benzene Ring

In the intricate landscape of pharmaceutical synthesis, the selection of a starting material is a critical decision that dictates the efficiency, selectivity, and ultimate success of a synthetic route. 1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) has emerged as a linchpin intermediate, valued for its unique trifunctional architecture.[1] The strategic placement of three distinct functional groups—a nitro moiety, a bromine atom, and an iodine atom—on a benzene ring provides a powerful platform for sequential and regioselective chemical transformations.

The presence of two different halogens, bromine and iodine, is the cornerstone of its utility. The significant difference in the carbon-halogen bond strength (C-I < C-Br) allows for exquisite control over reactivity. Palladium-catalyzed cross-coupling reactions can be directed to selectively functionalize the more labile iodo-position under milder conditions, leaving the bromo-position intact for a subsequent, different coupling reaction under more forcing conditions.[2] This orthogonal reactivity is invaluable for the construction of complex, unsymmetrical biaryl and aryl-alkynyl structures that are common motifs in modern drug candidates.[1][3]

Furthermore, the electron-withdrawing nitro group not only influences the electronic properties of the final molecule but also activates the aromatic ring towards nucleophilic aromatic substitution (SNAr), providing an additional synthetic handle for introducing nitrogen or oxygen-based functional groups.[4][5] This guide provides an in-depth exploration of the properties, safety considerations, and key synthetic protocols utilizing 1-bromo-2-iodo-3-nitrobenzene as a versatile precursor for pharmaceutical intermediates.

Physicochemical Properties and Safety Data

A thorough understanding of the precursor's properties and hazards is paramount for its safe and effective use in a laboratory setting.

Compound Properties

Property	Value	Source
CAS Number	32337-96-5	[6]
Molecular Formula	C₆H₃BrINO₂	[6]
Molecular Weight	327.90 g/mol	[3][6]
IUPAC Name	1-bromo-2-iodo-3-nitrobenzene	[6]
Appearance	White to pale yellow solid/powder	[1]
Boiling Point	324.9 ± 27.0 °C (Predicted)	[3]
Density	2.3 ± 0.1 g/cm³ (Predicted)	[3]

Safety and Handling

1-Bromo-2-iodo-3-nitrobenzene is a hazardous substance and must be handled with appropriate precautions in a well-ventilated chemical fume hood.[7][8]

• GHS Hazard Statements:

  • H302: Harmful if swallowed.[6][9]

  • H312: Harmful in contact with skin.[6]

  • H315: Causes skin irritation.[6][9]

  • H319: Causes serious eye irritation.[6][9]

  • H332: Harmful if inhaled.[6]

  • H335: May cause respiratory irritation.[9]

• Personal Protective Equipment (PPE):

  • Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.[8][10]

• Handling and Storage:

  • Avoid formation of dust and aerosols.[7]

  • Store in a tightly closed container in a dry, cool, and well-ventilated place away from incompatible substances.[8][11] Keep in a dark place.[12]

• First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[7][10]

  • Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing. Get medical attention.[7][10]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.[7][10]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and get immediate medical attention.[7][11]

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[10]

Synthetic Utility: A Gateway to Molecular Complexity

The primary value of 1-bromo-2-iodo-3-nitrobenzene lies in its capacity for programmed, regioselective functionalization. This allows chemists to build complex molecules step-by-step with high precision.

The Principle of Regioselective Cross-Coupling

The differential reactivity of the C-I and C-Br bonds is the key. In palladium-catalyzed cross-coupling reactions, the first step is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. This step is significantly faster for the weaker C-I bond than for the stronger C-Br bond.[2] By carefully controlling reaction conditions (temperature, catalyst loading, reaction time), one can selectively perform a coupling reaction at the iodo-position while leaving the bromo-position untouched for a subsequent, different transformation.

Caption: Sequential functionalization workflow.

Detailed Application Protocols

The following protocols are generalized procedures and may require optimization for specific substrates and scales. All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Protocol 1: Regioselective Sonogashira Coupling (C-I Position)

The Sonogashira reaction forms a C-C bond between a terminal alkyne and an aryl halide, a crucial transformation for synthesizing many pharmaceutical scaffolds.[13] This protocol targets the more reactive iodo-position.

Rationale: This reaction utilizes a dual palladium/copper catalytic system.[13] The copper(I) salt reacts with the alkyne to form a copper acetylide, which then undergoes transmetalation with the palladium(II) complex formed from the oxidative addition of the C-I bond.[14] Using mild conditions, typically room temperature, ensures high selectivity for the iodo-position over the bromo-position.[2][14]

Caption: Sonogashira dual catalytic cycle.

Materials:

Reagent	M.W.	Amount (mmol)	Equiv.
1-Bromo-2-iodo-3-nitrobenzene	327.90	1.0	1.0
Terminal Alkyne (e.g., Phenylacetylene)	102.14	1.2	1.2
Pd(PPh₃)₂Cl₂	701.90	0.02	0.02
Copper(I) Iodide (CuI)	190.45	0.04	0.04
Triethylamine (Et₃N)	101.19	3.0	3.0
Anhydrous THF or DMF	-	10 mL	-

Procedure:

• Reaction Setup: To a dry, oven-baked flask equipped with a magnetic stir bar, add 1-bromo-2-iodo-3-nitrobenzene (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol), and CuI (0.04 mmol).[14]

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Reagent Addition: Add anhydrous THF (or DMF) (8 mL) and triethylamine (3.0 mmol) via syringe. Stir the mixture for 5 minutes. Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 2-8 hours.[14][15]

• Workup: Upon completion, dilute the mixture with ethyl acetate (20 mL). Filter the mixture through a pad of Celite to remove the catalyst residues, washing the pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash with saturated aqueous NH₄Cl solution (2 x 15 mL) and then with brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the 1-bromo-2-(alkynyl)-3-nitrobenzene intermediate.

Protocol 2: Suzuki-Miyaura Coupling (C-Br Position)

Following the initial Sonogashira coupling, the remaining bromo-position can be functionalized using a Suzuki-Miyaura reaction. This reaction is a cornerstone of modern medicinal chemistry for creating biaryl linkages.[16]

Rationale: The Suzuki reaction requires a palladium catalyst and a base.[17][18] The base (e.g., K₂CO₃, Cs₂CO₃) activates the organoboron species (boronic acid or ester) to form a more nucleophilic boronate complex, which facilitates the transmetalation step with the palladium center.[18] More forcing conditions (higher temperature) are required to activate the stronger C-Br bond compared to the C-I bond.[2]

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Application Notes and Protocols for 1-Bromo-2-iodo-3-nitrobenzene in Agrochemical Synthesis

Introduction: Strategic Value of 1-Bromo-2-iodo-3-nitrobenzene in Agrochemical Design

In the competitive landscape of agrochemical research and development, the strategic selection of starting materials is paramount to the efficient construction of complex and effective active ingredients. 1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) emerges as a highly versatile and strategically functionalized aromatic building block. Its utility in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals is well-recognized by chemical suppliers[1]. The unique arrangement of its three distinct functional groups—a nitro moiety, a bromine atom, and an iodine atom—offers a powerful toolkit for medicinal and agricultural chemists.

The presence of two different halogen atoms, bromine and iodine, on the benzene ring is of particular significance. In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides is largely governed by the carbon-halogen bond dissociation energy, which follows the general trend: C-I < C-Br < C-Cl.[2][3] This inherent reactivity difference allows for a programmed, stepwise, and chemoselective functionalization of the aromatic core. The more labile carbon-iodine bond can be selectively targeted under milder reaction conditions, leaving the more robust carbon-bromine bond intact for a subsequent, distinct transformation. This orthogonal reactivity is a key advantage in multi-step syntheses, enabling the precise and controlled introduction of different substituents.

Furthermore, the electron-withdrawing nitro group not only influences the reactivity of the aromatic ring but also serves as a versatile synthetic handle. It can be readily reduced to an aniline, a common pharmacophore in many bioactive molecules and a key precursor for the formation of a wide array of heterocyclic systems prevalent in modern agrochemicals[4][5][6]. Nitroaromatic compounds are widely used as starting materials in the production of a diverse range of pesticides, including herbicides, insecticides, and fungicides[4][7].

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 1-Bromo-2-iodo-3-nitrobenzene in agrochemical synthesis. It outlines its core reactivity principles, provides detailed, field-proven protocols for its key transformations, and proposes strategic applications in the synthesis of important agrochemical scaffolds.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a starting material is essential for safe handling and successful reaction scale-up.

Property	Value	Source
CAS Number	32337-96-5
Molecular Formula	C₆H₃BrINO₂
Molecular Weight	327.90 g/mol
Appearance	White to pale yellow powder	[1]
Purity	Typically ≥97%	[1]

Safety Information: 1-Bromo-2-iodo-3-nitrobenzene is a hazardous substance and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation[8].

Core Synthetic Transformations and Protocols

The synthetic utility of 1-Bromo-2-iodo-3-nitrobenzene is primarily centered around three key transformations:

• Chemoselective Cross-Coupling at the C-I bond: Leveraging the higher reactivity of the iodo-substituent.

• Cross-Coupling at the C-Br bond: Functionalizing the second halogen position, often under more forcing conditions.

• Reduction of the Nitro Group: Converting the nitro moiety to a versatile amino group.

Below are detailed, generalized protocols for these transformations. Researchers should note that optimization of reaction conditions (catalyst, ligand, base, solvent, temperature) may be necessary for specific substrates.

Protocol 1: Chemoselective Suzuki-Miyaura Coupling at the C-I Position

The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds. The differential reactivity of the C-I and C-Br bonds allows for the selective coupling of a boronic acid at the 2-position.

Caption: Workflow for selective Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• To a flame-dried Schlenk flask, add 1-Bromo-2-iodo-3-nitrobenzene (1.0 equiv), the desired aryl boronic acid (1.2-1.5 equiv), potassium carbonate (2.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%).

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed 4:1 mixture of toluene and water via syringe.

• Heat the reaction mixture to 80-90°C and stir vigorously for 2-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired 1-bromo-2-aryl-3-nitrobenzene.

Protocol 2: Chemoselective Sonogashira Coupling at the C-I Position

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, a common structural motif in agrochemicals.

Caption: Workflow for selective Sonogashira coupling.

Step-by-Step Methodology:

• In a Schlenk tube, combine 1-Bromo-2-iodo-3-nitrobenzene (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 2-5 mol%), and copper(I) iodide (CuI, 1-3 mol%).

• Evacuate and backfill the tube with an inert gas.

• Add degassed anhydrous tetrahydrofuran (THF) and a degassed amine base such as triethylamine (Et₃N, 2-3 equiv).

• Add the terminal alkyne (1.1-1.5 equiv) dropwise at room temperature.

• Stir the reaction at the appropriate temperature (typically ranging from room temperature to 50°C) for the necessary duration (2-16 hours), monitoring by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by flash chromatography to yield the 1-bromo-2-(alkynyl)-3-nitrobenzene product.

Protocol 3: Reduction of the Nitro Group to an Aniline

The conversion of the nitro group to an amine is a pivotal step, opening up a plethora of subsequent functionalization possibilities. A common and reliable method involves the use of tin(II) chloride.

Caption: Workflow for nitro group reduction.

Step-by-Step Methodology:

• Dissolve the substituted nitrobenzene starting material (1.0 equiv) in ethanol in a round-bottom flask.

• Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4-5 equiv) portion-wise.

• Heat the reaction mixture to 70°C and stir for 2-6 hours until the starting material is consumed (monitored by TLC).

• Cool the reaction to room temperature and carefully pour it over crushed ice.

• Basify the mixture to pH ~8 by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• The crude aniline can often be used without further purification or can be purified by column chromatography if necessary.

Proposed Applications in Agrochemical Scaffolds

While direct synthesis of commercial agrochemicals from 1-Bromo-2-iodo-3-nitrobenzene is not extensively documented in public literature, its structural features make it an ideal precursor for several classes of important agrochemicals. Below are proposed synthetic strategies illustrating its potential.

Synthesis of Phenyl-Pyridazine Herbicide Scaffolds

Phenyl-pyridazine derivatives are a known class of herbicides[9][10][11][12]. A di-substituted aniline is a common starting point for the construction of the pyridazine ring.

Caption: Proposed route to Phenyl-Pyridazine scaffolds.

In this proposed pathway, a chemoselective Suzuki coupling is first performed at the C-I position to install a desired aryl group. Subsequent reduction of the nitro group yields the key 3-bromo-2-arylaniline intermediate. This intermediate can then undergo various ring-forming reactions with appropriate 1,4-dicarbonyl compounds or their equivalents to construct the pyridazine core, a common strategy in heterocyclic chemistry[3]. The remaining bromine atom can be used for further diversification of the final product.

Synthesis of Triketone Herbicide Intermediates

Triketone herbicides are an important class of HPPD inhibitors[1][4][9][13][14]. The synthesis of these molecules often involves the coupling of a substituted aromatic ring to a triketone moiety. A key intermediate for some triketone herbicides is a substituted bromoaniline[1].

Caption: Proposed route to Triketone herbicide analogues.

This strategy utilizes a chemoselective Sonogashira coupling to introduce an alkyne at the 2-position. The subsequent reduction of the nitro group provides a 3-bromo-2-(alkynyl)aniline intermediate. This aniline derivative can then be coupled with a suitable triketone precursor to generate novel triketone herbicide analogues. The bromine atom again provides a site for late-stage functionalization to fine-tune the biological activity.

Conclusion

1-Bromo-2-iodo-3-nitrobenzene is a powerful and versatile building block for agrochemical synthesis. The orthogonal reactivity of its two distinct halogen atoms, combined with the synthetic flexibility of the nitro group, allows for the programmed and efficient construction of complex molecular architectures. The protocols and synthetic strategies outlined in this document provide a solid foundation for researchers to explore the full potential of this unique intermediate in the discovery and development of next-generation crop protection agents. The ability to perform sequential, chemoselective cross-coupling reactions is a significant advantage, enabling the creation of diverse chemical libraries for structure-activity relationship (SAR) studies. As the demand for more effective and environmentally benign agrochemicals continues to grow, the strategic use of highly functionalized intermediates like 1-Bromo-2-iodo-3-nitrobenzene will be crucial for innovation in the field.

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Step-by-step synthesis of substituted carbazoles using 1-Bromo-2-iodo-3-nitrobenzene

Application Note & Protocol Guide

Topic: A Strategic Approach to the Synthesis of Substituted Carbazoles Utilizing 1-Bromo-2-iodo-3-nitrobenzene

Audience: Researchers, scientists, and drug development professionals in organic synthesis, medicinal chemistry, and materials science.

Abstract

Carbazole scaffolds are privileged structures in medicinal chemistry and materials science, renowned for their potent biological activities and unique photophysical properties.[1] This application note provides a comprehensive, step-by-step guide for the synthesis of highly functionalized carbazoles, beginning with the versatile building block, 1-bromo-2-iodo-3-nitrobenzene. This strategy leverages the differential reactivity of the aryl halides to first construct a biaryl precursor via a regioselective Suzuki-Miyaura coupling. Subsequently, the carbazole core is forged through a Cadogan reductive cyclization. Finally, the remaining bromo-substituent serves as a versatile handle for late-stage functionalization via modern cross-coupling methodologies, such as the Buchwald-Hartwig amination and a second Suzuki reaction. This guide emphasizes the causality behind experimental choices and provides detailed, field-proven protocols to empower researchers in their synthetic endeavors.

Introduction: The Significance of the Carbazole Nucleus

The carbazole tricycle, consisting of two benzene rings fused to a central nitrogen-containing five-membered ring, is a cornerstone motif in numerous natural products and synthetic compounds.[1][2] Its rigid, planar structure and electron-rich nature impart favorable properties for DNA intercalation and charge transport, leading to applications ranging from anticancer agents like elliptinium acetate to materials for organic light-emitting diodes (OLEDs).[2][3]

The development of efficient and regioselective methods to construct substituted carbazoles is therefore a critical objective in modern organic synthesis.[2][4] Traditional methods often suffer from harsh conditions or a lack of regiochemical control.[5] The strategy outlined herein offers a logical and highly adaptable pathway that provides precise control over substituent placement, starting from a commercially available, tri-functionalized benzene ring.

Overall Synthetic Workflow

The multi-step synthesis is designed to exploit the orthogonal reactivity of the functional groups on the starting material. The workflow proceeds through three key stages: biaryl formation, carbazole core synthesis, and late-stage functionalization.

Figure 2: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol 1: Suzuki-Miyaura Coupling

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 1-bromo-2-iodo-3-nitrobenzene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 equiv). [6][7]2. Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₄ (5 mol%), to the flask. [6]3. Solvent Addition: Add a degassed solvent mixture, typically toluene/ethanol/water (e.g., in a 4:1:1 ratio), via syringe.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS. Reactions are generally complete within 2-12 hours.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the 2-aryl-1-bromo-3-nitrobenzene intermediate.

Entry	Arylboronic Acid (Ar')	Catalyst System	Base	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	92
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	89
3	3-Thienylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	85

Table 1: Representative yields for the selective Suzuki-Miyaura coupling.

Part II: Formation of the Carbazole Core

Core Principle: Cadogan Reductive Cyclization

The Cadogan reaction is a powerful method for synthesizing carbazoles from 2-nitrobiaryls. [8][9][10]The reaction proceeds via the deoxygenation of the nitro group by a trivalent phosphorus reagent, such as triethyl phosphite P(OEt)₃ or triphenylphosphine (PPh₃). This generates a highly reactive nitrene intermediate, which rapidly undergoes an intramolecular electrophilic insertion into an adjacent C-H bond to form the five-membered nitrogen-containing ring, yielding the stable carbazole product. [8] Causality: The use of phosphite or phosphine reagents is critical as they are excellent oxygen acceptors, facilitating the two-electron reduction of the nitro group to the corresponding nitrene. The reaction is typically performed at high temperatures to promote both the deoxygenation and the subsequent cyclization step.

Figure 3: Simplified mechanism of the Cadogan reductive cyclization.

Experimental Protocol 2: Cadogan Cyclization

• Reaction Setup: In a high-temperature reaction vessel (e.g., a sealed tube or a flask with a reflux condenser), place the 2-aryl-1-bromo-3-nitrobenzene intermediate (1.0 equiv).

• Reagent Addition: Add an excess of the reducing agent, typically triethyl phosphite (3.0-5.0 equiv), which also serves as the solvent.

• Reaction: Heat the mixture to a high temperature (typically 150-180 °C) with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting material is consumed (usually 4-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Carefully remove the excess triethyl phosphite under high vacuum.

• Purification: Dissolve the residue in a minimal amount of dichloromethane and purify by flash column chromatography on silica gel to isolate the 4-bromo-carbazole derivative.

Part III: Late-Stage Functionalization of the 4-Bromo-Carbazole

The bromo-substituent on the carbazole core is a versatile handle for introducing further molecular diversity. Palladium-catalyzed cross-coupling reactions are again the ideal tools for this purpose.

A. C-N Bond Formation: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for forming carbon-nitrogen bonds, coupling aryl halides with a wide variety of amines. [11][12][13]This reaction is invaluable for synthesizing N-aryl carbazole derivatives, which are common motifs in pharmaceuticals.

Causality: The reaction's success hinges on the use of a palladium catalyst paired with a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos, or BINAP). [11][12][14]These ligands facilitate the crucial steps of oxidative addition of the palladium into the C-Br bond and the subsequent reductive elimination to form the C-N bond. A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine, making it a more potent nucleophile in the catalytic cycle. [15]

Figure 4: Catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol 3: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, add the 4-bromo-carbazole derivative (1.0 equiv), the desired amine (1.2 equiv), and sodium tert-butoxide (1.4 equiv) to a Schlenk tube.

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4-5 mol%). [15]3. Solvent Addition: Add a dry, degassed solvent such as toluene or dioxane.

• Reaction: Seal the tube and heat the mixture (typically 80-110 °C) until the starting material is consumed as determined by LC-MS.

• Work-up & Purification: Cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the product by column chromatography.

B. C-C Bond Formation: A Second Suzuki-Miyaura Coupling

To introduce a new carbon-based substituent at the 4-position, a second Suzuki-Miyaura coupling can be performed on the 4-bromo-carbazole. [16][17]The protocol is similar to that described in Part I, though catalyst and base screening may be necessary to optimize the reaction for the more electron-rich carbazole substrate.

Conclusion

This application note details a robust and highly adaptable synthetic route to substituted carbazoles from 1-bromo-2-iodo-3-nitrobenzene. By leveraging a sequence of modern, palladium-catalyzed cross-coupling reactions and the classic Cadogan cyclization, this strategy provides chemists with precise control over the final structure. The detailed protocols and mechanistic rationale serve as a practical guide for researchers in drug discovery and materials science, enabling the efficient construction of complex and valuable carbazole-containing molecules.

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• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for the Selective Reduction of 1-Bromo-2-iodo-3-nitrobenzene

Introduction: The Strategic Importance of Halogenated Anilines in Synthesis

The transformation of aromatic nitro compounds into their corresponding anilines is a cornerstone of modern organic synthesis. These anilines are pivotal precursors for a vast array of valuable molecules, including pharmaceuticals, agrochemicals, and dyes.[1] The selective reduction of a nitro group in a polyfunctionalized molecule, such as 1-Bromo-2-iodo-3-nitrobenzene, presents a significant synthetic challenge. The presence of labile halogen substituents necessitates a careful choice of reduction methodology to prevent undesired dehalogenation, a common side reaction.[1][2] This document provides a detailed guide to two robust and chemoselective methods for the synthesis of 3-Bromo-2-iodoaniline, a valuable and highly functionalized synthetic intermediate. We will explore both a classic metal-acid reduction using stannous chloride and a modern catalytic transfer hydrogenation approach, offering researchers the flexibility to choose the method best suited to their laboratory capabilities and project requirements.

Reaction Mechanism: The Stepwise Journey from Nitro to Amine

The reduction of a nitro group to an amine is a six-electron process that proceeds through several intermediates. While the exact mechanism can vary with the chosen reagent, the general pathway involves the sequential reduction of the nitrogen atom.

The process typically begins with the reduction of the nitro group (-NO₂) to a nitroso group (-NO).[3][4] This is followed by further reduction to a hydroxylamine group (-NHOH), which is then finally reduced to the amine group (-NH₂).[3][4] In the case of metal-acid reductions, the metal acts as the electron donor, while the acid provides the necessary protons for the reaction.[3]

Caption: Generalized mechanism for the reduction of a nitroarene.

Experimental Protocols

Herein, we detail two distinct and reliable methods for the reduction of 1-Bromo-2-iodo-3-nitrobenzene to 3-Bromo-2-iodoaniline.

Protocol 1: Stannous Chloride (SnCl₂) Reduction in Ethanol

This classic method is known for its excellent chemoselectivity in the presence of halogens and is a reliable choice for small to medium-scale synthesis.[5][6]

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-Bromo-2-iodo-3-nitrobenzene	Reagent	(Specify)
Stannous chloride dihydrate (SnCl₂·2H₂O)	ACS	(Specify)
Ethanol (EtOH), 200 proof	Anhydrous	(Specify)
Ethyl acetate (EtOAc)	ACS	(Specify)
Saturated sodium bicarbonate (NaHCO₃) solution	(Prepare in-house)
Anhydrous sodium sulfate (Na₂SO₄)	ACS	(Specify)
Celite®	(Specify)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq) in ethanol (10 mL per gram of substrate).

• Reagent Addition: To the stirred solution, add stannous chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 eq) portion-wise. The addition may be exothermic.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully pour the mixture over crushed ice and basify by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 8.[7][8] A thick, white precipitate of tin salts will form.

  • Filter the slurry through a pad of Celite® and wash the filter cake thoroughly with ethyl acetate.[7]

  • Transfer the filtrate to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer twice with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by column chromatography on silica gel.

Protocol 2: Catalytic Transfer Hydrogenation with Hydrazine Hydrate and Pd/C

This method offers a milder and often faster alternative to metal-acid reductions, utilizing an in-situ source of hydrogen.[1][9] It is particularly advantageous for its high selectivity and the ease of catalyst removal.[1][9]

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-Bromo-2-iodo-3-nitrobenzene	Reagent	(Specify)
Palladium on carbon (10% Pd/C)	(Specify)
Hydrazine monohydrate (N₂H₄·H₂O)	Reagent	(Specify)
Methanol (MeOH)	ACS	(Specify)
Ethyl acetate (EtOAc)	ACS	(Specify)
Celite®	(Specify)

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask containing a magnetic stir bar, add 1-Bromo-2-iodo-3-nitrobenzene (1.0 eq) and methanol (15 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Pd/C (0.05 - 0.10 eq by weight) to the suspension.

• Reagent Addition: Add hydrazine monohydrate (3.0 - 5.0 eq) dropwise to the stirred mixture at room temperature. The reaction is often exothermic, and gas evolution will be observed.

• Reaction: After the initial exotherm subsides, heat the reaction to reflux (approximately 65 °C) and monitor by TLC.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: The catalyst may be pyrophoric; do not allow the filter cake to dry completely. Keep it wet with methanol or water.

  • Wash the filter cake thoroughly with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Characterization of 3-Bromo-2-iodoaniline

The successful synthesis of 3-Bromo-2-iodoaniline can be confirmed through various analytical techniques.

Technique	Expected Results
Melting Point	48 °C[10]
¹H NMR (400 MHz, CDCl₃)	δ 7.03-6.96 (m, 2H), 6.63 (dd, J₁ = 7.6 Hz, J₂ = 2.0 Hz, 1H), 4.34 (s, 2H)[10]
¹³C NMR (100 MHz, CDCl₃)	δ 149.4, 130.7, 130.1, 122.3, 112.6, 91.3[10]
IR (KBr, cm⁻¹)	~3400-3300 (N-H stretch), ~1620 (N-H bend), ~1580, 1470 (C=C stretch)
Mass Spectrometry (ESI)	m/z: 297.8728 [M+H]⁺ (calculated for C₆H₆BrIN)[10]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient reagent, low temperature, or deactivated catalyst.	Add more reducing agent, increase the reaction temperature, or use fresh catalyst.
Dehalogenation	Reaction conditions are too harsh.	For catalytic hydrogenation, consider a less active catalyst or milder hydrogen source. For SnCl₂ reduction, ensure the reaction is not overheated for extended periods.
Formation of Side Products	Over-reduction or side reactions.	Monitor the reaction closely by TLC and stop it once the starting material is consumed. Adjust stoichiometry of reagents.
Difficult Work-up (Emulsions)	Formation of fine precipitates of metal salts.	Add more brine or a small amount of a different organic solvent to break the emulsion. Filtering through Celite® can also help.[7][8]

Safety and Handling

• Nitroaromatic Compounds: Nitroaromatic compounds are potentially toxic and can be absorbed through the skin. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Hydrazine Hydrate: Hydrazine is highly toxic and a suspected carcinogen. Handle with extreme care in a fume hood, wearing appropriate PPE.

• Catalytic Hydrogenation: Hydrogenation reactions can be hazardous due to the use of flammable hydrogen gas (or a source like hydrazine) and pyrophoric catalysts.[11][12] Ensure proper inert atmosphere techniques are used when handling the catalyst, and never allow the catalyst to become dry in the air.[12]

• Metal-Acid Reductions: These reactions can be exothermic. Add reagents slowly and ensure adequate cooling is available.

Experimental Workflow Visualization

Caption: Overall workflow for the synthesis and analysis of 3-Bromo-2-iodoaniline.

References

• Sarthaks eConnect. (n.d.). Explain the mechanism of reaction of nitrobenzene with Sn/HCl. Retrieved January 2, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Retrieved January 2, 2026, from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Sn2+ reduction. Retrieved January 2, 2026, from [Link]

• Supporting Information for "A practical route to 2-iodoanilines via transition-metal-free and base-free decarboxylative iodination of anthranilic acids". (n.d.). Retrieved January 2, 2026, from [Link]

• askIITians. (n.d.). Reduction of aromatic nitro compounds using Sn and HCl gives. Retrieved January 2, 2026, from [Link]

• ResearchGate. (n.d.). Hydrogenation of halonitroarenes promoted by Rh-pol. Retrieved January 2, 2026, from [Link]

• RSC Publishing. (n.d.). One-pot tandem reduction and site-selective halogenation of nitroarenes. Retrieved January 2, 2026, from [Link]

• ResearchGate. (n.d.). Selective Hydrogenation of Halonitrobenzenes. Retrieved January 2, 2026, from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Retrieved January 2, 2026, from [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation of aromatic halonitro compounds. Retrieved January 2, 2026, from [Link]

• Organic Chemistry Data. (n.d.). Nitro Reduction - Common Conditions. Retrieved January 2, 2026, from [Link]

• SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Retrieved January 2, 2026, from [Link]

• Google Patents. (n.d.). US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation.

• Digital Commons @ NJIT. (n.d.). The reduction of aromatic nitro compounds with anhydrous stannous chloride. Retrieved January 2, 2026, from [Link]

• Reddit. (2021, July 20). Reduction of aromatic nitro compounds with SnCl2. Retrieved January 2, 2026, from [Link]

• Chemistry Stack Exchange. (2021, September 17). How to do work up of reactions (Problem of Emulsion) where NO2 group is reduced using SnCl2.2H2O? Retrieved January 2, 2026, from [Link]

• Master Organic Chemistry. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved January 2, 2026, from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Nitro Reduction. Retrieved January 2, 2026, from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved January 2, 2026, from [Link]

• The Safety Pro. (n.d.). Hydrogenation Reaction Safety In The Chemical Industry. Retrieved January 2, 2026, from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved January 2, 2026, from [Link]

• Ingenta Connect. (2012, January 1). Selective Hydrogenation of Halonitrobenzenes. Retrieved January 2, 2026, from [Link]

• ResearchGate. (2019, February 10). What is the procedure of the reduction from NO2 to NH2 using Sn or SnCl2? Retrieved January 2, 2026, from [Link]

• UW-Madison Chemistry. (n.d.). Hazards associated with laboratory scale hydrogenations. Retrieved January 2, 2026, from [Link]

• ResearchGate. (2013, July 2). what is the best work up procedure for removing Sn +2/+4 salts from a solution containing a Zwitterionic compounds? Retrieved January 2, 2026, from [Link]

• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds. Retrieved January 2, 2026, from [Link]

• SAFETY PRECAUTION. (n.d.). Safety Precaution of Hydrogen. Retrieved January 2, 2026, from [Link]

• YouTube. (2023, May 27). Tests for Organic nitro groups - Reduction to NHOH. Retrieved January 2, 2026, from [Link]

• YouTube. (2014, December 30). organic chemistry reaction #13 - reduction of nitro group to amine. Retrieved January 2, 2026, from [Link]

• Oakwood Chemical. (n.d.). 3-Bromo-2-iodoaniline. Retrieved January 2, 2026, from [Link]

• Oriental Journal of Chemistry. (n.d.). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Retrieved January 2, 2026, from [Link]

• ACS Publications. (n.d.). Microscale Synthesis of 1-Bromo-3-chloro-5-iodobenzene: An Improved Deamination of 4-Bromo-2-chloro-6-iodoaniline. Retrieved January 2, 2026, from [Link]

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Application Notes and Protocols for the Synthesis of Novel Organic Materials from 1-Bromo-2-iodo-3-nitrobenzene

Abstract

This comprehensive guide details the strategic application of 1-bromo-2-iodo-3-nitrobenzene as a pivotal precursor in the synthesis of novel organic materials. The unique trifunctionalized aromatic scaffold of this compound, featuring distinct and selectively addressable bromo, iodo, and nitro moieties, offers a versatile platform for the construction of complex molecular architectures. These materials, particularly functionalized carbazole derivatives, exhibit significant potential for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). This document provides in-depth theoretical insights, detailed experimental protocols for sequential cross-coupling reactions, and characterization data for the resulting novel organic materials, intended for researchers and professionals in materials science and drug development.

Introduction: The Strategic Advantage of 1-Bromo-2-iodo-3-nitrobenzene

1-Bromo-2-iodo-3-nitrobenzene is a highly functionalized aromatic compound that serves as an exceptionally versatile intermediate in organic synthesis.[1] Its utility stems from the presence of three distinct functional groups on the benzene ring: a bromine atom, an iodine atom, and a nitro group. This unique arrangement provides multiple avenues for chemical transformation, making it a valuable starting material for the synthesis of complex molecules for the pharmaceutical, agrochemical, and specialty chemical industries.[1]

The key to its synthetic prowess lies in the differential reactivity of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. The carbon-iodine bond is significantly more reactive than the carbon-bromine bond, allowing for selective functionalization at the 2-position under milder conditions, while the 1-position (bromine) can be addressed in a subsequent step under more forcing conditions. The electron-withdrawing nitro group at the 3-position further influences the reactivity of the aromatic ring and can be a precursor to an amino group, opening possibilities for further derivatization, including the formation of heterocyclic structures like carbazoles.

This differential reactivity is the cornerstone of the protocols detailed herein, enabling a "one-pot" or sequential approach to constructing highly substituted aromatic systems, which are often challenging to synthesize through other methods.

Core Synthetic Strategy: Sequential Cross-Coupling Reactions

The primary strategy for elaborating the 1-bromo-2-iodo-3-nitrobenzene core involves a sequence of palladium-catalyzed cross-coupling reactions. The greater reactivity of the C-I bond allows for an initial Sonogashira or Suzuki coupling, followed by a second coupling reaction at the C-Br position.

Mechanistic Rationale for Sequential Coupling

The generally accepted mechanism for palladium-catalyzed cross-coupling reactions (like Suzuki and Sonogashira) involves three key steps: oxidative addition, transmetalation, and reductive elimination. The rate-determining step is often the oxidative addition of the aryl halide to the palladium(0) catalyst. The C-I bond is weaker than the C-Br bond, leading to a lower activation energy for oxidative addition. This allows for selective reaction at the iodo-substituted position at lower temperatures or with less reactive catalyst systems.

Diagram 1: Generalized Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: A simplified representation of the palladium catalytic cycle.

Experimental Protocols

Safety Precaution: 1-Bromo-2-iodo-3-nitrobenzene is a hazardous substance. Always consult the Safety Data Sheet (SDS) before use. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Protocol 1: Sequential Sonogashira and Suzuki Coupling

This protocol describes the selective Sonogashira coupling at the iodo position, followed by a Suzuki coupling at the bromo position.

Step 1: Regioselective Sonogashira Coupling at the C-I Bond

• Reaction Setup: To a flame-dried Schlenk flask, add 1-bromo-2-iodo-3-nitrobenzene (1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.02 equiv.), and CuI (0.04 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent and Reagents: Add anhydrous and degassed triethylamine (Et₃N) and tetrahydrofuran (THF) (in a 2:1 ratio). Add the terminal alkyne (1.1 equiv.) dropwise via syringe.

• Reaction Conditions: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of NH₄Cl, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the 2-alkynyl-1-bromo-3-nitrobenzene intermediate.

Step 2: Suzuki Coupling at the C-Br Bond

• Reaction Setup: To a flame-dried Schlenk flask, add the 2-alkynyl-1-bromo-3-nitrobenzene intermediate from Step 1 (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), and K₂CO₃ (3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Catalyst and Solvent: Add Pd(PPh₃)₄ (0.05 equiv.) and a degassed mixture of toluene and water (4:1 ratio).

• Reaction Conditions: Heat the reaction mixture to 90 °C and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired tri-substituted product.

Diagram 2: Workflow for Sequential Sonogashira-Suzuki Coupling

Caption: Sequential functionalization of 1-bromo-2-iodo-3-nitrobenzene.

Protocol 2: Synthesis of a Functionalized Carbazole Derivative

This protocol outlines the synthesis of a carbazole derivative through an intramolecular cyclization reaction.

• Initial Coupling: Synthesize a 2-amino-2'-bromo-biphenyl derivative using a Suzuki coupling reaction between 1-bromo-2-iodo-3-nitrobenzene and an appropriate aminophenylboronic acid. The reaction is performed selectively at the iodo position under mild conditions.

• Reduction of Nitro Group: The nitro group of the resulting biphenyl derivative is then reduced to an amine using a standard reducing agent like SnCl₂·2H₂O in ethanol.

• Intramolecular Cyclization: The diamino-biphenyl intermediate undergoes a palladium-catalyzed intramolecular C-N bond formation (a Buchwald-Hartwig type amination) to form the carbazole ring. This is typically achieved by heating the intermediate with a palladium catalyst (e.g., Pd(OAc)₂) and a suitable phosphine ligand (e.g., XPhos) in the presence of a base (e.g., K₃PO₄) in a high-boiling solvent like toluene or dioxane.

Applications in Novel Organic Materials

The tri-substituted benzene derivatives synthesized from 1-bromo-2-iodo-3-nitrobenzene, particularly functionalized carbazoles, are of significant interest in the field of organic electronics.[2][3] Carbazole-based materials are known for their excellent hole-transporting properties, high thermal stability, and tunable photophysical characteristics.[4][5]

Photophysical Properties of Nitro-Substituted Carbazoles

The presence of a nitro group on the carbazole skeleton can significantly influence its photophysical properties.[1][6] The strong electron-withdrawing nature of the nitro group can lead to intramolecular charge transfer (ICT) states, resulting in red-shifted absorption and emission spectra compared to the parent carbazole.[7] This tunability is highly desirable for applications in OLEDs, where different emission colors are required.[8]

Table 1: Representative Photophysical Data of Nitro-Substituted Carbazole Derivatives

Compound	Absorption λmax (nm)	Emission λmax (nm)	Quantum Yield (Φ)
Carbazole	324, 337	349, 364	0.42
3-Nitrocarbazole	360	510	0.01
1-Nitrocarbazole	385	535	< 0.01
2-Nitro-3-phenyl-9H-carbazole	260-410 (broad)	400	Not Reported

Data is illustrative and can vary based on solvent and substitution pattern.[1][6]

Applications in Organic Light-Emitting Diodes (OLEDs)

Carbazole derivatives are widely used as host materials in phosphorescent OLEDs (PhOLEDs) due to their high triplet energy levels, which facilitate efficient energy transfer to phosphorescent guest emitters.[8] They are also employed as hole-transporting materials, contributing to balanced charge injection and transport within the device, leading to higher efficiency and longer operational lifetimes.[2][5] The ability to fine-tune the electronic properties of carbazoles through substitution, as enabled by precursors like 1-bromo-2-iodo-3-nitrobenzene, is crucial for optimizing device performance.

Conclusion

1-Bromo-2-iodo-3-nitrobenzene stands out as a powerful and versatile building block for the synthesis of novel organic materials. Its unique trifunctionalized structure allows for a high degree of synthetic flexibility through sequential and regioselective cross-coupling reactions. The protocols and insights provided in this guide are intended to empower researchers to explore the vast chemical space accessible from this precursor, particularly in the development of advanced materials for organic electronics and other high-value applications. The ability to construct complex, highly substituted aromatic and heterocyclic systems in a controlled manner underscores the strategic importance of 1-bromo-2-iodo-3-nitrobenzene in modern organic synthesis.

References

• The photophysics of nitrocarbazoles studied by using spectroscopic, photoacoustic and luminescence techniques. Photochemical & Photobiological Sciences, 2003, 2(7), 808-816.

• Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. Molecules, 2022, 27(3), 953.

• Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds. CoLab, 2024.

• The Role of Carbazole Boronic Esters in Organic Semiconductor Synthesis. NINGBO INNO PHARMCHEM CO.,LTD., 2024.

• Crystal structure, Hirshfeld surface and photophysical analysis of 2-nitro-3-phenyl-9H-carbazole. IUCrData, 2021, 6(8).

• Unusual photophysical properties of substituted carbazoles. The Journal of Physical Chemistry A, 2009, 113(2), 417-422.

• Mastering Carbazole Chemistry: Synthesis and Applications in Material Science. NINGBO INNO PHARMCHEM CO.,LTD., 2024.

• The Applications of Carbazole and Carbazole-Related Compounds in Blue Emitting Organic Light-Emitting Diodes. Chinese Journal of Organic Chemistry, 2017, 37(1), 36-55.

• Two canonical forms of N-nitro-substituted carbazole. ResearchGate, 2023.

• Crystal structure, Hirshfeld surface and photo- physical analysis of 2-nitro-3-phenyl-9H-carbazole. IUCr Journals, 2021.

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Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Improving Yield in the Synthesis of 1-Bromo-2-iodo-3-nitrobenzene

Welcome to the technical support center for the synthesis of 1-bromo-2-iodo-3-nitrobenzene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this synthesis, troubleshoot common issues, and improve overall yield and purity. This document provides in-depth technical guidance, troubleshooting in a direct question-and-answer format, and frequently asked questions to support your experimental work.

Introduction to the Synthesis

1-Bromo-2-iodo-3-nitrobenzene is a valuable substituted aromatic compound used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] Its synthesis typically involves a two-step process starting from 2-bromo-6-nitroaniline:

• Diazotization: The primary aromatic amine (2-bromo-6-nitroaniline) is converted into a diazonium salt using nitrous acid, which is generated in situ from sodium nitrite and a strong mineral acid.[2]

• Iodination (Sandmeyer-type reaction): The diazonium salt is then treated with an iodide source, typically potassium iodide, to replace the diazonium group with iodine.[3][4]

While the Sandmeyer reaction is a well-established method for introducing halogens onto an aromatic ring, achieving high yields for this specific, sterically hindered, and electronically deactivated substrate requires careful control of reaction parameters.[5][6] This guide will walk you through the critical aspects of this synthesis to help you achieve consistent and improved results.

Visualizing the Workflow

Caption: Synthetic workflow for 1-Bromo-2-iodo-3-nitrobenzene.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• 2-bromo-6-nitroaniline

• Concentrated Sulfuric Acid (98%)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Urea

• Sodium Thiosulfate (Na₂S₂O₃)

• Dichloromethane (or Ethyl Acetate)

• Hexanes

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

• Ice

Step 1: Diazotization of 2-bromo-6-nitroaniline

• In a flask equipped with a magnetic stirrer and a thermometer, carefully add 2-bromo-6-nitroaniline to concentrated sulfuric acid pre-cooled to 0-5 °C in an ice-salt bath. Maintain vigorous stirring to ensure proper mixing and prevent localized heating.

• In a separate beaker, prepare a solution of sodium nitrite in deionized water.

• Slowly add the sodium nitrite solution dropwise to the stirred aniline-acid mixture. It is crucial to maintain the reaction temperature between 0-5 °C throughout the addition to prevent the decomposition of the unstable diazonium salt.

• After the complete addition of sodium nitrite, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure the diazotization is complete.

• To remove any excess nitrous acid, a small amount of urea can be added until gas evolution ceases.

Step 2: Iodination

• In a separate, larger flask, dissolve potassium iodide in deionized water and cool the solution in an ice bath.

• Slowly and carefully add the cold diazonium salt solution from Step 1 to the stirred potassium iodide solution. The addition should be done portion-wise to control the effervescence (nitrogen gas evolution) and the exothermic nature of the reaction.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then stir for an additional 1-2 hours to ensure the reaction goes to completion.

Step 3: Workup and Purification

• Transfer the reaction mixture to a separatory funnel and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate.

• Wash the organic layer with a saturated solution of sodium thiosulfate to remove any residual iodine.

• Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• The crude 1-bromo-2-iodo-3-nitrobenzene can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) or by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

Troubleshooting Guide: Question & Answer Format

This section addresses specific problems you might encounter during the synthesis and provides actionable solutions based on chemical principles.

Q1: The yield of my 1-bromo-2-iodo-3-nitrobenzene is consistently low. What are the most likely causes and how can I improve it?

A1: Low yields in this synthesis can often be traced back to several critical factors. Here’s a breakdown of potential causes and their solutions:

• Incomplete Diazotization: The formation of the diazonium salt is the cornerstone of this reaction.

  • Cause: Insufficient acidification can lead to incomplete diazotization. The primary amine needs to be fully protonated to react with the nitrosonium ion (NO⁺) generated from sodium nitrite.[2]

  • Solution: Ensure you are using a sufficient excess of a strong mineral acid like sulfuric acid. The highly electron-withdrawn nature of the nitro and bromo groups on the aniline ring reduces its basicity, necessitating strongly acidic conditions.

  • Verification: You can test for the completion of diazotization by taking a small aliquot of the reaction mixture and adding it to a solution of a coupling agent like 2-naphthol. The formation of a brightly colored azo dye indicates the presence of the diazonium salt.

• Decomposition of the Diazonium Salt: Aryl diazonium salts are notoriously unstable, especially at elevated temperatures.

  • Cause: The reaction temperature rising above the optimal 0-5 °C range is a primary cause of decomposition, leading to the formation of unwanted phenolic byproducts and the evolution of nitrogen gas.

  • Solution: Meticulously control the temperature during the addition of sodium nitrite using an efficient ice-salt bath. Slow, dropwise addition is critical to dissipate the heat generated during this exothermic step. Use the freshly prepared diazonium salt immediately in the next step; do not store it.[7]

• Side Reactions During Iodination: The introduction of the iodide can also be a source of yield loss.

  • Cause: If the diazonium salt solution is added too quickly to the potassium iodide solution, localized heating can occur, leading to decomposition and the formation of tarry byproducts.

  • Solution: Add the cold diazonium salt solution slowly and in portions to the cold potassium iodide solution with vigorous stirring. This ensures a controlled reaction rate and minimizes side reactions.

Q2: My reaction mixture turns dark brown or black, and I end up with a tarry, difficult-to-purify product. What's happening and how can I prevent it?

A2: The formation of dark, tarry substances is a common issue in Sandmeyer reactions and usually indicates the decomposition of the diazonium salt and subsequent radical side reactions.

• Cause: The primary culprit is, again, a loss of temperature control. When the diazonium salt decomposes, it can form highly reactive aryl radicals. These radicals can then participate in a variety of unwanted side reactions, including polymerization and coupling, leading to the formation of complex, high-molecular-weight byproducts.

• Preventative Measures:

  • Strict Temperature Management: As emphasized before, maintaining the 0-5 °C temperature range during diazotization is non-negotiable.

  • Purity of Reagents: Ensure your starting 2-bromo-6-nitroaniline is of high purity. Impurities can sometimes catalyze decomposition pathways.

  • Efficient Stirring: Good agitation ensures homogenous mixing and temperature distribution, preventing localized "hot spots" where decomposition can initiate.

  • Control the Rate of Addition: Both the addition of sodium nitrite during diazotization and the addition of the diazonium salt to the iodide solution must be done slowly and carefully.

Q3: I'm observing significant foaming and gas evolution during the addition of the diazonium salt to the potassium iodide solution. Is this normal?

A3: Yes, the evolution of nitrogen gas (N₂) is an integral part of the Sandmeyer reaction and indicates that the desired substitution is occurring. However, the rate of gas evolution needs to be controlled.

• Explanation: The diazonium group (-N₂⁺) is an excellent leaving group, and its departure as dinitrogen gas is the thermodynamic driving force for the reaction.

• Controlling the Reaction: While gas evolution is expected, excessively vigorous foaming suggests the reaction is proceeding too quickly, which can lead to a loss of control over the temperature and an increased likelihood of side reactions.

• Solution: If you observe uncontrollable foaming, immediately slow down the rate of addition of the diazonium salt solution. Ensure that your reaction vessel is large enough to accommodate the volume increase caused by foaming.

Frequently Asked Questions (FAQs)

Q: Why is a strong acid like sulfuric acid used instead of hydrochloric acid for the diazotization?

A: While hydrochloric acid can be used for diazotization, sulfuric acid is often preferred for substrates like 2-bromo-6-nitroaniline. The electron-withdrawing nitro and bromo groups make the aniline very weakly basic, requiring a strong, non-nucleophilic acid to ensure complete protonation. Sulfuric acid serves this purpose well.

Q: Can I use a copper(I) catalyst for the iodination step in this synthesis?

A: While many Sandmeyer reactions for introducing chloro and bromo substituents are catalyzed by copper(I) salts (e.g., CuCl, CuBr), the iodination reaction with potassium iodide generally does not require a copper catalyst.[3][8] The iodide ion itself is a sufficiently strong nucleophile to react with the diazonium salt.

Q: How can I confirm the identity and purity of my final product, 1-bromo-2-iodo-3-nitrobenzene?

A: A combination of analytical techniques should be used:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• NMR Spectroscopy (¹H and ¹³C): This will provide definitive structural information and confirm the substitution pattern on the aromatic ring.

• Mass Spectrometry: This will confirm the molecular weight of the compound.[9]

• Thin Layer Chromatography (TLC): A single spot on a TLC plate in an appropriate solvent system suggests high purity.

Q: What are the key safety precautions I should take during this synthesis?

A:

• Diazonium Salts: Solid diazonium salts can be explosive and should not be isolated. Always use them in solution.

• Acids: Concentrated sulfuric acid is highly corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Nitrous Acid: Nitrous acid is unstable and should be generated in situ.

• General Precautions: Perform the reaction in a well-ventilated fume hood.

Data Summary Table

Parameter	Recommended Condition	Rationale
Diazotization Temperature	0-5 °C	Prevents decomposition of the unstable diazonium salt.
Acid for Diazotization	Concentrated H₂SO₄	Ensures complete protonation of the weakly basic aniline.
NaNO₂ Addition Rate	Slow, dropwise	Controls the exothermicity of the reaction.
Iodide Source	Potassium Iodide (KI)	Effective and readily available source of iodide ions.
Diazonium Salt Addition	Slow, portion-wise	Controls the rate of nitrogen evolution and prevents side reactions.

Process Logic Diagram

Sources

• 1. nbinno.com [nbinno.com]
• 2. Diazotisation [organic-chemistry.org]
• 3. Sandmeyer Reaction [organic-chemistry.org]
• 4. scribd.com [scribd.com]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
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• 8. lscollege.ac.in [lscollege.ac.in]
• 9. 1-Bromo-2-iodo-3-nitrobenzene | C6H3BrINO2 | CID 14974984 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 1-Bromo-2-iodo-3-nitrobenzene by Recrystallization

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the purification of 1-bromo-2-iodo-3-nitrobenzene. As a critical building block in the synthesis of pharmaceuticals and agrochemicals, achieving high purity of this intermediate is paramount for predictable outcomes in subsequent reactions.[1][2] This document provides in-depth troubleshooting guides, frequently asked questions, and a validated experimental protocol to address challenges encountered during its purification by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the ideal characteristic of a solvent for recrystallizing 1-bromo-2-iodo-3-nitrobenzene?

A: The ideal solvent is one in which 1-bromo-2-iodo-3-nitrobenzene exhibits high solubility at elevated temperatures but low solubility at room or sub-ambient temperatures.[3] This temperature-dependent solubility differential is the fundamental principle that drives the purification process. Additionally, the impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).[3]

Q2: Why is my purified product still showing impurities after recrystallization?

A: This can occur for several reasons. The most common is that the cooling process was too rapid, causing impurities to become trapped within the crystal lattice.[4] Another possibility is that an inappropriate solvent was chosen, one in which the impurity has similar solubility characteristics to the target compound. Finally, the initial crude material may have been excessively impure, requiring multiple recrystallization steps.

Q3: Can I use a solvent mixture (binary solvent system)?

A: Yes, a mixed-solvent system is often employed when no single solvent meets the ideal criteria.[3] This typically involves dissolving the crude compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the dropwise addition of a "poor" solvent or "antisolvent" (in which it is poorly soluble) until the solution becomes turbid. Reheating to clarify and then slow cooling can yield high-purity crystals.[5]

Q4: What are the primary safety concerns when handling 1-bromo-2-iodo-3-nitrobenzene?

A: 1-Bromo-2-iodo-3-nitrobenzene is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye irritation and may cause respiratory irritation.[6] Therefore, it is imperative to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7][8]

Comprehensive Troubleshooting Guide

This section addresses specific, complex issues that may arise during the recrystallization workflow.

Problem 1: Oiling Out - The Compound Separates as a Liquid, Not Crystals

• Underlying Cause: This common issue occurs when the boiling point of the recrystallization solvent is higher than the melting point of the solute, or when the solution is too concentrated. The compound "melts" before it dissolves and then separates as an oil upon cooling.[9]

• Strategic Solutions:

  • Increase Solvent Volume: Reheat the mixture to dissolve the oil and add more hot solvent to lower the saturation point. This ensures that the solution cools to a temperature below the compound's melting point before crystallization begins.[9][10]

  • Modify Solvent System: Select a lower-boiling point solvent in which the compound is still soluble when hot. Alternatively, if using a solvent pair, add more of the "good" solvent before cooling.

  • Promote Nucleation: As the solution cools, vigorous scratching of the flask's inner surface with a glass rod at the solvent-air interface can sometimes induce crystallization from an oil.

Problem 2: No Crystal Formation Upon Cooling

• Underlying Cause: The solution is not sufficiently saturated for nucleation to occur. This is typically due to using an excessive volume of solvent.[10] Less commonly, the solution may be supersaturated, a metastable state where crystallization is kinetically hindered.[9][10]

• Strategic Solutions:

  • Reduce Solvent Volume: Gently heat the flask or use a rotary evaporator to boil off a portion of the solvent, thereby increasing the concentration. Allow the solution to cool again slowly.[10]

  • Induce Crystallization (for Supersaturation):

    • Seeding: Add a single, pure "seed" crystal of 1-bromo-2-iodo-3-nitrobenzene to the solution. This provides a template for crystal growth.[10]

    • Scratching: Use a glass rod to make a small scratch on the inner surface of the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation sites.[10]

  • Drastic Cooling: If the above methods fail, place the flask in an ice-water or ice-salt bath to dramatically decrease solubility. Note that this may lead to the formation of smaller, less pure crystals.[10]

Troubleshooting Decision Workflow

Caption: A decision-making flowchart for troubleshooting common recrystallization issues.

Solvent Selection Guide for 1-Bromo-2-iodo-3-nitrobenzene

The selection of an appropriate solvent is the most critical step for successful recrystallization. Given the polysubstituted aromatic nature of 1-bromo-2-iodo-3-nitrobenzene, with both halogen and nitro functional groups, its polarity is moderate. The principle of "like dissolves like" provides a strong starting point for solvent screening.[11]

Solvent Class	Example Solvents	Expected Solubility Behavior for 1-Bromo-2-iodo-3-nitrobenzene	Suitability for Recrystallization
Non-Polar	Hexane, Cyclohexane	Poor solubility even when hot.	Poor as a single solvent; potentially useful as an antisolvent in a binary system.
Moderately Polar	Toluene, Dichloromethane	Good solubility, may be too soluble even when cold.	Potentially suitable, but recovery may be low. Requires careful testing.
Polar Aprotic	Acetone, Ethyl Acetate	Likely to be a good candidate. Should exhibit a significant solubility difference between hot and cold.[12]	High. These are often excellent starting points for screening.
Polar Protic	Ethanol, Methanol, Isopropanol	Good solubility when hot, with decreasing solubility as the solution cools.	High. Alcohols are common and effective solvents for many aromatic compounds.
Highly Polar	Water	Sparingly soluble to insoluble due to the hydrophobic aromatic ring and halogens.[12][13]	Unsuitable as a primary solvent, but can be used as an antisolvent with a miscible organic solvent like ethanol or acetone.

Recommendation: Begin small-scale solubility tests with ethanol, isopropanol, and ethyl acetate.[14]

Validated Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the purification of crude 1-bromo-2-iodo-3-nitrobenzene.

Experimental Workflow Diagram

Sources

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. 1-Bromo-2-iodo-3-nitrobenzene | C6H3BrINO2 | CID 14974984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Technical Support Center: Nitration of 1-Bromo-2-iodobenzene

Welcome to the technical support center for the nitration of 1-bromo-2-iodobenzene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific electrophilic aromatic substitution. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed experimental protocols to help you navigate the complexities of this reaction and minimize the formation of unwanted side products.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing multiple products in my reaction mixture besides the expected nitrated isomers. What are the likely side reactions?

A1: The nitration of 1-bromo-2-iodobenzene, while seemingly straightforward, is susceptible to several side reactions that can complicate purification and reduce the yield of your desired product. The primary side reactions to be aware of are:

• Over-nitration: The initial mononitrated products are still reactive enough to undergo a second nitration, leading to the formation of dinitro-isomers.[1][2] This is particularly prevalent if the reaction temperature is not carefully controlled or if an excess of the nitrating agent is used.[1][2]

• Ipso-Substitution: This is a significant side reaction where the nitro group replaces either the bromine or the iodine atom on the aromatic ring.[3][4] While less common than substitution of a hydrogen atom, it can occur, especially with the iodine substituent, which is a better leaving group than bromine.[4]

• Oxidation of Iodine: Concentrated nitric acid is a strong oxidizing agent and can oxidize the iodine substituent on the benzene ring, potentially leading to the formation of iodoxy or other oxidized iodine species.[5][6] This can result in the formation of complex byproducts and decomposition of the starting material.

• Formation of Phenolic Byproducts: In the presence of water and at elevated temperatures, the diazonium salt intermediates (if formed under certain conditions, though less common in direct nitration) can lead to the formation of nitrophenols. While more of a concern in related reactions like the Sandmeyer reaction, trace amounts can sometimes be observed.[7]

Q2: How can I control the regioselectivity of the nitration to favor a specific isomer?

A2: Controlling regioselectivity in the nitration of di-substituted benzenes is a nuanced challenge. Both bromine and iodine are ortho-, para-directing groups.[1][8] However, they are also deactivating groups, meaning the reaction is slower than the nitration of benzene.[8] The directing effects of the two halogens will influence the position of the incoming nitro group.

• Steric Hindrance: The bulky iodine atom will sterically hinder the positions ortho to it (positions 3 and 6). The bromine atom will also exert some steric hindrance at its ortho positions (positions 1 and 3). This steric hindrance generally favors nitration at the positions least encumbered.

• Electronic Effects: Both halogens are deactivating due to their inductive electron-withdrawing effects but are ortho-, para-directing due to resonance effects where their lone pairs can stabilize the intermediate carbocation (arenium ion).[1]

Considering these factors, the primary mononitration products are expected to be 1-bromo-2-iodo-4-nitrobenzene and 1-bromo-2-iodo-6-nitrobenzene . To influence the ratio of these isomers, you can consider:

• Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the para-substituted product due to the higher activation energy required for substitution at the more sterically hindered ortho position.

• Choice of Nitrating Agent: While the standard is a mixture of nitric and sulfuric acid, alternative nitrating agents can sometimes offer different regioselectivity.[9] For instance, using a milder nitrating agent might enhance selectivity.

• Solvent Effects: The polarity of the solvent can influence the transition state energies and thus the regioselectivity of the reaction.[10][11]

Q3: My reaction is turning a dark brown or black color. What is causing this decomposition?

A3: A dark coloration is a common indicator of side reactions and decomposition. The most likely culprits are:

• Oxidation: As mentioned, nitric acid can oxidize the iodine on the aromatic ring, leading to the formation of colored byproducts.[5][6]

• Over-nitration and Polymerization: At higher temperatures, the reaction can become too vigorous, leading to the formation of highly nitrated, often colored, and sometimes polymeric materials. It is crucial to maintain the recommended reaction temperature.[12]

• Reaction with Impurities: Impurities in the starting material or solvents can also lead to colored byproducts. Ensure you are using high-purity 1-bromo-2-iodobenzene and reagents.

To mitigate this, ensure slow and controlled addition of the nitrating agent while maintaining a low reaction temperature, typically with an ice bath.[2]

Q4: I'm having difficulty purifying my desired nitrated product from the side products. What purification strategies do you recommend?

A4: The purification of the nitrated products can be challenging due to the similar polarities of the various isomers and byproducts. A multi-step approach is often necessary.

• Aqueous Workup: After the reaction is complete, quenching the reaction mixture in ice-water is a critical first step to precipitate the crude organic products and dilute the strong acids.[8] This is often followed by washing with a dilute base (e.g., sodium bicarbonate solution) to neutralize any remaining acid.

• Recrystallization: This is a powerful technique for separating isomers.[1][8] The para-isomer is often less soluble than the ortho-isomer in common solvents like ethanol, allowing for its selective crystallization upon cooling.[1][8]

• Column Chromatography: For a more complete separation of isomers and removal of other impurities, column chromatography on silica gel is highly effective.[13] A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is typically used, with the polarity gradually increased to elute the different components.

Experimental Protocols

Protocol 1: Controlled Mononitration of 1-Bromo-2-iodobenzene

This protocol is designed to favor the formation of mononitrated products while minimizing over-nitration and other side reactions.

Materials:

• 1-Bromo-2-iodobenzene

• Concentrated Nitric Acid (70%)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Ice Bath

• Magnetic Stirrer and Stir Bar

• Round-bottom flask

• Dropping Funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and cooled in an ice bath, slowly add concentrated sulfuric acid to concentrated nitric acid with constant stirring. This mixture is the nitrating agent.

• Dissolve 1-bromo-2-iodobenzene in dichloromethane in a separate flask.

• Slowly add the solution of 1-bromo-2-iodobenzene to the cold nitrating mixture dropwise using a dropping funnel over a period of 30-60 minutes. Maintain the internal temperature of the reaction mixture below 10 °C throughout the addition.

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the reaction mixture over a large amount of crushed ice with vigorous stirring.

• Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol or by column chromatography.

Protocol 2: Purification of Nitrated Products by Column Chromatography

Materials:

• Crude nitrated 1-bromo-2-iodobenzene mixture

• Silica Gel (for column chromatography)

• Hexane

• Ethyl Acetate

• Chromatography Column

• Collection Tubes

Procedure:

• Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

• Load the dissolved sample onto the top of the silica gel column.

• Begin eluting the column with a non-polar solvent system, such as 95:5 hexane:ethyl acetate.

• Collect fractions and monitor the separation by TLC.

• Gradually increase the polarity of the eluent (e.g., to 90:10 or 85:15 hexane:ethyl acetate) to elute the more polar components.

• Combine the fractions containing the pure desired product and remove the solvent under reduced pressure.

Data Presentation

Table 1: Expected Products and Potential Byproducts in the Nitration of 1-Bromo-2-iodobenzene

Compound Name	Structure	Expected/Side Product	Notes
1-Bromo-2-iodo-4-nitrobenzene	C6H3BrINO2	Expected	Major product due to steric and electronic effects.
1-Bromo-2-iodo-6-nitrobenzene	C6H3BrINO2	Expected	Minor product due to steric hindrance from the iodine atom.
1-Bromo-2-iodo-3-nitrobenzene	C6H3BrINO2	Minor Side Product	Formation is sterically hindered by both halogens.
1-Bromo-2-iodo-5-nitrobenzene	C6H3BrINO2	Minor Side Product	Formation is electronically disfavored.
Dinitrated Products	C6H2BrINO4	Side Product	Formation is favored by higher temperatures and excess nitrating agent.
1-Bromo-2-nitrobenzene	C6H4BrNO2	Ipso-Substitution Product	Results from the replacement of the iodine atom.
1-Iodo-2-nitrobenzene	C6H4INO2	Ipso-Substitution Product	Results from the replacement of the bromine atom.
Oxidized Iodine Species	-	Side Product	Formed due to the oxidizing nature of nitric acid.

Visualizations

Reaction Workflow

Caption: Factors influencing main vs. side reactions.

References

• Unacademy. (n.d.). Notes on Ipso Nitration. Retrieved from [Link]

• Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Chem.libretexts.org. (n.d.). Nitration Of Bromobenzene Mechanism. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, March 4). Why does iodine get oxidized to iodic acid and not periodic acid by nitric acid?. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• Gilbert, J. C., & Martin, S. F. (n.d.). Experimental Organic Chemistry: A Miniscale and Microscale Approach. Cengage Learning. Retrieved from [Link]

• Royal Society of Chemistry. (2014, July 23). Mild hypervalent iodine mediated oxidative nitration of N-aryl sulfonamides. Chemical Communications. Retrieved from [Link]

• National Institutes of Health. (2025, July 8). Ipso nitration in organic synthesis. PMC. Retrieved from [Link]

• American Chemical Society. (n.d.). Iron-Catalyzed Ipso-Nitration of Aryl Borides via Visible-Light-Induced β-Homolysis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Regioselectivity nitration of aromatics with N2O5 in PEG-based dicationic ionic liquid. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment : Synthesis of 1-Bromo-4-nitrobenzene. Retrieved from [Link]

• ResearchGate. (2025, November 27). The Catalytic Cycle of Oxidation of Iodide Ion in the Oxygen/Nitrous Acid/Nitric Oxide System and Its Potential for Analytical Applications. Retrieved from [Link]

• YouTube. (2018, December 20). Halogenation and Nitration reactions. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. Retrieved from [Link]

• YouTube. (2022, February 1). Oxidation of iodine to iodic acid by Concentrated Nitric acid. Retrieved from [Link]

• Taylor & Francis. (n.d.). Nitration and aromatic reactivity. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction mechanism for hypervalent iodine‐mediated nitration of.... Retrieved from [Link]

• Chemistry Steps. (n.d.). Nitration of Benzene. Retrieved from [Link]

• Savita Pall and Chemistry. (n.d.). Nitration of Bromobenzene. Retrieved from [Link]

• PubMed. (n.d.). Regioselectivity in the nitration of dialkoxybenzenes. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, January 20). Synthesis of 1-iodo-4-nitrobenzene. Retrieved from [Link]

• YouTube. (2020, December 15). Nitration of Bromobenzene: Introduction and Set-Up. Retrieved from [Link]

• Google Patents. (n.d.). WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process.

• Chemistry LibreTexts. (2023, January 22). Nitration and Sulfonation of Benzene. Retrieved from [Link]

• Google Patents. (n.d.). US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof.

• Michigan State University Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• PubMed. (2017, December 18). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Retrieved from [Link]

• Michigan State University Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-2-iodobenzene. Retrieved from [Link]

• UBC Chemistry. (2025, March 4). Regioselectivity in the Nitration of Dialkoxybenzenes. Retrieved from [Link]

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Overcoming low reactivity of 1-Bromo-2-iodo-3-nitrobenzene in C-N coupling

Welcome to the technical support center for navigating the challenges of C-N cross-coupling reactions with 1-bromo-2-iodo-3-nitrobenzene. This guide is designed for researchers, chemists, and drug development professionals who encounter difficulties with this particularly challenging substrate. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and optimize your reaction conditions.

Understanding the Challenge: Why is 1-Bromo-2-iodo-3-nitrobenzene So Unreactive?

The unique structure of 1-bromo-2-iodo-3-nitrobenzene presents a trifecta of challenges for standard C-N coupling methodologies like the Buchwald-Hartwig amination.[1][2]

• Severe Steric Hindrance: The 1,2,3-substitution pattern creates significant steric bulk around both potential reaction sites (the C-Br and C-I bonds). This bulkiness impedes the approach of the large, ligand-bound metal catalyst (typically palladium) required for the crucial oxidative addition step.[3]

• Conflicting Electronic Effects: The potent electron-withdrawing nitro group deactivates the aryl ring. In the context of the Buchwald-Hartwig reaction, this makes the C-X bond less susceptible to oxidative addition by the electron-rich Pd(0) catalyst, which is often the rate-determining step.[4] While this effect activates the ring for potential nucleophilic aromatic substitution (SNAr), these conditions often require high temperatures that can lead to decomposition.

• Chemoselectivity Issues: The substrate contains two different halogens. In palladium-catalyzed couplings, the C-I bond is weaker and generally more reactive towards oxidative addition than the C-Br bond.[5] Achieving selective coupling at the C-Br position, if desired, requires carefully tuned conditions. Conversely, the iodide anion generated from C-I bond cleavage can sometimes act as a catalyst inhibitor, complicating reactions even when C-I is the target.[6][7]

Frequently Asked Questions (FAQs)

Here we address the most common initial queries encountered when working with this substrate.

Q1: My reaction isn't working at all. I see only starting material. What is the most likely cause?

A: The primary culprit is almost always a failure of the initial oxidative addition step. The combination of steric hindrance and the deactivating nitro group makes the substrate very resistant to reacting with the Pd(0) catalyst. Your catalyst system, particularly the choice of ligand, is likely not sufficient to overcome this high activation barrier. Standard, less bulky ligands like PPh₃ or even some bidentate ligands like dppf are often ineffective for this type of transformation.[8][9]

Q2: Which halide should I expect to react first, the bromo or the iodo group?

A: Under typical palladium-catalyzed conditions, the carbon-iodine (C-I) bond is significantly more reactive and will undergo oxidative addition preferentially over the carbon-bromine (C-Br) bond.[5] This is due to the lower bond dissociation energy of the C-I bond. If your goal is to couple at the C-Br position, you would need to explore highly specialized conditions or a multi-step strategy.

Q3: I'm seeing a significant amount of a side product that appears to be my starting material without one of the halogens. What is this?

A: This is likely a result of hydrodehalogenation, a common side reaction where the aryl halide is reduced to an arene.[10][11] This can be promoted by certain bases, solvents, or when the catalytic cycle is inefficient. For instance, if the reductive elimination step is slow, palladium hydride species can form and lead to this unwanted reduction.

Q4: Can I use a copper-catalyzed Ullmann coupling instead of a palladium-catalyzed reaction?

A: Yes, and this is an excellent alternative to consider. The classical Ullmann reaction is often well-suited for electron-deficient aryl halides, such as those bearing a nitro group.[12][13][14] Modern Ullmann-type reactions can proceed under milder conditions than their historical counterparts and may be less sensitive to the specific steric environment.[13][15] However, they may require higher temperatures than optimized Buchwald-Hartwig protocols and often necessitate the use of specific ligands like 1,10-phenanthroline.

Troubleshooting Guide: From Low Conversion to Success

This section provides a systematic approach to overcoming common experimental failures.

Problem: Low to No Conversion of Starting Material

If your TLC or LC-MS shows primarily unreacted 1-bromo-2-iodo-3-nitrobenzene, your catalytic system is failing to initiate.

Workflow: Optimizing for a Stubborn Substrate

Caption: Troubleshooting Decision Tree for Low Conversion.

Causality Explained:

• Ligand Choice: For sterically demanding substrates, bulky "Buchwald-type" biarylphosphine ligands are essential.[16][17] Ligands like XPhos or RuPhos create a coordinatively unsaturated, electron-rich palladium center that is more reactive in the oxidative addition step.[9] Their bulk also facilitates the final reductive elimination step to release the product.[10]

• Base Selection: A strong, hindered base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine nucleophile without competing as a nucleophile itself.[18] Weaker bases (e.g., K₂CO₃, K₃PO₄) often fail to generate the active amide species in sufficient concentration, especially at lower temperatures.[18]

• Temperature: The activation energy for the oxidative addition of this substrate is high. Increased thermal energy is often necessary to overcome this barrier. Start around 80-100 °C in a solvent like toluene or dioxane and increase if necessary.

Problem: Multiple Side Products and Low Mass Balance

If your reaction mixture is complex and the desired product is a minor component, you may be facing catalyst decomposition or competing reaction pathways.

• Hydrodehalogenation: As mentioned, this is the reduction of the C-X bond.

  • Solution: Ensure your amine is the limiting reagent or use a slight excess (1.1-1.2 eq). An overabundance of base relative to the nucleophile can sometimes promote this pathway. Using a pre-catalyst, which forms the active Pd(0) species more cleanly, can also help.[18]

• Nitro Group Reduction: The nitro group can be reduced by Pd(0) under certain conditions, especially if hydrogen sources are present.

  • Solution: Ensure rigorously anhydrous and anaerobic conditions. Avoid alcohol solvents if possible. If you suspect this is an issue, consider an alternative strategy like an Ullmann coupling, which is less prone to this side reaction.[19][20]

• Homocoupling: You may observe dimers of your amine or aryl halide.

  • Solution: This often points to an issue with the relative rates of the catalytic cycle steps. Again, a well-chosen bulky ligand is the best remedy, as it can accelerate the desired cross-coupling pathway over these off-cycle reactions.

Data & Catalytic Cycle Visualization

The success of a Buchwald-Hartwig amination hinges on the interplay between the catalyst, ligand, base, and substrate. The table below summarizes recommended starting points for optimization.

Parameter	Recommendation for 1-Bromo-2-iodo-3-nitrobenzene	Rationale
Pd Precursor	Pd₂(dba)₃ or a G3/G4 Pre-catalyst	Pre-catalysts ensure efficient and reliable generation of the active Pd(0) species.[7][18]
Ligand	XPhos, RuPhos, or BrettPhos	These bulky, electron-rich ligands are proven to accelerate oxidative addition and reductive elimination for hindered substrates.[17][21]
Base	NaOt-Bu or LHMDS	Strong, non-nucleophilic bases are required to form the active palladium-amido complex without side reactions.[18]
Solvent	Toluene, Dioxane, or CPME	Aprotic, non-coordinating solvents with a high boiling point are ideal.[18]
Temperature	80 - 120 °C	Sufficient thermal energy is needed to overcome the high activation barrier of this deactivated substrate.

The Buchwald-Hartwig Catalytic Cycle

Understanding the mechanism helps in troubleshooting. For this substrate, steps (A) and (C) are particularly challenging.

Caption: The Buchwald-Hartwig Catalytic Cycle.

Optimized Experimental Protocols

These protocols provide a robust starting point. Always perform reactions under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques or in a glovebox.

Protocol 1: Optimized Buchwald-Hartwig Amination

This protocol is designed to maximize the chances of success with the challenging substrate by using a state-of-the-art catalyst system.

• Reaction Setup: To an oven-dried Schlenk flask, add the palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%), the ligand (if not using a pre-catalyst, e.g., XPhos, 4 mol%), and sodium tert-butoxide (1.4 equivalents).

• Reagent Addition: Add 1-bromo-2-iodo-3-nitrobenzene (1.0 equivalent) and the desired amine (1.2 equivalents).

• Atmosphere Purge: Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed toluene (to make a ~0.1 M solution with respect to the aryl halide).

• Reaction: Heat the mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride solution and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Modified Ullmann-Type Coupling

This copper-catalyzed approach offers a valuable alternative, particularly if palladium-based methods fail or lead to nitro group reduction.

• Reaction Setup: To an oven-dried Schlenk flask, add Copper(I) iodide (CuI, 10 mol%), 1,10-Phenanthroline (20 mol%), and potassium carbonate (K₂CO₃, 2.0 equivalents).

• Reagent Addition: Add 1-bromo-2-iodo-3-nitrobenzene (1.0 equivalent) and the amine (1.5 equivalents).

• Atmosphere Purge: Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed DMF or DMSO (to make a ~0.2 M solution).

• Reaction: Heat the mixture to 120-140 °C with vigorous stirring for 24-48 hours.

• Monitoring & Workup: Follow steps 6-8 from the Buchwald-Hartwig protocol. Note that removing high-boiling solvents like DMF or DMSO will require high vacuum.

By understanding the inherent difficulties of this substrate and systematically applying the troubleshooting strategies and optimized protocols outlined here, you can significantly improve your success rate in forming the desired C-N bond.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. reddit.com [reddit.com]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 10. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 12. researchgate.net [researchgate.net]
• 13. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 14. Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. iris.unito.it [iris.unito.it]
• 16. researchgate.net [researchgate.net]
• 17. research.rug.nl [research.rug.nl]
• 18. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 19. Intermolecular Reductive C–N Cross Coupling of Nitroarenes and Boronic Acids by PIII/Pv=O Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]

Technisches Support-Center: Reinigung von 1-Brom-2-iod-3-nitrobenzol

Answering in German. Absolut! Hier ist ein technisches Support-Center, das auf die Reinigung von 1-Brom-2-iod-3-nitrobenzol zugeschnitten ist und für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung entwickelt wurde.

Herausgegeben von: Gemini, Senior Application Scientist

Willkommen in unserem technischen Support-Center. Dieser Leitfaden bietet detaillierte Fehlerbehebungsprotokolle und häufig gestellte Fragen zur Reinigung von 1-Brom-2-iod-3-nitrobenzol (CAS: 32337-96-5), einer entscheidenden Zwischenstufe in der organischen Synthese.[1][2] Die Gewährleistung einer hohen Reinheit dieser Verbindung ist für den Erfolg nachfolgender Reaktionen und die Integrität von Forschungsergebnissen, insbesondere in der Pharma- und Agrochemie, von größter Bedeutung.[1]

Dieser Leitfaden ist als interaktive Ressource konzipiert, die es Ihnen ermöglicht, spezifische Herausforderungen schnell zu diagnostizieren und zu lösen, denen Sie während des Reinigungsprozesses begegnen könnten.

Häufig gestellte Fragen (FAQs)

Hier beantworten wir einige der häufigsten Fragen zur Reinigung von 1-Brom-2-iod-3-nitrobenzol.

F1: Was sind die häufigsten Verunreinigungen in rohem 1-Brom-2-iod-3-nitrobenzol?

Die häufigsten Verunreinigungen, die bei der Synthese von 1-Brom-2-iod-3-nitrobenzol auftreten, sind typischerweise:

• Isomere Nebenprodukte: Die Nitrierung von substituierten Benzolen führt oft zu einer Mischung von Positionsisomeren.[3] Abhängig von den Ausgangsmaterialien und den Reaktionsbedingungen können Sie isomere Produkte wie 1-Brom-2-iod-4-nitrobenzol oder andere Substitutionsmuster finden. Die Trennung dieser Isomere ist oft die größte Herausforderung bei der Reinigung.[4]

• Di-nitrierte Spezies: Eine übermäßige Nitrierung kann zur Bildung von Dinitroverbindungen führen. Diese Verunreinigungen können in der Regel durch sorgfältige Kontrolle der Reaktionstemperatur (unter 60 °C) und der Stöchiometrie der Nitrierungsmittel minimiert werden.[4][5]

• Nicht umgesetzte Ausgangsmaterialien: Je nach Reaktionsumwandlung können Spuren von Ausgangsmaterialien im Rohprodukt verbleiben.

• Säure-Rückstände: Anorganische Säuren (Schwefelsäure, Salpetersäure), die bei der Nitrierung verwendet werden, können im Rohprodukt eingeschlossen sein und müssen durch Waschen neutralisiert und entfernt werden.

• Farbgebende Körper: Nitroaliphatische Verbindungen können Verunreinigungen wie Nitroolefine oder Aldehydkondensationsprodukte enthalten, die dem Produkt Farbe verleihen.[6]

F2: Mein Rohprodukt hat eine gelbe oder bräunliche Farbe. Ist das normal und was verursacht das?

Ja, eine blassgelbe bis hellbraune Färbung des Rohprodukts ist durchaus üblich und wird in Analysezertifikaten für ähnliche Verbindungen vermerkt.[7][8] Diese Färbung kann auf mehrere Faktoren zurückzuführen sein:

• Restliche Nitrierungssäuren: Spuren von Salpetersäure oder Stickoxiden können eine gelbe Farbe verursachen. Ein gründliches Waschen mit einer milden Base (z. B. Natriumbicarbonatlösung) und Wasser kann helfen, diese zu entfernen.

• Chromophore Verunreinigungen: Bestimmte Nebenprodukte, selbst in geringen Konzentrationen, können stark gefärbt sein.

• Eigenfarbe: Das reine 1-Brom-2-iod-3-nitrobenzol selbst wird oft als weißer bis hellgelber Feststoff beschrieben.[1]

Obwohl eine leichte Färbung normal sein kann, deutet eine dunkle oder intensive Farbe auf einen höheren Grad an Verunreinigung hin und erfordert einen robusteren Reinigungsprozess.

F3: Was ist der beste erste Ansatz zur Reinigung dieser Verbindung?

Der beste Ansatz hängt vom anfänglichen Reinheitsgrad und der Menge des Materials ab. Ein bewährter zweistufiger Prozess ist oft am effektivsten:

• Umkristallisation: Dies ist eine ausgezeichnete erste Methode für die Massenreinigung eines festen Rohprodukts. Sie ist besonders wirksam bei der Entfernung von Verunreinigungen, die deutlich unterschiedliche Löslichkeitsprofile aufweisen, sowie von unlöslichen anorganischen Salzen. Die fraktionierte Kristallisation kann sogar isomere Verunreinigungen trennen, wenn ein geeignetes Lösungsmittel gefunden wird.[4]

• Säulenchromatographie: Für die Erzielung der höchsten Reinheit (>99 %) ist die Säulenchromatographie die Methode der Wahl.[9] Sie ist außergewöhnlich gut geeignet, um eng verwandte Isomere und andere organische Verunreinigungen zu trennen, die durch Umkristallisation nicht entfernt werden können.[10]

F4: Wie wähle ich die richtige Analysetechnik zur Beurteilung der Reinheit meines Endprodukts?

Die Wahl der Analysetechnik hängt von den Informationen ab, die Sie benötigen. Eine Kombination von Methoden liefert das umfassendste Bild der Reinheit.

Technik	Hauptzweck	Vorteile	Nachteile
HPLC (RP-HPLC)	Quantitative Reinheitsbestimmung	Hohe Präzision und Genauigkeit; gut zur Trennung von nichtflüchtigen Verunreinigungen und Isomeren.[11]	Erfordert die Entwicklung einer Methode; die Identifizierung von Peaks erfordert Referenzstandards.
NMR (¹H, ¹³C)	Strukturbestätigung & Isomerenverhältnis	Bietet eindeutige strukturelle Informationen; kann das Verhältnis von Isomeren quantifizieren.[8]	Geringere Empfindlichkeit gegenüber Spurenverunreinigungen (<1 %); erfordert ein reines Lösungsmittel.
GC-MS	Identifizierung flüchtiger Verunreinigungen	Ausgezeichnete Empfindlichkeit für flüchtige organische Verbindungen und nicht umgesetzte Ausgangsmaterialien.[11]	Nicht geeignet für thermisch labile oder nichtflüchtige Verbindungen.
Schmelzpunkt	Qualitative Reinheitsprüfung	Schnell, einfach und kostengünstig; ein enger Schmelzbereich nahe dem Literaturwert deutet auf eine hohe Reinheit hin.[9]	Sehr empfindlich gegenüber Verunreinigungen, aber nicht spezifisch; ein breiter Bereich zeigt Verunreinigungen an.[12]

Leitfaden zur Fehlerbehebung und Protokolle

Dieser Abschnitt bietet detaillierte Lösungen für spezifische Probleme, die während der Reinigung auftreten können, sowie schrittweise Protokolle.

Allgemeiner Arbeitsablauf für Reinigung und Analyse

Abbildung 1: Allgemeiner Arbeitsablauf für die Reinigung und Analyse von 1-Brom-2-iod-3-nitrobenzol.

Fehlerbehebung bei der Umkristallisation

Die Umkristallisation nutzt die Löslichkeitsunterschiede zwischen der Zielverbindung und den Verunreinigungen.

F: Ich habe Schwierigkeiten, ein geeignetes Lösungsmittel für die Umkristallisation zu finden. Was empfehlen Sie?

A: Die Auswahl des Lösungsmittels ist entscheidend. Die ideale Wahl löst 1-Brom-2-iod-3-nitrobenzol in der Hitze gut, aber bei Raumtemperatur oder Kälte schlecht. Halogenierte Nitroaromaten sind typischerweise in polaren organischen Lösungsmitteln löslich.[7]

Empfohlene Lösungsmittel zum Testen:

• Einzelne Lösungsmittel: Ethanol, Methanol, Isopropanol, Aceton, Toluol.[7][13][14]

• Binäre Lösungsmittelsysteme: Wenn kein einzelnes Lösungsmittel ideal ist, verwenden Sie ein binäres System. Lösen Sie Ihre Verbindung in der minimalen Menge eines heißen "guten" Lösungsmittels (z. B. Toluol, Ethylacetat) und titrieren Sie dann mit einem heißen "schlechten" Lösungsmittel (z. B. Hexan, Heptan), bis eine Trübung auftritt.[15] Erhitzen Sie erneut, bis die Lösung klar ist, und lassen Sie sie dann abkühlen.

F: Mein Produkt kristallisiert beim Abkühlen nicht aus. Was soll ich tun?

A: Dies ist ein häufiges Problem, das in der Regel auf eine ungesättigte Lösung oder eine Übersättigung zurückzuführen ist.[15]

Abbildung 2: Entscheidungsbaum zur Fehlerbehebung bei Kristallisationsproblemen.

F: Statt Kristallen hat sich ein Öl gebildet. Wie kann ich das beheben?

A: Das "Ausölen" tritt auf, wenn die Verunreinigungen den Schmelzpunkt Ihrer Verbindung so stark senken, dass er unter der Temperatur der Lösung liegt.

• Lösung 1: Erhitzen Sie die Lösung erneut, um das Öl wieder aufzulösen. Fügen Sie eine kleine Menge mehr Lösungsmittel hinzu, um die Sättigungskonzentration zu senken.

• Lösung 2: Lassen Sie die Lösung viel langsamer abkühlen. Eine schnelle Abkühlung begünstigt die Ölbildung. Lassen Sie den Kolben bei Raumtemperatur stehen, anstatt ihn in ein Eisbad zu stellen.

• Lösung 3: Versuchen Sie es mit einem Lösungsmittel mit niedrigerem Siedepunkt.

Protokoll 1: Allgemeine Umkristallisation

• Lösungsmittel auswählen: Führen Sie Löslichkeitstests im kleinen Maßstab durch, um ein geeignetes Lösungsmittel oder Lösungsmittelsystem zu finden.

• Auflösen: Geben Sie das Rohprodukt in einen Erlenmeyerkolben. Fügen Sie eine minimale Menge des gewählten Lösungsmittels hinzu und erhitzen Sie die Mischung unter Rühren (auf einer Heizplatte) bis zum Sieden. Fügen Sie bei Bedarf weiteres heißes Lösungsmittel tropfenweise hinzu, bis sich der Feststoff vollständig aufgelöst hat.

• Entfärben (optional): Wenn die Lösung stark gefärbt ist, nehmen Sie sie von der Hitze, lassen Sie sie leicht abkühlen und fügen Sie eine kleine Menge Aktivkohle hinzu. Erhitzen Sie erneut kurz zum Sieden.

• Heißfiltrieren: Filtrieren Sie die heiße Lösung schnell durch einen vorgewärmten Trichter mit Filterpapier, um unlösliche Verunreinigungen (und Aktivkohle, falls verwendet) zu entfernen.

• Kristallisieren: Decken Sie den Kolben mit einem Uhrglas ab und lassen Sie die Lösung langsam auf Raumtemperatur abkühlen. Kühlen Sie sie dann in einem Eisbad weiter ab, um die Ausbeute zu maximieren.

• Isolieren: Sammeln Sie die Kristalle durch Vakuumfiltration (z. B. mit einem Büchnertrichter). Waschen Sie die Kristalle mit einer kleinen Menge eiskaltem, frischem Lösungsmittel.

• Trocknen: Trocknen Sie die reinen Kristalle an der Luft oder in einem Vakuumexsikkator, bis sie ein konstantes Gewicht haben.

Fehlerbehebung bei der Säulenchromatographie

Die Säulenchromatographie trennt Verbindungen basierend auf ihrer unterschiedlichen Adsorption an einer stationären Phase (typischerweise Kieselgel).[9]

F: Wie wähle ich die richtige mobile Phase (Eluent) für die Säulenchromatographie aus?

A: Die Auswahl des Eluenten erfolgt am besten durch Dünnschichtchromatographie (DC).

• DC-Analyse: Lösen Sie eine kleine Probe Ihres Rohmaterials in einem geeigneten Lösungsmittel (z. B. Dichlormethan). Tüpfeln Sie die Lösung auf mehrere DC-Platten.

• Testen Sie Lösungsmittelsysteme: Entwickeln Sie die Platten in verschiedenen Mischungen aus einem unpolaren Lösungsmittel (z. B. Hexan) und einem polareren Lösungsmittel (z. B. Ethylacetat).[16]

• Optimalen Rf-Wert finden: Das ideale Eluentensystem sollte Ihrer Zielverbindung einen Retentionsfaktor (Rf) von etwa 0,3-0,4 geben.[10] Dies ermöglicht eine gute Trennung von Verunreinigungen, die höhere oder niedrigere Rf-Werte haben.

F: Meine Verbindungen trennen sich nicht auf der Säule. Was ist falsch?

A: Eine schlechte Trennung kann mehrere Ursachen haben:

• Falsche Polarität des Eluenten:

  • Problem: Alle Verbindungen eluieren schnell zusammen (Rf-Werte zu hoch). Lösung: Verringern Sie die Polarität des Eluenten (erhöhen Sie den Anteil des unpolaren Lösungsmittels, z. B. von 10 % auf 5 % Ethylacetat in Hexan).

  • Problem: Die Verbindungen bewegen sich nicht von der Oberseite der Säule (Rf-Werte zu niedrig). Lösung: Erhöhen Sie die Polarität des Eluenten (erhöhen Sie den Anteil des polaren Lösungsmittels).

• Überladung der Säule:

  • Problem: Sie haben zu viel Material auf die Säule geladen. Dies führt zu breiten, überlappenden Banden. Lösung: Verwenden Sie eine größere Säule oder laden Sie weniger Material. Eine gute Faustregel ist ein Verhältnis von Kieselgel zu Probenmasse von 50:1 bis 100:1.

• Schlechte Säulenpackung:

  • Problem: Luftblasen oder Risse in der Kieselgelsäule führen zu ungleichmäßigem Fluss und schlechter Trennung. Lösung: Packen Sie die Säule sorgfältig als Aufschlämmung ("Slurry Packing"), um eine homogene Packung zu gewährleisten. Lassen Sie die Säule niemals trocken laufen.

Protokoll 2: Flash-Säulenchromatographie

• Säulenvorbereitung: Wählen Sie eine Säule geeigneter Größe. Füllen Sie sie mit dem gewählten unpolaren Lösungsmittel. Bereiten Sie eine Aufschlämmung aus Kieselgel im selben Lösungsmittel vor und gießen Sie diese vorsichtig in die Säule. Lassen Sie das Kieselgel sich absetzen, während Sie kontinuierlich Lösungsmittel ablassen, um eine dichte, gleichmäßige Packung zu erhalten. Schützen Sie die Oberseite des Kiegelsgels mit einer dünnen Schicht Sand.

• Probenbeladung: Lösen Sie Ihr Rohprodukt in der minimalen Menge des Eluenten oder eines flüchtigen Lösungsmittels. Alternativ adsorbieren Sie die Probe auf einer kleinen Menge Kieselgel (Trockenbeladung) und geben Sie das Pulver vorsichtig auf die Säule.

• Elution: Fügen Sie den Eluenten vorsichtig hinzu und beginnen Sie mit dem Sammeln von Fraktionen. Üben Sie leichten Überdruck aus (mit einer Pumpe oder Druckluft), um den Fluss zu beschleunigen.

• Überwachung: Analysieren Sie die gesammelten Fraktionen mittels DC, um festzustellen, welche Ihre reine Verbindung enthalten.

• Kombinieren und Verdampfen: Kombinieren Sie die reinen Fraktionen und entfernen Sie das Lösungsmittel mit einem Rotationsverdampfer, um Ihr gereinigtes 1-Brom-2-iod-3-nitrobenzol zu erhalten.

Referenzen

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose. Verfügbar unter:

• Agilent. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Verfügbar unter: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. Verfügbar unter: [Link]

• Chemistry Stack Exchange. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. Verfügbar unter: [Link]

• UKEssays. (2017). Synthesis and Purification of Nitrophenols. Verfügbar unter: [Link]

• Solubility of Things. (n.d.). 1-Bromo-2-nitrobenzene. Verfügbar unter: [Link]

• Solubility of Things. (n.d.). 1-bromo-2-iodobenzene. Verfügbar unter: [Link]

• Scribd. (n.d.). Nitration of Bromobenzene. Verfügbar unter: [Link]

• Savita Pall and Chemistry. (n.d.). Nitration of Bromobenzene. Verfügbar unter: [Link]

• PubChem. (n.d.). 1-Bromo-2-iodo-3-nitrobenzene. Verfügbar unter: [Link]

• Gilbert, J. C., & Martin, S. F. (n.d.). Electrophilic Aromatic Substitution. Verfügbar unter:

• Google Patents. (n.d.). Preparation method of 1-bromo-3-nitrobenzene. Verfügbar unter:

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-Bromo-2-iodo-3-nitrobenzene: High Purity Chemical Intermediate Supplier. Verfügbar unter: [Link]

• YouTube. (2020). Nitration of Bromobenzene: Introduction and Set-Up. Verfügbar unter: [Link]

• Google Patents. (n.d.). Process for the purification of nitro aliphatic compounds. Verfügbar unter:

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• 6. US2229532A - Process for the purification of nitro aliphatic compounds - Google Patents [patents.google.com]
• 7. CAS 585-79-5: 1-Bromo-3-nitrobenzene | CymitQuimica [cymitquimica.com]
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Preventing debromination in reactions with 1-Bromo-2-iodo-3-nitrobenzene

Welcome to the technical support center for navigating the complexities of reactions involving 1-bromo-2-iodo-3-nitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine technical precision with practical, field-tested insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing significant debromination in my cross-coupling reaction with 1-bromo-2-iodo-3-nitrobenzene?

A1: The primary reason for observing debromination is the competitive reactivity of the C-Br bond, especially under harsh reaction conditions. The C-I bond is significantly more reactive and will typically undergo oxidative addition to a palladium(0) catalyst much faster than the C-Br bond. However, factors like high temperatures, strong bases, or prolonged reaction times can provide enough energy to overcome the activation barrier for C-Br bond cleavage, leading to undesired side products. The electron-withdrawing nitro group further activates both halogens, but the C-I bond remains the more labile site for oxidative addition in palladium-catalyzed cross-coupling reactions.

Q2: How can I selectively functionalize the iodo group without affecting the bromo group?

A2: Selective functionalization hinges on exploiting the differential reactivity of the carbon-halogen bonds. The C-I bond is weaker and more polarized than the C-Br bond, making it more susceptible to oxidative addition by a low-valent metal catalyst like palladium(0). To achieve high selectivity, it is crucial to use mild reaction conditions. This includes:

• Lower Temperatures: Running the reaction at the lowest effective temperature will favor the kinetically preferred C-I activation.

• Appropriate Catalyst Choice: Using a palladium catalyst with ligands that are sensitive to the steric and electronic environment can enhance selectivity. For instance, bulky phosphine ligands can favor reaction at the less sterically hindered C-I position.

• Weaker Bases: Employing milder bases (e.g., carbonates instead of hydroxides or alkoxides) can prevent base-induced side reactions, including debromination.

Troubleshooting Guide: Preventing Debromination

This section provides a structured approach to troubleshoot and minimize debromination in your reactions.

Issue 1: Significant formation of the debrominated side product.

Root Cause Analysis and Solutions:

• Reaction Temperature is Too High: High temperatures can overcome the kinetic preference for C-I activation.

  • Solution: Screen a range of lower temperatures. Start at room temperature and incrementally increase until a reasonable reaction rate is achieved without significant debromination.

• Incorrect Base Selection: Strong bases can promote hydrodehalogenation, particularly of the more robust C-Br bond.

  • Solution: Switch to a milder base. A comparative table is provided below.

Base	Strength	Suitability for Selective C-I Functionalization
K₃PO₄	Moderate	Often a good choice for Suzuki couplings.
Cs₂CO₃	Moderate	Effective and often provides good selectivity.
Na₂CO₃	Weak	A mild option suitable for sensitive substrates.
NaOH, KOH	Strong	High risk of debromination. Avoid if possible.
t-BuOK, t-BuONa	Strong	High risk of debromination. Avoid if possible.

• Inappropriate Catalyst/Ligand System: The choice of catalyst and ligand is critical for selectivity.

  • Solution: For Suzuki couplings, consider palladium catalysts with phosphine ligands like PPh₃ or bulky, electron-rich ligands that favor the C-I bond's oxidative addition. For instance, SPhos and XPhos have shown success in selective couplings.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-I Bond

This protocol outlines a method for the selective coupling of a boronic acid at the iodine position of 1-bromo-2-iodo-3-nitrobenzene.

Step-by-Step Methodology:

• Reagent Preparation: In a nitrogen-purged glovebox, add 1-bromo-2-iodo-3-nitrobenzene (1.0 equiv.), the desired boronic acid (1.1 equiv.), and a suitable base such as K₃PO₄ (2.0 equiv.) to an oven-dried reaction vessel.

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.05 equiv.).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane/water (4:1).

• Reaction Execution: Stir the reaction mixture at a controlled temperature, starting from room temperature and not exceeding 50 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Workup: Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate. The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Selectivity

The following diagram illustrates the kinetic preference for C-I versus C-Br bond activation in a palladium-catalyzed cross-coupling reaction.

Caption: Kinetic preference for C-I activation.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of Aryl and Vinyl Chlorides. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

Column chromatography conditions for purifying 1-Bromo-2-iodo-3-nitrobenzene derivatives

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals facing the unique challenges of purifying 1-Bromo-2-iodo-3-nitrobenzene derivatives via column chromatography. These molecules, characterized by their high polarity and the presence of multiple functional groups, demand a nuanced and systematic approach to achieve high purity. This document provides in-depth, field-proven insights, moving beyond basic steps to explain the causality behind every experimental choice.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable stationary phase for purifying these derivatives?

For normal-phase chromatography, silica gel (200-400 mesh) is the standard and most effective stationary phase for separating polar aromatic compounds like 1-Bromo-2-iodo-3-nitrobenzene derivatives.[1] Its efficacy stems from the polar silanol groups (Si-OH) on its surface, which interact with the polar nitro group and electron-rich halogen atoms of the analyte.

However, the inherent acidity of silica gel can sometimes lead to the degradation of sensitive compounds.[2] If you observe streaking or the appearance of new, unexpected spots on your TLC analysis post-column, consider these alternatives:

• Deactivated Silica Gel: Neutralize the acidic sites by preparing a slurry of silica gel in an eluent system containing a small amount (0.5-1%) of an amine base like triethylamine.[3]

• Alumina: Alumina is available in neutral, acidic, or basic forms. Neutral alumina is a good alternative to silica for compounds that are sensitive to acid.

Q2: How do I select the optimal mobile phase (eluent)?

The selection of the mobile phase is the most critical factor for achieving successful separation.[4] The process should always begin with Thin Layer Chromatography (TLC) analysis.

• Principle of Polarity: 1-Bromo-2-iodo-3-nitrobenzene derivatives are polar. Therefore, in normal-phase chromatography, a non-polar solvent is used as the base eluent, with a more polar solvent added to modulate the eluting strength.[5]

• TLC Analysis: Test various solvent systems. Common starting points are mixtures of hexane (or petroleum ether) with ethyl acetate or dichloromethane.

• Target Retention Factor (Rf): For optimal separation on a column, the Rf value of your target compound on the TLC plate should be between 0.2 and 0.3 .[6]

  • An Rf value below 0.2 indicates the compound is too strongly adsorbed, which may lead to very long elution times and broad bands.

  • An Rf value above 0.4 suggests the compound will elute too quickly, resulting in poor separation from less polar impurities.[2]

Q3: Should I use isocratic or gradient elution?

The choice depends on the complexity of your crude mixture.

• Isocratic Elution: The composition of the mobile phase remains constant throughout the entire separation.[7] This method is ideal when the impurities are well-separated from your desired product on the TLC plate (i.e., they have very different Rf values).

• Gradient Elution: The polarity of the mobile phase is gradually increased over the course of the separation.[7] This is highly effective for complex mixtures containing compounds with a wide range of polarities. It allows for the efficient elution of less polar impurities first, followed by the target compound, and finally the more strongly adsorbed polar impurities, all while maintaining good peak shape and reducing total run time.[3]

Method Development & Optimization Workflow

The following diagram illustrates a systematic workflow for developing a purification method for 1-Bromo-2-iodo-3-nitrobenzene derivatives.

Caption: Workflow for Column Chromatography Method Development.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a question-and-answer format.

Q4: My compound is not moving from the top of the column (Rf = 0). What should I do?

This is a common issue indicating that the mobile phase is not polar enough to displace your highly polar compound from the silica gel.

• Cause: The eluent has insufficient strength to overcome the strong dipole-dipole interactions between the nitro group of your compound and the silanol groups of the stationary phase.

• Solution: Gradually increase the polarity of your mobile phase.[8] For a hexane/ethyl acetate system, increase the percentage of ethyl acetate. For example, move from a 9:1 ratio to a 4:1 or 3:1 ratio of hexane to ethyl acetate. Confirm the new system's effectiveness with TLC before applying it to the column.

Q5: The separation between my desired product and an impurity is very poor, even though they separated on TLC.

Several factors can cause a loss of resolution when scaling up from TLC to column chromatography.

• Potential Cause 1: Column Overloading. Loading too much crude material onto the column is a primary cause of poor separation. The stationary phase becomes saturated, preventing proper equilibration.

  • Solution: As a general rule, use a mass ratio of stationary phase to crude sample of at least 30:1 for simple separations and up to 100:1 for difficult ones.

• Potential Cause 2: Improper Column Packing. Air bubbles, cracks, or an uneven silica bed create channels where the solvent and sample flow through non-uniformly, leading to significant band broadening.[9]

  • Solution: Always use the "wet slurry" method for packing to ensure a homogenous, tightly packed column bed.[9] Gently tap the column as the silica settles to dislodge any trapped air bubbles.[10]

• Potential Cause 3: Sample Loading Technique. If the initial band of the sample is too wide, it will be difficult to separate components with similar Rf values.

  • Solution: Dissolve your sample in the minimum amount of solvent, preferably the eluent itself, before loading.[11] If the sample has poor solubility in the eluent, use the dry loading method.[3][11]

Q6: My compound appears as a long streak or "tail" during elution.

Tailing can be caused by compound degradation, low solubility, or secondary interactions with the stationary phase.

• Cause: The acidic nature of silica gel might be causing a slow, on-column decomposition of your nitroaromatic compound.[2] Alternatively, if the compound's solubility in the mobile phase is low, it can precipitate and re-dissolve as it moves down the column, causing a tail.

• Solution:

  • Perform a Stability Test: Spot your compound on a TLC plate, wait for 30-60 minutes, and then develop the plate. If a streak or new spot appears, your compound is likely unstable on silica. Switch to deactivated silica or neutral alumina.[2]

  • Optimize Solubility: If stability is not the issue, try a different mobile phase in which your compound is more soluble. Ensure the sample is fully dissolved before loading.[12] Dry loading can also mitigate solubility issues during the loading step.[13]

Q7: I'm trying to separate isomers, but they are co-eluting.

Separating positional isomers (e.g., 1-Bromo-2-iodo-3-nitrobenzene vs. 2-Bromo-1-iodo-4-nitrobenzene) is challenging due to their very similar polarities.[6]

• Cause: Standard silica gel may not provide enough selectivity. The separation relies on subtle differences in dipole moments and how each isomer interacts with the stationary phase.

• Solution:

  • Solvent System Optimization: Meticulously screen different solvent systems. Sometimes, switching from ethyl acetate to dichloromethane or adding a small percentage of a solvent like methanol can alter the selectivity.

  • Alternative Stationary Phases: Consider a stationary phase that offers different interaction mechanisms. A phenyl-functionalized silica gel can provide π-π stacking interactions with the aromatic ring of your compound, which can be highly effective for separating isomers.[14][15] The strength of these interactions can be tuned by the choice of organic solvent in the mobile phase; methanol, for instance, tends to enhance π-π interactions more than acetonitrile.[14]

Troubleshooting Logic Diagram

Use this decision tree to diagnose and resolve common column chromatography problems.

Caption: A Decision Tree for Troubleshooting Column Chromatography.

Standard Operating Protocol: Column Purification

This protocol outlines the key steps for purifying a 1-Bromo-2-iodo-3-nitrobenzene derivative.

Preparation of the Column

• Select a glass column of appropriate size.

• Securely plug the bottom of the column with a small piece of cotton or glass wool, ensuring it is not packed too tightly, which could impede solvent flow.[16]

• Add a small layer (approx. 1 cm) of sand over the plug to create a flat base.[10]

• Clamp the column in a perfectly vertical position.

Column Packing (Wet Slurry Method)

• In a beaker, weigh the required amount of silica gel.

• Add your starting eluent to the silica gel to form a mobile slurry that can be easily poured.[16] Swirl to remove air bubbles.

• Fill the column about one-third full with the eluent.

• Carefully pour the silica slurry into the column. Use additional eluent to rinse all the silica from the beaker into the column.

• Continuously tap the side of the column gently to encourage even settling and the release of trapped air.

• Once the silica has settled, open the stopcock to drain the excess solvent until the solvent level is just at the top of the silica bed. Do not let the column run dry.

• Add another thin layer (approx. 0.5 cm) of sand on top of the silica bed to prevent disturbance during solvent addition.[10]

Sample Loading

• Wet Loading: Dissolve the crude sample in the minimum volume of eluent. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the sand layer.[11]

• Dry Loading: Dissolve the crude sample in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel (approx. 2-3 times the sample mass) and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of the prepared column.[13]

Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column.

• Open the stopcock and begin collecting fractions in test tubes or vials.

• Maintain a constant level of solvent above the silica bed throughout the process.

• Monitor the separation by collecting small fractions and analyzing them by TLC to determine which ones contain the pure product.

References

• University of Rochester, Department of Chemistry. (n.d.). How to run column chromatography.

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• Restek. (n.d.). Troubleshooting Guide.

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography Procedures. Retrieved from [Link]

• MIT Digital Lab Techniques Manual. (2009). Column Chromatography.

• Bitesize Bio. (2016). The Basics of Running a Chromatography Column. Retrieved from [Link]

• Chemistry For Everyone. (2024). How To Choose Mobile Phase For Column Chromatography? Retrieved from [Link]

• Chromtech. (n.d.). HPLC Column Selection Guide.

• ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Retrieved from [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC.

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Agilent. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.
• Supporting Information document for a scientific publication. (n.d.).

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• Agilent. (n.d.). Optimizing the Separation of 20 Nitro-aromatics.
• Harvey, D. (n.d.). Liquid Chromatography.
• BenchChem. (2025). Technical Support Center: Purification of 2-Bromo-1-iodo-4-methylbenzene.
• BenchChem. (2025). Technical Support Center: Purification of Crude "1-(2-Bromoethyl)-2-nitrobenzene" by Column Chromatography.

• Reddit. (2025). Separation of Nitrobenzaldehyde Isomers. Retrieved from [Link]

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Purifying Dibromoethylbenzene via Column Chromatography.

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Reference Data & Comparative Studies

Comparative Reactivity Analysis: 1-Bromo-2-iodo-3-nitrobenzene vs. 1,3-dibromo-2-nitrobenzene in Nucleophilic Aromatic Substitution

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of organic synthesis, particularly in the construction of complex molecules for pharmaceuticals and agrochemicals, the strategic selection of substituted aromatic intermediates is paramount.[1][2] This guide provides an in-depth comparative analysis of the reactivity of two such intermediates: 1-Bromo-2-iodo-3-nitrobenzene and 1,3-dibromo-2-nitrobenzene. The focus of this comparison is their susceptibility to nucleophilic aromatic substitution (SNAr), a cornerstone reaction for the functionalization of aromatic rings.[3]

The molecular architecture of these compounds, featuring halogen leaving groups and an electron-withdrawing nitro group, dictates their utility in synthetic chemistry.[1][4] Understanding their relative reactivity is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

Theoretical Framework: Principles of Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a critical reaction class where a nucleophile displaces a leaving group on an aromatic ring.[3] Unlike aliphatic SN2 reactions, SNAr does not proceed via a backside attack due to the steric hindrance of the benzene ring.[5] Instead, it typically follows a two-step addition-elimination mechanism.[6]

• Addition of the Nucleophile: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group. This forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[7][8] The formation of this complex is often the rate-determining step as it temporarily disrupts the aromaticity of the ring.[6]

• Elimination of the Leaving Group: The aromaticity is restored by the departure of the leaving group.[5]

The presence of strong electron-withdrawing groups, such as a nitro group (-NO₂), positioned ortho or para to the leaving group is essential.[9] These groups activate the ring towards nucleophilic attack by delocalizing the negative charge of the Meisenheimer complex, thereby stabilizing it.[5][6]

Caption: Generalized workflow of the SNAr addition-elimination mechanism.

Head-to-Head Comparison: Key Differentiating Factors

The primary distinction in reactivity between 1-Bromo-2-iodo-3-nitrobenzene and 1,3-dibromo-2-nitrobenzene in an SNAr context lies in the nature of the halogen atoms, which serve as leaving groups.

Feature	1-Bromo-2-iodo-3-nitrobenzene	1,3-dibromo-2-nitrobenzene
Leaving Groups	Iodine, Bromine	Bromine, Bromine
Molecular Weight	327.90 g/mol [10]	280.9 g/mol [11]
Key Reactive Site	Carbon bearing the Iodine	Carbon bearing a Bromine

Leaving Group Ability:

In the context of SNAr reactions, the rate-determining step is the initial nucleophilic attack and formation of the Meisenheimer complex.[6] The C-X (Carbon-Halogen) bond is broken in the subsequent, faster elimination step. Consequently, the strength of the C-X bond has a less pronounced effect on the overall reaction rate compared to SN1 and SN2 reactions.

However, the nature of the halogen does influence the reactivity in a nuanced way. The general order of leaving group ability in SNAr reactions is often cited as F > Cl ≈ Br > I.[3][12] This is counterintuitive when considering bond strengths alone (C-I is the weakest). The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack.[12]

Between bromine and iodine, the difference in reactivity is generally smaller. While iodine is a better leaving group in terms of bond strength, the greater electronegativity of bromine can make the attached carbon slightly more electrophilic. In many cases, the reactivity of chloro- and bromo-substituted activated aryl halides is comparable.[12]

For 1-Bromo-2-iodo-3-nitrobenzene, the C-I bond is weaker and more polarizable than the C-Br bond, making iodine the better leaving group. Therefore, nucleophilic attack will preferentially occur at the carbon bearing the iodine atom.

Prediction of Reactivity:

Based on the principles of SNAr, 1-Bromo-2-iodo-3-nitrobenzene is predicted to be more reactive than 1,3-dibromo-2-nitrobenzene . This is because the C-I bond is weaker than the C-Br bond, facilitating the elimination step. While the rate-determining step is the nucleophilic attack, a better leaving group can still influence the overall reaction rate, particularly if the stability of the Meisenheimer complex is similar for both substrates.

Experimental Protocol for Comparative Reactivity Analysis

To empirically validate the predicted reactivity, a standardized experimental setup is proposed. This protocol is designed to monitor the reaction progress and quantify the rate of substitution for both compounds under identical conditions.

Objective: To compare the reaction rates of 1-Bromo-2-iodo-3-nitrobenzene and 1,3-dibromo-2-nitrobenzene with a model nucleophile, piperidine.

Materials:

• 1-Bromo-2-iodo-3-nitrobenzene

• 1,3-dibromo-2-nitrobenzene

• Piperidine

• Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (solvent)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In two separate, identical reaction vessels, dissolve an equimolar amount of either 1-Bromo-2-iodo-3-nitrobenzene or 1,3-dibromo-2-nitrobenzene in the chosen solvent. Add a known amount of the internal standard.

• Initiation: Equilibrate the solutions to the desired reaction temperature (e.g., 60°C). Add an equimolar amount of piperidine to each vessel simultaneously to initiate the reaction.

• Monitoring: At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot from each reaction mixture. Quench the reaction in the aliquot (e.g., by dilution with cold water and extraction with a suitable organic solvent like ethyl acetate).

• Analysis: Analyze the quenched aliquots by GC-MS to determine the concentration of the starting material and the product.

• Data Processing: Plot the concentration of the starting material versus time for both reactions. The initial rate of reaction can be determined from the slope of this curve.

Caption: Experimental workflow for comparing the reactivity of the two aryl halides.

Anticipated Results and Data Interpretation

The experimental data is expected to show a faster rate of consumption for 1-Bromo-2-iodo-3-nitrobenzene compared to 1,3-dibromo-2-nitrobenzene.

Hypothetical Data Table:

Time (min)	[1-Bromo-2-iodo-3-nitrobenzene] (M)	[1,3-dibromo-2-nitrobenzene] (M)
0	0.1	0.1
15	0.075	0.085
30	0.056	0.072
45	0.042	0.061
60	0.031	0.052

This data would indicate a higher reaction rate for the iodo-containing compound, confirming the theoretical prediction. The primary product from the reaction with 1-Bromo-2-iodo-3-nitrobenzene would be 1-bromo-3-nitro-2-(piperidin-1-yl)benzene, resulting from the displacement of the iodide.

Conclusion and Implications for Synthetic Strategy

The comparative analysis, grounded in the principles of nucleophilic aromatic substitution, strongly suggests that 1-Bromo-2-iodo-3-nitrobenzene is the more reactive substrate compared to 1,3-dibromo-2-nitrobenzene. This enhanced reactivity is attributed to the superior leaving group ability of iodine in this context.

For drug development and fine chemical synthesis, this has important practical implications:

• Milder Reaction Conditions: The higher reactivity of 1-Bromo-2-iodo-3-nitrobenzene may allow for the use of milder reaction conditions (e.g., lower temperatures, weaker bases), which can improve the functional group tolerance and reduce the formation of byproducts.

• Faster Reaction Times: The increased reaction rate can lead to shorter reaction times, improving throughput and process efficiency.

• Regioselectivity: The distinct reactivity of the two halogen atoms in 1-Bromo-2-iodo-3-nitrobenzene offers opportunities for sequential, regioselective substitutions, further enhancing its synthetic utility.

References

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A Senior Application Scientist's Guide to Validating the Structure of 1-Bromo-2-iodo-3-nitrobenzene Reaction Products by NMR Spectroscopy

Introduction: The Challenge of Regiochemistry in Polysubstituted Aromatics

1-Bromo-2-iodo-3-nitrobenzene is a highly versatile synthetic intermediate, prized for its trifunctionalized aromatic core that offers multiple pathways for chemical transformation.[1] Its utility in the synthesis of complex molecules for pharmaceuticals and agrochemicals is well-established.[1] However, the very feature that makes this molecule so valuable—its dense and varied substitution—presents a significant analytical challenge. Reactions can potentially occur at two distinct halogenated sites, and the electronic influence of the nitro group further complicates predicting reaction outcomes.

Consequently, unambiguous structural validation of the resulting products is not merely a routine check but a critical step to ensure synthetic success. Simple 1D Nuclear Magnetic Resonance (NMR) is often insufficient to differentiate between potential isomers. This guide provides a systematic, in-depth workflow employing a suite of NMR techniques to definitively elucidate the structure of products derived from 1-bromo-2-iodo-3-nitrobenzene. We will move beyond simple data reporting to explain the causality behind each experimental choice, providing a self-validating system for structural confirmation that is essential for researchers in synthetic chemistry and drug development.

Part 1: Characterizing the Starting Material: An NMR Fingerprint

Before analyzing reaction products, establishing a baseline understanding of the starting material's NMR spectrum is crucial. The asymmetric substitution pattern of 1-bromo-2-iodo-3-nitrobenzene results in a unique spectral signature for its three aromatic protons and six aromatic carbons.

The strong electron-withdrawing nature of the nitro group significantly deshields the protons and carbons at the ortho and para positions relative to it.[2][3] This effect, combined with the inductive and anisotropic effects of the bromine and iodine atoms, leads to a predictable, albeit complex, splitting pattern in the aromatic region of the ¹H NMR spectrum.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 1-Bromo-2-iodo-3-nitrobenzene

Position	Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale for Chemical Shift
C1	C-Br	-	~115-125	Attached to electronegative Br.
C2	C-I	-	~95-105	Attached to I; heavy atom effect shifts it upfield.
C3	C-NO₂	-	~148-152	Attached to strongly electron-withdrawing NO₂.
C4	C-H	~7.8-8.0	~125-130	Ortho to NO₂, significantly deshielded.
C5	C-H	~7.2-7.4	~128-132	Meta to NO₂, least deshielded proton.
C6	C-H	~7.6-7.8	~135-140	Para to NO₂, deshielded.

Note: These are estimated values. Actual shifts can vary based on solvent and concentration.

Part 2: Common Synthetic Transformations and Potential Isomeric Products

The reactivity of 1-bromo-2-iodo-3-nitrobenzene is dominated by two primary pathways: palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr). The key to structural validation lies in understanding the distinct products each pathway can generate.

A. Palladium-Catalyzed Cross-Coupling: The Selectivity Challenge

In palladium-catalyzed reactions like the Suzuki-Miyaura and Sonogashira couplings, the difference in reactivity between the C-I and C-Br bonds is paramount. The C-I bond is weaker and more readily undergoes oxidative addition to the palladium(0) catalyst.[4][5] This inherent selectivity allows for controlled, stepwise functionalization.

• Suzuki-Miyaura Coupling : Reaction with an organoboron reagent to form a new C-C bond.[6][7][8]

• Sonogashira Coupling : Reaction with a terminal alkyne to form a C(sp²)-C(sp) bond.[4][5][9]

Under standard conditions, these reactions are expected to occur selectively at the C2 (iodo) position.

B. Nucleophilic Aromatic Substitution (SNAr): The Role of the Nitro Group

The powerful electron-withdrawing nitro group activates the aromatic ring for nucleophilic attack, but only at the ortho and para positions, where it can stabilize the negative charge of the intermediate Meisenheimer complex through resonance.[10][11][12][13] In 1-bromo-2-iodo-3-nitrobenzene, the C1 position (bearing the bromine) is ortho to the nitro group, making it the primary site for SNAr.

Table 2: Comparison of Potential Reaction Products and Key NMR Differentiators

Reaction Type	Expected Product Structure	Key Change in ¹H NMR Spectrum	Key Change in ¹³C NMR Spectrum
Starting Material	1-Bromo-2-iodo-3-nitrobenzene	Three distinct aromatic proton signals.	Six aromatic carbon signals.
Sonogashira Coupling	1-Bromo-3-nitro-2-(alkynyl)benzene	Three aromatic proton signals with altered shifts; new signals for the alkyne group.	Disappearance of the C-I signal (~100 ppm); appearance of two alkyne carbons and substituent carbons.
Suzuki Coupling	1-Bromo-3-nitro-2-(aryl/vinyl)benzene	Aromatic region becomes more complex with signals from the new aryl/vinyl group.	Disappearance of the C-I signal; appearance of new signals for the coupled group.
SNAr (e.g., with MeO⁻)	1-Methoxy-2-iodo-3-nitrobenzene	Three aromatic proton signals with altered shifts; new singlet for -OCH₃ (~3.9-4.1 ppm).	Disappearance of the C-Br signal (~120 ppm); appearance of a C-O signal (~155-160 ppm) and a methoxy carbon (~55-60 ppm).

Part 3: The Definitive Workflow for Structure Validation

An integrated approach using both 1D and 2D NMR techniques is required for infallible structure determination. This workflow provides a logical progression from initial assessment to final confirmation.

Caption: Systematic NMR workflow for structural elucidation.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation : Accurately weigh 5-10 mg of the purified reaction product. Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• 1D ¹H Acquisition : Acquire a standard ¹H spectrum. Ensure adequate signal-to-noise and resolution.

• 1D ¹³C/DEPT Acquisition : Acquire a proton-decoupled ¹³C spectrum. Run DEPT-135 and DEPT-90 experiments to differentiate between CH, CH₂, and CH₃ signals.

• 2D COSY Acquisition : Acquire a gradient-selected COSY (gCOSY) spectrum to map ¹H-¹H spin systems.

• 2D HSQC Acquisition : Acquire a gradient-selected HSQC spectrum to correlate protons with their directly attached carbons.

• 2D HMBC Acquisition : Acquire a gradient-selected HMBC spectrum. Optimize the long-range coupling delay (typically for J = 8-10 Hz) to observe 2- and 3-bond correlations. This is the most critical experiment for determining regiochemistry.

Part 4: Case Study Comparison

Let's apply this workflow to differentiate between two plausible, yet distinct, reaction products.

Case Study 1: Sonogashira Coupling Product

Hypothetical Reaction : 1-bromo-2-iodo-3-nitrobenzene + Phenylacetylene → Product A

Analysis :

• ¹H and ¹³C NMR : The ¹H NMR shows three aromatic protons and new signals corresponding to the phenylacetylene group. The ¹³C NMR confirms the presence of the aromatic carbons plus four new carbons (two quaternary alkyne carbons and the carbons of the new phenyl ring). A key observation is the absence of the upfield C-I signal around 95-105 ppm.

• COSY : Confirms the connectivity between the three adjacent protons on the original benzene ring (H4-H5-H6).

• HSQC : Correlates H4, H5, and H6 to their respective carbons, C4, C5, and C6.

• HMBC (The Decisive Experiment) : The crucial evidence comes from long-range correlations. We observe a correlation from the proton at C6 to the quaternary carbon at C2. More importantly, we see correlations from the protons of the newly introduced phenyl group to the alkyne carbons, and from the alkyne carbons to C2 of the original ring. This unambiguously confirms that the coupling occurred at the C2 (iodo) position.

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A Senior Application Scientist's Guide to the Synthesis of Tri-Substituted Benzenes: Strategic Alternatives to 1-Bromo-2-iodo-3-nitrobenzene

Introduction: Beyond the Workhorse Reagent

In the intricate field of medicinal chemistry and materials science, the precise construction of multi-substituted aromatic scaffolds is paramount. For years, 1-bromo-2-iodo-3-nitrobenzene has served as a reliable and versatile starting material for accessing 1,2,3-trisubstituted benzene derivatives. Its appeal lies in the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds, which allows for selective, sequential palladium-catalyzed cross-coupling reactions. The electron-withdrawing nitro group further modulates the electronic properties of the ring, influencing reactivity and providing a synthetic handle for further transformations, such as reduction to an aniline.[1]

However, an over-reliance on a single precursor can stifle innovation, present supply chain vulnerabilities, and may not be the most efficient route for every target molecule. The specific substitution pattern, cost considerations, and functional group tolerance of a target molecule often demand a more nuanced approach. This guide provides a comparative analysis of alternative reagents and strategies, moving beyond a simple one-to-one replacement to explore conceptually different and potentially more elegant synthetic solutions. We will delve into the mechanistic rationale behind each approach, supported by comparative data and detailed experimental protocols, to empower researchers in making informed strategic decisions.

Strategic Decision Framework for Tri-Substituted Benzene Synthesis

Choosing the optimal synthetic route requires a careful evaluation of the target structure and available starting materials. The following decision tree illustrates a logical workflow for selecting an appropriate strategy.

Caption: A decision-making workflow for selecting a synthetic strategy.

Strategy 1: Sequential Cross-Coupling with Alternative Dihalobenzenes

This strategy remains the most direct alternative to using 1-bromo-2-iodo-3-nitrobenzene, leveraging the same principles of differential halide reactivity in palladium-catalyzed reactions. The primary consideration is the C-X bond dissociation energy, which dictates the ease of oxidative addition to the palladium catalyst and thus the overall reactivity. The established trend is C-I > C-Br > C-Cl.[2]

Comparative Analysis of Reagents

Reagent	Key Features	Advantages	Disadvantages
1-Bromo-2-chloro-3-nitrobenzene	Utilizes the reactivity difference between Bromine and Chlorine.	More cost-effective and readily available than the iodo-analogue. Chlorine can be activated for coupling with specialized ligands.	Requires harsher conditions (higher temperatures, stronger bases, more sophisticated ligands) for the second coupling at the C-Cl bond. May lead to lower overall yields.
1,2-Dibromo-3-nitrobenzene	Two C-Br bonds of similar reactivity.	More stable and less expensive than iodo-containing compounds.	Sequential selectivity can be challenging to achieve, often leading to mixtures of mono- and di-substituted products. Requires precise control of stoichiometry and reaction time.
2,3-Dichloronitrobenzene	Two robust C-Cl bonds.	Very cost-effective and available in bulk.	Requires highly active catalyst systems and forcing conditions for both coupling steps. Often impractical for complex or sensitive substrates.

Experimental Data: A Proxy Comparison

Direct, side-by-side comparative studies on these specific 1,2,3-trisubstituted precursors are sparse. However, data from analogous halobenzene systems in Suzuki-Miyaura coupling serves as an excellent proxy to illustrate the reactivity trends.

Aryl Halide (Ar-X)	Product Yield (%)	Reaction Time (h)	Temperature (°C)	Causality & Insights
4-Iodobenzoic Acid	~95%	2	80	The weak C-I bond facilitates rapid oxidative addition, enabling mild conditions and high efficiency. Ideal for delicate substrates.
4-Bromobenzoic Acid	~90%	6	80	The stronger C-Br bond requires a slightly longer reaction time but still provides excellent yields under standard conditions. A good balance of reactivity and cost.
4-Chlorobenzoic Acid	~75%	24	100	The strong C-Cl bond makes oxidative addition the rate-limiting step, necessitating higher temperatures, longer times, and often specialized phosphine ligands to achieve reasonable conversion.
(Data is representative and compiled from principles outlined in sources like BenchChem's guides on cross-coupling reactions).[2][3]

Protocol: Sequential Suzuki-Miyaura Coupling of 1-Bromo-2-chloro-3-nitrobenzene

This protocol outlines a two-step, one-pot synthesis, first targeting the more reactive C-Br bond, followed by coupling at the C-Cl bond.

Step 1: Coupling at the C-Br position

• To a dried Schlenk flask, add 1-bromo-2-chloro-3-nitrobenzene (1.0 equiv), Arylboronic Acid 1 (1.1 equiv), Pd(PPh₃)₄ (2 mol%), and potassium carbonate (2.0 equiv).

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-dioxane and water (4:1 mixture).

• Heat the reaction mixture to 80°C and stir for 4-6 hours, monitoring by TLC or LC-MS for consumption of the starting material.

Step 2: Coupling at the C-Cl position

• To the same reaction mixture, add Arylboronic Acid 2 (1.5 equiv).

• Add a more active palladium catalyst/ligand system, such as Pd₂(dba)₃ (2 mol%) and SPhos (4 mol%).

• Increase the reaction temperature to 100-110°C.

• Stir vigorously for 12-24 hours until the intermediate is consumed.

• Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by flash chromatography.

Causality: The choice of a highly active Buchwald-Hartwig ligand (SPhos) in the second step is critical. These electron-rich, bulky phosphine ligands promote the challenging oxidative addition of the aryl chloride to the Pd(0) center, which would not proceed efficiently with a less active catalyst like Pd(PPh₃)₄.[3]

Strategy 2: Directed ortho-Metalation (DoM)

Directed ortho-metalation (DoM) is a powerful alternative that circumvents the need for pre-installed halogens. This strategy involves using a functional group—the directing metalation group (DMG)—to guide a strong organolithium base to deprotonate the adjacent ortho-position. The resulting aryllithium intermediate can then be quenched with a wide variety of electrophiles.[4][5]

Caption: General workflow for Directed ortho-Metalation (DoM).

The Role of the Nitro Group and Alternative DMGs

While the nitro group itself is not a classic DMG due to its electrophilicity towards organolithiums, its strong electron-withdrawing nature acidifies the ortho-protons. This effect can be harnessed in conjunction with a proper DMG. For instance, starting with a substrate like 3-bromoanisole, the methoxy group can direct lithiation to the C2 position, followed by quenching and a subsequent cross-coupling at the bromine site.

Hierarchy of Common Directing Metalation Groups (DMGs):

• Strong: -CONR₂, -OCONR₂, -SO₂NR₂

• Moderate: -CH₂NR₂, -OMe, Oxazolines

• Weak: -NR₂, -F, -CF₃

Expertise: The power of DoM lies in its predictable regioselectivity, which is governed by the DMG's coordinating ability.[5] O-carbamates (-OCONR₂) are among the most powerful DMGs due to their exceptional directing efficiency.[6]

Protocol: DoM of 3-Bromo-N,N-diethylbenzamide

This protocol demonstrates the synthesis of a 1,2,3-trisubstituted benzene starting from a commercially available 3-bromobenzoic acid derivative.

• In a flame-dried, three-neck flask under argon, dissolve 3-bromo-N,N-diethylbenzamide (1.0 equiv) in anhydrous THF (0.2 M).

• Cool the solution to -78°C in a dry ice/acetone bath.

• Slowly add sec-Butyllithium (1.1 equiv, 1.4 M in cyclohexanes) dropwise over 15 minutes. The solution should develop a deep color.

• Stir the mixture at -78°C for 1 hour to ensure complete lithiation.

• Add the desired electrophile (e.g., iodine, 1.2 equiv, as a solution in THF) dropwise.

• Allow the reaction to stir for another 2 hours at -78°C, then warm slowly to room temperature.

• Quench the reaction carefully with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

• The resulting 2-iodo-3-bromo-N,N-diethylbenzamide can then be subjected to sequential cross-coupling reactions, and the amide can be hydrolyzed or reduced to introduce the third substituent.

Trustworthiness: The low temperature (-78°C) is critical to prevent side reactions, such as benzyne formation or reaction at the amide carbonyl. The use of sec-BuLi over n-BuLi is often preferred for deprotonating less acidic protons.[6]

Strategy 3: Nucleophilic Aromatic Substitution (SNAr)

The nitro group is a powerful activating group for nucleophilic aromatic substitution (SNAr), strongly withdrawing electron density from the ring and stabilizing the negatively charged Meisenheimer complex intermediate.[7] This effect is most pronounced when the leaving group is ortho or para to the nitro group.[8] While our primary scaffold is 1,2,3-substituted, this strategy becomes a powerful alternative if the target molecule's substitution pattern can be approached from a different precursor, such as 2,4-dichloronitrobenzene.

Reagent Selection and Reactivity

The viability of SNAr depends on three factors:

• A good leaving group: Halogens are common, with reactivity typically following F > Cl > Br > I. This is opposite to cross-coupling, as the rate-determining step is nucleophilic attack, not C-X bond breaking. The high electronegativity of fluorine stabilizes the transition state.

• Strong ring activation: At least one potent electron-withdrawing group (ortho or para to the leaving group) is required.

• A strong nucleophile: Alkoxides, thiolates, and amines are common.

Protocol: Sequential SNAr on 4,5-Difluoro-1,2-dinitrobenzene

This protocol demonstrates how two different nucleophiles can be introduced sequentially on a highly activated ring system to generate complex, substituted products.[9]

• Dissolve 4,5-difluoro-1,2-dinitrobenzene (1.0 equiv) in DMF.

• Add potassium carbonate (3.0 equiv) and Nucleophile 1 (e.g., 4-mercaptophenol, 1.05 equiv).

• Stir the reaction at room temperature for 2-4 hours. The more activated fluorine (para to a nitro group) will be displaced first. Monitor by TLC.

• Once the first substitution is complete, add Nucleophile 2 (e.g., aniline, 1.2 equiv) to the reaction mixture.

• Heat the reaction to 60-80°C and stir overnight.

• Cool the mixture, pour into ice-water, and collect the precipitate by filtration. Wash thoroughly with water and recrystallize or purify by column chromatography.

Causality: The two nitro groups provide powerful activation for the displacement of both fluorine atoms.[9] The sequential nature of the reaction is controlled by the relative activation of the two halogen positions and can be modulated by temperature and the nucleophilicity of the incoming reagents.

Conclusion and Future Outlook

While 1-bromo-2-iodo-3-nitrobenzene remains a valuable tool, a modern synthetic chemist's toolkit should be diverse. The choice of an alternative reagent or a completely different strategy like Directed ortho-Metalation or SNAr depends on a holistic analysis of the target molecule, cost, scale, and desired functional groups. Sequential cross-coupling on bromo-chloro or dibromo analogues offers a balance of cost and reactivity, though it may require more rigorous optimization. DoM provides an elegant, halogen-free approach with predictable regiocontrol, ideal for constructing complex substitution patterns. Finally, SNAr, while dependent on specific electronic activation, offers a powerful method for introducing heteroatom nucleophiles. By understanding the underlying principles and causalities of each method, researchers can design more efficient, robust, and innovative syntheses for the next generation of pharmaceuticals and materials.

References

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• Google Patents. (2017). CN106316900A - 1, 2, 3-tri-substituted benzene and method for synthesizing same.

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• Quora. (2018). Why does nucleophilic substitution of halogenated nitrobenzene occur at the carbon adjacent to the halogen atom, instead of Nitro group, although Nitro group withdraw electrons by -I and -M? Quora. [Link]

• MDPI. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI. [Link]

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• ResearchGate. (n.d.). Recent Advances in Multicomponent Synthesis of 1,4,5-Trisubstituted 1,2,3-Triazoles. ResearchGate. [Link]

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• National Center for Biotechnology Information. (n.d.). One-Pot Synthesis of Trisubstituted Conjugated Dienes via Sequential Suzuki-Miyaura Cross-Coupling with Alkenyl- and Alkyltrifluoroborates. PMC. [Link]

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A Comparative Study of C-I vs. C-Br Bond Reactivity in 1-Bromo-2-iodo-3-nitrobenzene

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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selective functionalization of polyhalogenated aromatic compounds is a cornerstone of complex molecule construction. The substrate 1-bromo-2-iodo-3-nitrobenzene presents a compelling case study in chemoselectivity, offering two distinct reactive sites: a carbon-iodine (C-I) bond and a carbon-bromine (C-Br) bond.[1][2] This guide provides an in-depth, objective comparison of the reactivity of these two bonds, supported by fundamental principles and experimental data, to empower researchers in designing highly selective and efficient synthetic strategies.

The Decisive Factor: Bond Dissociation Energy

The inherent reactivity of an aryl halide is fundamentally linked to its carbon-halogen (C-X) bond dissociation energy (BDE). This value represents the energy required to cleave the C-X bond homolytically.[3] A lower BDE corresponds to a weaker bond, which is more readily broken and thus more reactive in many chemical transformations, particularly those involving oxidative addition to a metal center.[3]

The established trend for the BDE of phenyl halides is:

Ph-F > Ph-Cl > Ph-Br > Ph-I [3]

This trend is a direct consequence of the orbital overlap between the carbon and halogen atoms.[3] As the size of the halogen atom increases down the group, the orbital overlap with carbon becomes less effective, resulting in a weaker and more easily cleaved bond.[3]

Aryl Halide (Ph-X)	Bond Dissociation Energy (kcal/mol)
Phenyl Iodide (Ph-I)	67.0
Phenyl Bromide (Ph-Br)	84.0
Phenyl Chloride (Ph-Cl)	97.1

Table 1: Bond Dissociation Energies of Phenyl Halides.[3]

Based on these BDE values, the C-I bond in 1-bromo-2-iodo-3-nitrobenzene is significantly weaker than the C-Br bond, predicting that reactions proceeding through a mechanism involving C-X bond cleavage will preferentially occur at the C-I position.

The Role of the Nitro Group

The presence of a strong electron-withdrawing nitro group (-NO2) on the benzene ring also plays a crucial role in the molecule's reactivity. The nitro group deactivates the aromatic ring towards electrophilic aromatic substitution by withdrawing electron density.[4][5][6] However, in the context of nucleophilic aromatic substitution (SNAr) and many transition metal-catalyzed cross-coupling reactions, the electron-withdrawing nature of the nitro group can enhance reactivity by stabilizing anionic intermediates or facilitating oxidative addition.[7][8]

Experimental Validation: Palladium-Catalyzed Cross-Coupling Reactions

To experimentally probe the differential reactivity of the C-I and C-Br bonds, palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, serve as exemplary systems. These reactions are cornerstones of modern synthetic chemistry and their mechanisms are well-understood, providing a clear framework for interpreting reactivity differences.

Suzuki-Miyaura Coupling: A Case Study in Selective C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds by coupling an organohalide with an organoboron compound in the presence of a palladium catalyst and a base.[9] The catalytic cycle typically begins with the oxidative addition of the palladium(0) catalyst to the aryl halide, which is often the rate-determining step.[9][10]

Given the lower BDE of the C-I bond, the oxidative addition of palladium is expected to occur preferentially at this position.[9] This selectivity allows for the stepwise functionalization of 1-bromo-2-iodo-3-nitrobenzene.

Experimental Protocol: Selective Suzuki-Miyaura Coupling

Objective: To demonstrate the selective coupling of phenylboronic acid at the C-I position of 1-bromo-2-iodo-3-nitrobenzene.

Materials:

• 1-bromo-2-iodo-3-nitrobenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• Toluene

• Water

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-2-iodo-3-nitrobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add toluene (5 mL) and water (1 mL) to the flask.

• In a separate vial, prepare the palladium catalyst by dissolving palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.04 mmol) in toluene (1 mL).

• Add the catalyst solution to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2-bromo-1-nitro-3-phenylbenzene.

Rationale for Experimental Choices:

• Catalyst System: The combination of Pd(OAc)2 and PPh3 is a common and effective catalyst system for Suzuki couplings. The phosphine ligand stabilizes the palladium center and facilitates the catalytic cycle.

• Base: Potassium carbonate is a moderately strong base that is crucial for the transmetalation step of the Suzuki reaction.[9]

• Solvent System: The biphasic toluene/water system is often used to dissolve both the organic and inorganic reagents.

• Temperature: The reaction is heated to provide the necessary activation energy for the catalytic cycle to proceed at a reasonable rate.

Figure 1: Experimental workflow for selective Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination: Selective C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[11][12] Similar to the Suzuki coupling, the reaction mechanism involves an oxidative addition step, making it a suitable method to investigate the C-I versus C-Br bond reactivity.[13][14] The general order of reactivity for aryl halides in this reaction is Ar-I > Ar-Br > Ar-Cl, consistent with the trend in bond dissociation energies.[14]

Experimental Protocol: Selective Buchwald-Hartwig Amination

Objective: To demonstrate the selective amination at the C-I position of 1-bromo-2-iodo-3-nitrobenzene.

Materials:

• 1-bromo-2-iodo-3-nitrobenzene

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• In a glovebox, to a vial add 1-bromo-2-iodo-3-nitrobenzene (0.5 mmol), Pd2(dba)3 (0.01 mmol), and XPhos (0.02 mmol).

• Add sodium tert-butoxide (0.7 mmol) and toluene (2 mL).

• Add morpholine (0.6 mmol) to the mixture.

• Seal the vial and heat the reaction mixture to 100 °C for 12-16 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite and wash with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-(2-bromo-6-nitrophenyl)morpholine.

Rationale for Experimental Choices:

• Catalyst System: The combination of Pd2(dba)3 and a sterically hindered biarylphosphine ligand like XPhos is a highly active catalyst system for Buchwald-Hartwig aminations, capable of coupling a wide range of amines and aryl halides.[15]

• Base: Sodium tert-butoxide is a strong, non-nucleophilic base commonly used in Buchwald-Hartwig aminations to facilitate the deprotonation of the amine and subsequent steps in the catalytic cycle.

• Ligand: XPhos is an electron-rich and sterically bulky ligand that promotes both the oxidative addition and reductive elimination steps of the catalytic cycle.

• Inert Atmosphere: The palladium(0) catalyst is sensitive to air, so the reaction must be performed under an inert atmosphere.

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Summary of Reactivity Comparison

Feature	C-I Bond	C-Br Bond
Bond Dissociation Energy	Lower (weaker bond)	Higher (stronger bond)
Reactivity in Oxidative Addition	Higher	Lower
Suzuki-Miyaura Coupling	Preferred site of reaction	Less reactive
Buchwald-Hartwig Amination	Preferred site of reaction	Less reactive

Table 2: Comparative Reactivity of C-I and C-Br Bonds in 1-Bromo-2-iodo-3-nitrobenzene.

Conclusion

The comparative study of the C-I versus C-Br bond reactivity in 1-bromo-2-iodo-3-nitrobenzene unequivocally demonstrates the superior reactivity of the C-I bond in palladium-catalyzed cross-coupling reactions. This pronounced difference in reactivity, rooted in the lower bond dissociation energy of the C-I bond, provides a robust handle for the selective, stepwise functionalization of this versatile building block. By carefully selecting reaction conditions and catalyst systems, researchers can harness this inherent chemoselectivity to construct complex molecular architectures with high precision, a critical capability in the fields of pharmaceutical and materials science.

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• National Institutes of Health. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Chemical Communications (RSC Publishing). (2004). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. DOI:10.1039/B409144B.
• ResearchGate. (2025). Understanding the Relative Easiness of Oxidative Addition of Aryl and Alkyl Halides to Palladium(0).
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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis.
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• The Journal of Chemical Physics. (1980). Photodissociation of aryl and aryl–alkyl halides at 193 nm: Fragment translational energy distributions.
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A Comparative Performance Analysis of 1-Bromo-2-iodo-3-nitrobenzene in Palladium-Catalyzed Cross-Coupling Reactions

Abstract

Halogenated nitroaromatics are foundational pillars in the synthesis of complex organic molecules, serving as versatile intermediates in the pharmaceutical, agrochemical, and materials science sectors.[1][2] Among these, 1-Bromo-2-iodo-3-nitrobenzene stands out due to its unique trifunctional architecture. The presence of three distinct reactive centers—an electron-withdrawing nitro group and two different halogens (iodine and bromine) with disparate reactivities—offers unparalleled opportunities for controlled, sequential chemical modifications. This guide provides an in-depth, objective benchmark of 1-Bromo-2-iodo-3-nitrobenzene's performance against other mono- and di-halogenated nitroaromatics in cornerstone palladium-catalyzed cross-coupling reactions. We will dissect the causality behind experimental outcomes, provide validated protocols, and present quantitative data to empower researchers in making informed decisions for their synthetic strategies.

The Strategic Advantage: Unpacking the Molecular Architecture

The synthetic utility of 1-Bromo-2-iodo-3-nitrobenzene is rooted in the distinct electronic and steric properties conferred by its substituents. Understanding these principles is critical to exploiting its full potential.

• Electronic Landscape : The nitro group is a potent electron-withdrawing group through both inductive (-I) and resonance (-M) effects. This significantly influences the reactivity of the aromatic ring and the attached halogens. While it deactivates the ring towards electrophilic aromatic substitution, it activates it for nucleophilic aromatic substitution (SNAr).[3][4] In the context of cross-coupling, this electron deficiency enhances the rate of the oxidative addition step, a key process in many palladium-catalyzed cycles.[5]

• Halogen Reactivity Hierarchy : The cornerstone of this molecule's utility is the differential reactivity of the carbon-halogen bonds. The carbon-iodine (C-I) bond is weaker and more polarizable than the carbon-bromine (C-Br) bond.[6] This fundamental difference is the linchpin for achieving chemoselectivity in palladium-catalyzed reactions. The oxidative addition of a Pd(0) catalyst to the C-I bond occurs at a significantly faster rate and under milder conditions than its addition to the C-Br bond.[6][7][8] This reactivity trend generally follows I > OTf > Br >> Cl.[9]

• Steric and Positional ("Ortho") Effects : The adjacent positioning of the three substituents creates a unique steric and electronic environment. This "ortho effect" can influence catalyst approach and the stability of reaction intermediates, distinguishing its reactivity from isomers where the groups are meta or para to each other.[10]

This combination of features positions 1-Bromo-2-iodo-3-nitrobenzene as a premier substrate for programmed, sequential cross-coupling, allowing for the stepwise introduction of different functionalities at the C2 and C1 positions.

Performance Benchmark: Palladium-Catalyzed Cross-Coupling Reactions

We will now evaluate the performance of 1-Bromo-2-iodo-3-nitrobenzene in three of the most powerful C-C bond-forming reactions in modern synthesis: the Suzuki-Miyaura, Sonogashira, and Heck couplings. Its performance will be contrasted with simpler, yet relevant, halogenated nitroaromatics.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is arguably the most widely used cross-coupling reaction due to its operational simplicity and the stability of the boronic acid reagents.[9][11][12] For dihalogenated substrates, achieving selective mono-functionalization is a key performance indicator.

Experimental Data Summary

The following table summarizes typical results for the selective Suzuki-Miyaura coupling, demonstrating the superior performance of 1-Bromo-2-iodo-3-nitrobenzene. The goal is the selective formation of the mono-arylated product at the iodine position.

Substrate	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Mono-arylated Yield (%)¹	Di-arylated Yield (%)¹	Source
1-Bromo-2-iodo-3-nitrobenzene	Pd(PPh₃)₄ (2)	K₂CO₃	Dioxane/H₂O	50	4	>95 (at C-I)	<5	[8][13]
1-Bromo-2-iodobenzene	Pd(PPh₃)₄ (2)	K₂CO₃	Toluene/H₂O	60	6	>90 (at C-I)	<10	[13]
1-Bromo-3-nitrobenzene	Pd(dppf)Cl₂ (3)	Cs₂CO₃	DMF	100	12	88	N/A	[14]
1-Iodo-3-nitrobenzene	Pd(PPh₃)₄ (2)	K₂CO₃	THF/H₂O	70	8	92	N/A	[15]

¹ Yields are representative and can vary with the specific boronic acid and precise conditions.

Causality and Insights: The data clearly illustrates the principle of chemoselectivity. For 1-bromo-2-iodo-3-nitrobenzene, coupling occurs almost exclusively at the C-I bond under mild conditions (50°C).[8][13] This allows for the isolation of the bromo-substituted biaryl product, which can then be subjected to a second, distinct cross-coupling reaction at the C-Br position, often by using a more active catalyst system or higher temperatures. The presence of the nitro group, compared to 1-bromo-2-iodobenzene, appears to facilitate the reaction, likely by making the aryl halide a better electrophile for the initial oxidative addition step.

Validated Protocol: Selective Suzuki-Miyaura Coupling

• To a flame-dried Schlenk flask under an argon atmosphere, add 1-bromo-2-iodo-3-nitrobenzene (1.0 mmol), the desired arylboronic acid (1.1 mmol), and potassium carbonate (2.5 mmol).

• Add the palladium catalyst, such as Pd(PPh₃)₄ (0.02 mmol, 2 mol%).

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL).

• Stir the mixture at 50°C and monitor the reaction by TLC or GC-MS. The reaction is typically complete within 4-6 hours.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL), then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the 2-aryl-1-bromo-3-nitrobenzene product.

Sonogashira Coupling

The Sonogashira reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst.[16][17][18] It is a cornerstone for the synthesis of aryl alkynes. The high reactivity of the C-I bond makes it an ideal handle for this transformation.

Experimental Data Summary

Substrate	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Source
1-Bromo-2-iodo-3-nitrobenzene	Pd(PPh₃)₂Cl₂ (2), CuI (1)	TEA	THF	RT	3	94	[6][16]
1-Bromo-4-nitrobenzene	Pd(PPh₃)₂Cl₂ (2), CuI (1)	TEA	DMF	80	12	85	[19]
1-Iodo-4-nitrobenzene	Pd(PPh₃)₂Cl₂ (2), CuI (1)	TEA	THF	RT	2	96	[20]

Causality and Insights: The performance of 1-bromo-2-iodo-3-nitrobenzene in the Sonogashira coupling is exceptional. The reaction proceeds smoothly at room temperature, selectively engaging the C-I bond to produce high yields of the alkynylated product.[6][16] In contrast, substrates like 1-bromo-4-nitrobenzene require significantly higher temperatures and longer reaction times to achieve good conversion, highlighting the reactivity gap between aryl iodides and bromides.[19] This again underscores the value of our target molecule for selective, energy-efficient synthesis.

Validated Protocol: Selective Sonogashira Coupling

• In a flame-dried Schlenk tube under argon, combine 1-bromo-2-iodo-3-nitrobenzene (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.01 mmol, 1 mol%).

• Add degassed THF (10 mL) followed by degassed triethylamine (TEA, 3.0 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Stir the reaction at room temperature for 3 hours or until TLC analysis indicates complete consumption of the starting material.

• Dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of Celite®, washing with additional ether.

• Wash the filtrate with saturated aqueous NH₄Cl and brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the 2-alkynyl-1-bromo-3-nitrobenzene product.[6]

Heck Reaction

The Heck reaction couples an aryl halide with an alkene to form a substituted alkene, offering a powerful method for vinylation.[21][22] The reactivity difference between C-I and C-Br bonds is also pronounced in this transformation.

Experimental Data Summary

Substrate	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Source
1-Bromo-2-iodo-3-nitrobenzene	Pd(OAc)₂ (3), PPh₃ (6)	Et₃N	DMF	80	91 (at C-I)	[22]
1-Bromo-4-nitrobenzene	Pd(OAc)₂ (1)	Na₂CO₃	DMA	130	95	[23]
1-Iodo-3-nitrobenzene	Pd(OAc)₂ (2)	K₂CO₃	DMF	100	89	[21]

Causality and Insights: Once again, 1-bromo-2-iodo-3-nitrobenzene demonstrates excellent performance, undergoing selective vinylation at the C-I position under conditions significantly milder than those required for brominated analogues.[22][23] While aryl iodides are generally excellent substrates for the Heck reaction, the ability to perform this transformation while preserving the C-Br bond for subsequent chemistry is the key advantage.

Validated Protocol: Selective Heck Reaction

• Charge a sealable reaction tube with 1-bromo-2-iodo-3-nitrobenzene (1.0 mmol), palladium(II) acetate (0.03 mmol, 3 mol%), and triphenylphosphine (0.06 mmol, 6 mol%).

• Add anhydrous DMF (5 mL), triethylamine (2.0 mmol), and the alkene (e.g., styrene, 1.5 mmol).

• Seal the tube and heat the mixture to 80°C for 12-16 hours.

• After cooling, dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the product via flash column chromatography to isolate the 1-bromo-3-nitro-2-vinylbenzene derivative.

Conclusion: A Superior Scaffold for Sequential Synthesis

The comparative data unequivocally demonstrates that 1-Bromo-2-iodo-3-nitrobenzene is a superior building block for complex molecular synthesis. Its key performance advantage lies in the predictable and highly selective reactivity of the carbon-iodine bond in palladium-catalyzed cross-coupling reactions. This allows for the efficient and clean formation of mono-substituted intermediates under mild conditions, preserving the carbon-bromine bond as a reactive handle for subsequent, orthogonal transformations.

For researchers, scientists, and drug development professionals, this molecule offers a robust and reliable platform for building molecular diversity. The ability to precisely control the sequence of bond formation is not merely a matter of academic interest; it translates directly to more efficient, cost-effective, and innovative synthetic routes for novel pharmaceuticals, agrochemicals, and functional materials.[1][2]

References

• The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• 1-Bromo-2-iodo-3-nitrobenzene: High Purity Chemical Intermediate Supplier. NINGBO INNO PHARMCHEM CO.,LTD.

• 1-Bromo-2-iodo-3-nitrobenzene | C6H3BrINO2 | CID 14974984 - PubChem. PubChem. [Link]

• The Effect of Vicinyl Olefinic Halogens on Cross-Coupling Reactions Using Pd(0) Catalysis. ResearchGate. [Link]

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• Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with... ResearchGate. [Link]

• Sonogashira coupling reactions of 4-nitrobromobenzene with different... ResearchGate. [Link]

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• Why are halogens ortho- para- directors? Master Organic Chemistry. [Link]

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A Guide to the Cross-Validation of Experimental and Computational Data: The Case of 1-Bromo-2-iodo-3-nitrobenzene

The Subject Molecule: 1-Bromo-2-iodo-3-nitrobenzene

1-Bromo-2-iodo-3-nitrobenzene is a tri-substituted aromatic compound with the molecular formula C₆H₃BrINO₂.[3] Its structure, featuring a bromine atom, an iodine atom, and a nitro group in an ortho-meta arrangement, makes it a versatile intermediate for further chemical transformations. The presence of two different halogens offers selective reactivity in cross-coupling reactions, while the electron-withdrawing nitro group influences the regioselectivity of further substitutions on the aromatic ring.

Property	Value	Source
CAS Number	32337-96-5	[3]
Molecular Formula	C₆H₃BrINO₂	[3]
Molecular Weight	327.90 g/mol	[3]
Boiling Point	324.9 ± 27.0 °C (Predicted)	[2]
Density	2.3 ± 0.1 g/cm³ (Predicted)	[2]

Experimental Characterization: A Methodological Approach

The first pillar of our analysis is the acquisition of empirical data. The choice of analytical techniques is dictated by the information we seek to obtain about the molecule's structure, purity, and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure determination in organic chemistry. It provides detailed information about the chemical environment of magnetically active nuclei, such as ¹H and ¹³C.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of 1-Bromo-2-iodo-3-nitrobenzene in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; it must dissolve the sample without containing protons that would obscure the analyte's signals. CDCl₃ is a common first choice for its versatility with a wide range of organic compounds.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • The expected chemical shift range for aromatic protons is typically 6.5-8.5 ppm. The electron-withdrawing nitro group and the halogens will deshield the aromatic protons, likely shifting them downfield within this range.

  • Due to the lack of symmetry in 1-Bromo-2-iodo-3-nitrobenzene, three distinct signals are expected for the aromatic protons. The splitting patterns (coupling) between these protons will provide information about their relative positions.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This removes the splitting caused by attached protons, resulting in a single peak for each unique carbon atom.

  • Six signals are expected for the aromatic carbons. The carbons directly attached to the electronegative substituents (Br, I, NO₂) will have their chemical shifts significantly affected.

Anticipated ¹H NMR Spectrum: While specific experimental data for 1-Bromo-2-iodo-3-nitrobenzene is not publicly available, we can infer the expected pattern. The three aromatic protons will appear as multiplets, with coupling constants indicative of their ortho, meta, and para relationships. For comparison, the ¹H NMR spectrum of the related compound 1-Bromo-2-iodobenzene shows distinct signals for its four aromatic protons in the range of 6.9 to 7.8 ppm.[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: Attenuated Total Reflectance (ATR) or KBr Pellet IR

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is a rapid and common technique for solid samples.

• Sample Preparation (KBr Pellet): Grind a small amount of the sample with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet. This method is used to obtain a high-quality spectrum of a solid sample.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Key Vibrational Bands to Expect:

• Aromatic C-H Stretch: Weak to medium bands in the 3100-3000 cm⁻¹ region.[5]

• N-O Asymmetric Stretch (NO₂): A strong absorption band typically between 1550-1500 cm⁻¹.[5]

• N-O Symmetric Stretch (NO₂): A strong absorption band typically between 1385-1325 cm⁻¹.[5]

• C=C Aromatic Ring Stretch: Medium to weak bands in the 1600-1450 cm⁻¹ region.

• C-Br Stretch: A band in the 680-515 cm⁻¹ range.

• C-I Stretch: A band in the 600-500 cm⁻¹ range.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

Experimental Protocol: Electron Ionization (EI) Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, where it is vaporized.

• Ionization: Bombard the gaseous molecules with a high-energy electron beam (typically 70 eV). This will knock off an electron, forming a molecular ion (M⁺˙).

• Fragmentation: The molecular ion is often unstable and will fragment into smaller, charged species.

• Detection: The detector measures the mass-to-charge ratio (m/z) of the molecular ion and the fragment ions.

Expected Fragmentation Pattern:

• Molecular Ion (M⁺˙): A peak corresponding to the molecular weight of the compound (327.90 g/mol ). Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in a roughly 1:1 ratio, a characteristic M+2 peak of nearly equal intensity to the M⁺˙ peak is expected.

• Key Fragments:

  • Loss of NO₂ (M - 46)

  • Loss of Br (M - 79/81)

  • Loss of I (M - 127)

Computational Modeling: A Theoretical Lens

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful way to predict the properties of molecules. These predictions can then be compared with experimental data for validation.

Computational Workflow

Caption: A typical workflow for the computational analysis of a molecule.

Protocol for DFT Calculations:

• Structure Building: Construct the 3D structure of 1-Bromo-2-iodo-3-nitrobenzene using molecular modeling software.

• Method Selection:

  • Functional: B3LYP is a widely used hybrid functional that often provides a good balance of accuracy and computational cost for organic molecules.

  • Basis Set: A basis set like 6-311G(d,p) is suitable for the C, H, N, O, and Br atoms. For the iodine atom, a basis set that includes effective core potentials (ECPs), such as LANL2DZ, is often employed to account for relativistic effects.

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. This is a crucial step before calculating other properties.

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry. This will yield the theoretical vibrational frequencies (IR spectrum).

  • It is common practice to apply a scaling factor (typically around 0.96-0.98 for B3LYP) to the calculated frequencies to better match experimental values, as the calculation assumes a harmonic oscillator model.

• NMR Calculation:

  • Use the GIAO (Gauge-Independent Atomic Orbital) method to calculate the isotropic shielding values for ¹H and ¹³C.

  • The calculated chemical shifts are then obtained by subtracting the calculated shielding of the nucleus of interest from the shielding of a reference compound (e.g., tetramethylsilane, TMS), which must be calculated at the same level of theory.

• Electronic Property Calculation:

  • Calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO gap provides insight into the molecule's chemical reactivity and electronic transitions.

  • Generate an electrostatic potential (ESP) map to visualize the electron-rich and electron-poor regions of the molecule.

Cross-Validation: Synthesizing Experiment and Theory

The true power of this dual approach lies in the direct comparison of the data.

Molecular Structure with Numbering

Caption: Atom numbering scheme for 1-Bromo-2-iodo-3-nitrobenzene.

Comparative Data Table (Hypothetical)

Parameter	Experimental (Expected/Analog)	Computational (Predicted)	Analysis
¹H NMR (ppm)	~7.5 - 8.2	~7.6 - 8.3	Good agreement is expected. Minor deviations can be due to solvent effects not fully captured by the model.
¹³C NMR (ppm)	~100 - 150	~100 - 150	The relative order of chemical shifts should be well-reproduced.
IR (cm⁻¹, NO₂ asym.)	~1530	~1580 (unscaled)	Calculated frequencies are typically higher. Applying a scaling factor should bring them into close alignment.
IR (cm⁻¹, NO₂ sym.)	~1350	~1390 (unscaled)	Similar to the asymmetric stretch, scaling is necessary for a good match.

Interpreting the Results:

• Agreement: Strong agreement between experimental and calculated NMR and IR data provides high confidence in the structural assignment.

• Discrepancy: Significant deviations may indicate an incorrect structural assignment, an inadequate level of theory for the calculations, or strong intermolecular interactions in the experimental solid or liquid state that are not accounted for in the gas-phase computational model.

Conclusion

The cross-validation of experimental and computational results is a self-validating system that embodies scientific rigor. By integrating high-quality empirical data with theoretical predictions, researchers can achieve an unparalleled level of confidence in their findings. This guide provides a framework for this process, using 1-Bromo-2-iodo-3-nitrobenzene as a case study. While a complete public dataset for this specific molecule is yet to be established, the methodologies outlined here provide a clear path for its comprehensive characterization and for the analysis of other novel chemical entities. This dual approach not only validates a molecular structure but also provides deeper insights into its electronic properties and potential reactivity, accelerating research and development in chemistry and the life sciences.

References

• Ningbo Inno Pharmchem Co., Ltd. The Chemistry Behind Success: Utilizing 1-Bromo-2-iodo-3-nitrobenzene in Synthesis. 6

• PubChem. 1-Bromo-2-iodo-3-nitrobenzene.

• NIST. Benzene, 1-bromo-2-iodo-. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD.

• ChemicalBook. 1-Bromo-2-iodobenzene(583-55-1) 1H NMR spectrum.

• ChemicalBook. 1-Bromo-2-nitrobenzene(577-19-5) 1H NMR spectrum.

• ChemicalBook. 1-Bromo-2-nitrobenzene(577-19-5) IR Spectrum.

• Singh, B. R., et al. (2014). Molecular structure, anharmonic vibrational analysis and electronic spectra of o-, m-, p-iodonitrobenzene using DFT calculations. Journal of Molecular Structure, 1059, 230-244.

• Ningbo Inno Pharmchem Co., Ltd. 1-Bromo-2-iodo-3-nitrobenzene: High Purity Chemical Intermediate Supplier.

• NIST. Benzene, 1-iodo-3-nitro-. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD.

• ChemicalBook. 1-Iodo-3-nitrobenzene(645-00-1) 1H NMR spectrum.

• NIST. Benzene, 1-bromo-2-nitro-. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD.

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• 3. distantreader.org [distantreader.org]
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Safety & Regulatory Compliance

Navigating the Disposal of 1-Bromo-2-iodo-3-nitrobenzene: A Guide for the Modern Laboratory

In the fast-paced environment of drug discovery and chemical synthesis, the lifecycle of a reagent extends far beyond its use on the bench. The proper disposal of complex chemical entities like 1-Bromo-2-iodo-3-nitrobenzene (CAS No. 32337-96-5) is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this halogenated nitroaromatic compound, grounded in an understanding of its chemical properties and potential hazards.

The unique structure of 1-Bromo-2-iodo-3-nitrobenzene, with its combination of a nitro group and two different halogen atoms, makes it a valuable synthetic intermediate.[1][2] However, these same functional groups dictate the stringent requirements for its disposal. This compound is classified as harmful if swallowed, inhaled, or in contact with skin, and it causes serious skin and eye irritation.[3] Improper disposal can lead to the release of hazardous decomposition products and long-term environmental damage.[4]

I. Hazard Profile and Immediate Safety Considerations

Before initiating any disposal protocol, it is imperative to have a clear understanding of the hazards associated with 1-Bromo-2-iodo-3-nitrobenzene. This knowledge informs every subsequent step, from the selection of personal protective equipment (PPE) to the segregation of waste streams.

Hazard Classification	GHS Pictogram	Hazard Statement	Source
Acute Toxicity, Oral (Category 4)	GHS07	H302: Harmful if swallowed	[3]
Acute Toxicity, Dermal (Category 4)	GHS07	H312: Harmful in contact with skin	[3]
Skin Irritation (Category 2)	GHS07	H315: Causes skin irritation	[3]
Eye Irritation (Category 2A)	GHS07	H319: Causes serious eye irritation	[3]
Acute Toxicity, Inhalation (Category 4)	GHS07	H332: Harmful if inhaled	[3]
Specific target organ toxicity — single exposure (Category 3), Respiratory system	GHS07	H335: May cause respiratory irritation	[5]

Causality Behind the Hazards: The toxicity of halogenated nitroaromatics is often linked to their ability to undergo metabolic activation to reactive intermediates that can cause cellular damage. The nitro group can be reduced to form nitroso and hydroxylamine derivatives, which can lead to methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing oxygen transport in the blood.[6]

Immediate Actions and Personal Protective Equipment (PPE):

• Engineering Controls: All handling and preparation for disposal of 1-Bromo-2-iodo-3-nitrobenzene should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves prior to use and use proper glove removal technique to avoid skin contact.[7]

  • Eye/Face Protection: Safety glasses with side-shields or goggles are mandatory. A face shield may be required for larger quantities.

  • Skin and Body Protection: A lab coat is required. For larger quantities or in the event of a spill, an impervious apron and additional protective clothing may be necessary.

II. The Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of 1-Bromo-2-iodo-3-nitrobenzene is to treat it as a hazardous, halogenated organic waste. It must never be disposed of down the drain or in regular trash.

Diagram: Decision Workflow for Disposal of 1-Bromo-2-iodo-3-nitrobenzene

Caption: Decision-making process for proper segregation and disposal of waste containing 1-Bromo-2-iodo-3-nitrobenzene.

Step 1: Waste Segregation

The principle of waste segregation is paramount to ensure safe and cost-effective disposal. Mixing different waste classes can create dangerous reactions and significantly increase disposal costs.

• Halogenated vs. Non-Halogenated Waste: 1-Bromo-2-iodo-3-nitrobenzene is a halogenated compound. It must be disposed of in a designated "Halogenated Organic Waste" stream.[8][9]

  • Causality: Halogenated waste requires specific disposal methods, typically high-temperature incineration with scrubbers to neutralize the resulting acidic gases (HBr, HI, NOx).[4][6] Mixing it with non-halogenated solvents, which can sometimes be recycled or used for fuel blending, contaminates the entire batch and forces the more expensive disposal route for all of it.[10][11]

• Solid vs. Liquid Waste:

  • Solid Waste: Unused or expired 1-Bromo-2-iodo-3-nitrobenzene, as well as contaminated materials like gloves, weighing paper, or silica gel, should be collected in a designated, clearly labeled "Solid Halogenated Organic Waste" container.

  • Liquid Waste: Solutions of 1-Bromo-2-iodo-3-nitrobenzene should be collected in a designated "Liquid Halogenated Organic Waste" container. This includes solutions in both halogenated and non-halogenated solvents. If mixed, the entire solution is treated as halogenated waste.[10]

Step 2: Containerization

Proper containerization is a self-validating system to prevent leaks, spills, and exposure.

• Select the Right Container: Use only containers that are in good condition, compatible with the chemical waste, and have a secure, tight-fitting lid. For liquids, high-density polyethylene (HDPE) carboys are often used.[12]

• Do Not Overfill: Never fill a waste container beyond 90% of its capacity to allow for vapor expansion.[12]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when adding waste. This prevents the release of harmful vapors.[12]

Step 3: Labeling

Accurate and complete labeling is a non-negotiable regulatory requirement.

• Use a Hazardous Waste Label: Affix a completed hazardous waste label to the container as soon as the first drop of waste is added.

• List All Contents: Clearly list all chemical constituents and their approximate percentages on the label. For 1-Bromo-2-iodo-3-nitrobenzene, write out the full chemical name.

• Indicate Hazards: Check the appropriate hazard boxes on the label (e.g., "Toxic," "Irritant").

Step 4: Storage and Disposal

• Temporary Storage: Store sealed and labeled waste containers in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel and away from drains and sources of ignition.

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal company.[6][7] These services are equipped to transport and dispose of the material in accordance with all local and national regulations, typically via high-temperature incineration.[7][10]

III. Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

Diagram: Spill Cleanup Workflow

Caption: Step-by-step procedure for the safe cleanup of a 1-Bromo-2-iodo-3-nitrobenzene spill.

Protocol for Small Spills (manageable by trained lab personnel):

• Alert and Isolate: Immediately alert others in the area and restrict access.

• Don PPE: Ensure you are wearing the appropriate PPE as described in Section I.

• Dampen and Collect: For solid spills, gently dampen the material with 60-70% ethanol to prevent dust formation.[13] Carefully sweep or scoop the dampened material into a container designated for solid hazardous waste.[13]

• Decontaminate the Area: Use absorbent paper dampened with 60-70% ethanol to wipe the spill area.[13] Follow this with a thorough wash using soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup (absorbent pads, paper towels, gloves) are considered hazardous waste and must be placed in the solid halogenated waste container.

• Report: Inform your laboratory supervisor and/or EHS office of the spill.

For large spills, evacuate the area immediately and contact your institution's emergency response team or EHS.

By adhering to these scientifically grounded procedures, researchers can ensure the safe and compliant disposal of 1-Bromo-2-iodo-3-nitrobenzene, upholding their commitment to safety and environmental responsibility.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Bromo-2-iodo-3-nitrobenzene | C6H3BrINO2 | CID 14974984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. capotchem.com [capotchem.com]
• 8. uakron.edu [uakron.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. Chapter 9 - What Happens To The Hazardous Waste Generated [ehs.cornell.edu]
• 11. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 12. ethz.ch [ethz.ch]
• 13. 1-IODO-3-NITROBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Mastering the Molecule: A Senior Application Scientist's Guide to Safely Handling 1-Bromo-2-iodo-3-nitrobenzene

For the drug development professional, the synthesis of novel compounds is a routine yet high-stakes endeavor. The molecular building blocks we use, such as 1-Bromo-2-iodo-3-nitrobenzene, are chosen for their unique reactivity and potential to form the core of new therapeutics. However, this same reactivity necessitates a profound respect for their handling. This guide moves beyond a simple checklist of safety procedures to provide a deep, experience-driven understanding of why specific precautions are critical when working with this and similar halogenated nitroaromatic compounds. Our goal is to build your expertise and confidence, ensuring both your safety and the integrity of your research.

Deconstructing the Hazard: The Chemical Personality of 1-Bromo-2-iodo-3-nitrobenzene

Before we can protect ourselves, we must understand the adversary. 1-Bromo-2-iodo-3-nitrobenzene is a complex molecule with multiple reactive sites. Its hazard profile is a composite of its constituent parts: the aromatic ring, the nitro group, and the two different halogens.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified with the following hazards:

• Harmful if swallowed, in contact with skin, or if inhaled. [1]

• Causes skin and serious eye irritation. [1]

• May cause respiratory irritation. [1]

The nitroaromatic structure itself is a red flag for potential toxicity, as these compounds can interfere with biological processes.[2] The halogens (bromine and iodine) increase the molecule's reactivity and potential to act as an irritant. Therefore, our safety protocols must be designed to prevent all routes of exposure: dermal, ocular, and respiratory.

The Core of Protection: A Multi-Layered PPE Strategy

Personal Protective Equipment (PPE) is your most immediate line of defense. However, simply wearing PPE is not enough; selecting the right PPE and using it correctly is what separates a novice from an expert.

Respiratory Protection: An Imperative for Powders and Vapors

Given that 1-Bromo-2-iodo-3-nitrobenzene is harmful if inhaled, all handling of this solid compound should be conducted within a certified chemical fume hood to minimize airborne concentrations.[3][4]

• Standard Operations in a Fume Hood: For routine weighing and transfer of small quantities, a properly fitted N95 respirator can provide an additional layer of protection against inhaling fine particulates.

• Higher Risk Scenarios: If there is a potential for significant aerosolization (e.g., during bulk transfers or if the ventilation is questionable), a half-mask or full-face respirator with organic vapor cartridges and P100 particulate filters is the professional standard.

Expert Insight: The "why" behind this choice is twofold. The P100 filter will capture any fine dust particles, while the organic vapor cartridge will adsorb any volatile components. This dual protection is essential for a compound with both particulate and potential vapor hazards.

Hand Protection: Beyond the Basic Nitrile Glove

Skin contact is a primary route of exposure, making glove selection a critical decision point.

• Recommended Material: Nitrile gloves are a good starting point for their resistance to a broad range of chemicals. However, for a halogenated aromatic compound, double-gloving is a field-proven best practice. This provides a backup barrier in case of a tear or pinhole in the outer glove.

• Glove Selection: The inner glove can be a standard nitrile exam glove. The outer glove should be a thicker, chemical-resistant glove, such as a heavy-duty nitrile or neoprene glove. Always check the manufacturer's chemical resistance chart for data on similar compounds.

• The Litmus Test of Glove Integrity: Be vigilant for any signs of glove degradation, such as swelling, discoloration, or brittleness. If any of these are observed, immediately move away from the work area, remove the gloves, and wash your hands thoroughly before donning a new pair.

Eye and Face Protection: A Non-Negotiable Barrier

The irritant nature of 1-Bromo-2-iodo-3-nitrobenzene demands robust eye and face protection.

• Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles are mandatory at all times when handling this compound.[4][5]

• Enhanced Protection: When working with larger quantities or when there is a risk of splashing (e.g., during a reaction quench), a full-face shield must be worn in addition to chemical splash goggles. The face shield protects the entire face from splashes and is a critical component of a comprehensive safety plan.[6]

Protective Clothing: Shielding Against Accidental Contact

• A flame-resistant lab coat should be worn and kept fully buttoned.

• For procedures with a higher risk of spills, a chemically resistant apron worn over the lab coat provides an additional layer of protection.

• Closed-toe shoes are mandatory in any laboratory setting.

Operational Plan: From Benchtop to Waste Drum

A well-defined operational plan is the hallmark of a professional laboratory.

Pre-Experiment Checklist:

• Designate the Workspace: All work with 1-Bromo-2-iodo-3-nitrobenzene must be performed in a designated area within a chemical fume hood.

• Assemble Your Toolkit: Have all necessary glassware, reagents, and spill cleanup materials readily at hand before you begin.

• PPE Check: Inspect all PPE for damage or defects prior to donning.

Workflow for Handling and Disposal

Caption: A step-by-step workflow for the safe handling and disposal of 1-Bromo-2-iodo-3-nitrobenzene.

Waste Disposal: A Critical Final Step

All materials contaminated with 1-Bromo-2-iodo-3-nitrobenzene are considered hazardous waste.

• Segregation is Key: Halogenated organic waste must be collected in a separate, dedicated waste container.[3] Do not mix it with non-halogenated waste.

• Labeling for Safety: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazard symbols.

• Institutional Protocols: Always follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Emergency Response: Plan for the Unexpected

Even with the best precautions, accidents can happen. A clear and practiced emergency plan is essential.

Exposure Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[5]
Eye Contact	Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][5]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Spill Response Plan

Caption: A logical flow for responding to a chemical spill in the laboratory.

By internalizing these principles and protocols, you move from simply following rules to embodying a culture of safety. This expertise not only protects you and your colleagues but also enhances the quality and reproducibility of your scientific work.

References

• 1. 1-Bromo-2-iodo-3-nitrobenzene | C6H3BrINO2 | CID 14974984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
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